Stearyl acetate

• CAS: 822-23-1

Core Science & Biosynthesis

Physicochemical Properties of Stearyl Acetate: A Technical Guide

Introduction

Stearyl acetate (B1210297) (also known as octadecyl acetate) is the ester formed from stearyl alcohol and acetic acid.[1][2] It is classified as a long-chain fatty acid ester.[3] This compound presents as a white to pale yellow waxy solid or a colorless to pale yellow liquid, depending on the ambient temperature, and possesses a characteristic fatty or waxy odor.[4][5] Stearyl acetate is utilized in the cosmetics and personal care industries as an emollient, skin-conditioning agent, and in fragrance formulations.[5] It also serves as a biochemical reagent for life science research.[6][7] This technical guide provides a comprehensive overview of its core physicochemical properties, supported by experimental data and procedural frameworks.

Quantitative Physicochemical Data

The fundamental physicochemical properties of stearyl acetate are summarized in the table below. The data has been compiled from various chemical databases and suppliers. It is important to note that some values are estimates and may vary slightly between sources.

Property	Value	Source(s)
Molecular Formula	C₂₀H₄₀O₂	[3][4][6][8][9][10]
Molecular Weight	312.53 g/mol	[3][4][6][8][9][11]
CAS Number	822-23-1	[3][6][9][12]
Appearance	White to pale yellow waxy solid (est.); White or Colorless to Almost white or Almost colorless powder to lump to clear liquid.	[4][5]
Melting Point	30 °C to 35.00 °C	[4][12][13]
Boiling Point	344.00 to 345.00 °C @ 760 mm Hg 172.4 °C @ 1.5 Torr	[4][13]
Density (estimate)	0.8739 g/cm³	[12]
Flash Point	156.67 °C (314.00 °F) TCC 30 °C	[4][12]
Refractive Index (est.)	1.445 to 1.4527	[7][12]
Solubility	In Water: 0.0003691 mg/L @ 25 °C (est.) In Organic Solvents: Soluble in hot alcohol, ethanol (B145695), and ether. Sparingly soluble in Chloroform, slightly in Methanol.	[4][5][12]
LogP (XLogP3)	8.8 to 8.937 (est.)	[4][11][12][14]
Purity	>97% to >99%	[3][15]

Chemical Classification and Structure

Stearyl acetate is structurally defined by its chemical identifiers which provide an unambiguous representation.

• IUPAC Name : octadecyl acetate[16]

• Synonyms : 1-Octadecanol acetate, n-Octadecyl acetate, Acetic acid octadecyl ester[3][5][12][14][15]

• InChI : InChI=1S/C20H40O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-20(2)21/h3-19H2,1-2H3[3][8][15]

• InChIKey : OIZXRZCQJDXPFO-UHFFFAOYSA-N[3][8][15]

• Canonical SMILES : CCCCCCCCCCCCCCCCCCOC(=O)C[3][8][10][14]

The logical classification of stearyl acetate based on its chemical nature is illustrated below.

Figure 1: Chemical classification of stearyl acetate.

Experimental Protocols

Protocol: Determination of Solubility in an Organic Solvent by Gravimetric Method

1. Objective: To quantify the solubility of stearyl acetate in a selected organic solvent (e.g., ethanol) at a specific temperature.

2. Materials and Apparatus:

• Stearyl acetate (>99% purity)

• Anhydrous ethanol (analytical grade)

• Isothermal water bath with temperature control (±0.1 °C)

• Sealed glass test tubes or flasks

• Analytical balance (±0.0001 g accuracy)

• Syringe with filter attachment (e.g., 0.45 µm PTFE)

• Weighing bottles

• Drying oven or vacuum desiccator

3. Methodology:

• Preparation of Saturated Solution:

  • Add an excess amount of stearyl acetate to a known volume of ethanol in a sealed test tube. This ensures that a saturated solution is formed with undissolved solid remaining.

  • Place the test tube in the isothermal water bath set to the desired experimental temperature (e.g., 25 °C).

  • Allow the mixture to equilibrate for a minimum of 24 hours with continuous stirring or agitation to ensure saturation is reached.

• Sample Withdrawal:

  • After equilibration, cease agitation and allow the solid particles to settle for at least 2 hours.

  • Carefully withdraw a clear aliquot (approximately 3-5 mL) of the supernatant using a pre-warmed syringe fitted with a filter. Pre-warming the syringe prevents premature crystallization of the solute.

• Gravimetric Analysis:

  • Transfer the collected aliquot into a pre-weighed weighing bottle.

  • Record the total weight of the weighing bottle and the aliquot.

  • Evaporate the solvent from the aliquot. This can be achieved by placing the weighing bottle in a drying oven at a temperature below the boiling point of the solvent and the melting point of stearyl acetate, or by using a vacuum desiccator until a constant weight is achieved.

  • Once the solvent is fully evaporated, re-weigh the bottle containing the solid stearyl acetate residue.

4. Calculation: The solubility (S), typically expressed in g/100 g of solvent, is calculated using the following formula:

S = (m_residue / m_solvent) * 100

Where:

• m_residue is the mass of the stearyl acetate after solvent evaporation.

• m_solvent is the mass of the solvent in the aliquot, calculated by subtracting the mass of the residue from the total mass of the aliquot.

5. Data Validation: The experiment should be performed in triplicate to ensure the reliability and reproducibility of the results. The final solubility is reported as the mean of the triplicate measurements with the standard deviation.

The workflow for this experimental protocol is visualized below.

Figure 2: Workflow for gravimetric solubility determination.

References

• 1. cosmileeurope.eu [cosmileeurope.eu]
• 2. ewg.org [ewg.org]
• 3. larodan.com [larodan.com]
• 4. stearyl acetate, 822-23-1 [thegoodscentscompany.com]
• 5. CAS 822-23-1: Octadecyl Acetate | CymitQuimica [cymitquimica.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. stearyl acetate | CAS#:822-23-1 | Chemsrc [chemsrc.com]
• 8. GSRS [gsrs.ncats.nih.gov]
• 9. scbt.com [scbt.com]
• 10. stearyl acetate - Wikidata [wikidata.org]
• 11. Octadecyl acetate | C20H40O2 | CID 69968 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. 822-23-1 CAS MSDS (STEARYL ACETATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 13. CAS Common Chemistry [commonchemistry.cas.org]
• 14. scent.vn [scent.vn]
• 15. Stearyl acetate | CymitQuimica [cymitquimica.com]
• 16. Buy Online CAS Number 822-23-1 - TRC - Stearyl Acetate | LGC Standards [lgcstandards.com]
• 17. scienceasia.org [scienceasia.org]

An In-Depth Technical Guide to the Synthesis of Stearyl Acetate from Stearyl Alcohol and Acetic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stearyl acetate (B1210297), the ester of stearyl alcohol and acetic acid, is a valuable compound with applications in various industries, including cosmetics, pharmaceuticals, and as a specialty chemical. This technical guide provides a comprehensive overview of the primary synthetic routes for producing stearyl acetate from stearyl alcohol and acetic acid. It details experimental protocols for metal oxide-catalyzed, acid-catalyzed, and enzyme-catalyzed methodologies. Quantitative data on reaction parameters, yields, and product purity are summarized in comparative tables to facilitate methodological selection. Additionally, this guide includes visual representations of the reaction pathway and experimental workflows to enhance understanding of the synthesis processes.

Introduction

Stearyl acetate (CH₃(CH₂)₁₇OOCCH₃) is a long-chain fatty acid ester characterized by its waxy properties. Its synthesis is primarily achieved through the esterification of stearyl alcohol with acetic acid. The general chemical equation for this reaction is:

CH₃(CH₂)₁₇OH + CH₃COOH ⇌ CH₃(CH₂)₁₇OOCCH₃ + H₂O

This equilibrium reaction can be driven towards the product side by using an excess of one reactant or by removing the water formed during the reaction. The choice of catalyst is crucial and significantly influences the reaction rate, yield, and purity of the final product. This guide explores three major catalytic approaches: metal oxide catalysis, traditional acid catalysis, and enzymatic catalysis.

Catalytic Synthesis Methodologies

Metal Oxide Catalysis

Heterogeneous catalysis using metal oxides offers advantages such as ease of catalyst separation and potential for reuse. Metal oxides like zinc oxide, magnesium oxide, and tin oxide can effectively catalyze the esterification of stearyl alcohol.

Experimental Protocol: Zinc Oxide Catalyzed Synthesis

A detailed experimental protocol using a metal oxide catalyst is outlined below, based on typical procedures for fatty acid esterification.

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine stearyl alcohol and a molar excess of acetic acid.

• Catalyst Addition: Add zinc oxide as the catalyst. The catalyst loading is typically a small percentage of the total weight of the reactants.

• Reaction: Heat the mixture to a specific temperature (e.g., 150-240°C) with continuous stirring. The water produced during the reaction is azeotropically removed using a suitable solvent (e.g., toluene) collected in the Dean-Stark trap.

• Monitoring: Monitor the reaction progress by techniques such as thin-layer chromatography (TLC) or by measuring the amount of water collected.

• Work-up: After completion of the reaction, cool the mixture and separate the catalyst by filtration.

• Purification: Wash the organic phase with a sodium bicarbonate solution to neutralize any remaining acetic acid, followed by washing with brine. Dry the organic layer over anhydrous sodium sulfate (B86663) and remove the solvent under reduced pressure to obtain the crude stearyl acetate. Further purification can be achieved by distillation or recrystallization.

Acid Catalysis (Fischer Esterification)

The Fischer-Speier esterification is a classic method for synthesizing esters using a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. This homogeneous catalytic process is effective but can require a neutralization step to remove the catalyst.

Experimental Protocol: p-Toluenesulfonic Acid Catalyzed Synthesis

The following protocol is a standard procedure for Fischer esterification adapted for stearyl acetate synthesis.

• Reactant and Catalyst Charging: To a round-bottom flask fitted with a reflux condenser and a Dean-Stark apparatus, add stearyl alcohol, a slight molar excess of acetic acid, and a catalytic amount of p-toluenesulfonic acid monohydrate. Toluene (B28343) is typically used as the solvent to facilitate azeotropic water removal.

• Reaction: Heat the mixture to reflux with vigorous stirring. The water/toluene azeotrope will collect in the Dean-Stark trap. Continue the reaction until no more water is collected (typically 4-6 hours).

• Reaction Monitoring: The progress of the reaction can be monitored by TLC.

• Neutralization and Extraction: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash sequentially with a saturated sodium bicarbonate solution (to neutralize the acid catalyst), water, and brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the toluene using a rotary evaporator.

• Purification: The crude stearyl acetate can be purified by recrystallization from a suitable solvent like ethanol (B145695) or acetone (B3395972) to yield the final product. A study on the esterification of stearic acid with 1-butanol (B46404) using sulfuric acid as a catalyst reported a yield of up to 99% under optimized conditions, suggesting a similarly high yield can be expected for stearyl acetate synthesis under acidic conditions[1].

Enzymatic Catalysis

Enzymatic synthesis using lipases offers a green and highly selective alternative to chemical catalysis. These reactions are typically performed under milder conditions, reducing the formation of byproducts. Immobilized lipases are often used to simplify catalyst recovery and reuse.

Experimental Protocol: Immobilized Lipase-Catalyzed Synthesis (Solvent-Free)

This protocol describes a solvent-free approach for the enzymatic synthesis of stearyl acetate.

• Reactant and Enzyme Preparation: In a temperature-controlled reaction vessel, combine stearyl alcohol and acetic acid. Add the immobilized lipase (B570770) (e.g., from Candida antarctica).

• Reaction Conditions: Heat the mixture to a moderate temperature (e.g., 60°C) with constant stirring. The reaction can be carried out under vacuum to facilitate the removal of water, which drives the equilibrium towards product formation.

• Reaction Monitoring: Monitor the reaction progress by analyzing aliquots for the disappearance of reactants or the formation of the product using gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Enzyme Recovery: Upon reaching the desired conversion, separate the immobilized enzyme by filtration for potential reuse.

• Product Purification: The resulting crude stearyl acetate can be purified by vacuum distillation or recrystallization to remove any unreacted starting materials. Studies on the synthesis of similar esters using immobilized lipase in a solvent-free system have reported high yields, often exceeding 95%[2][3][4].

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the different synthetic methods described. Please note that specific yields and purities can vary depending on the exact reaction conditions and purification methods employed.

Catalyst Type	Catalyst	Catalyst Loading	Temperature (°C)	Reaction Time (h)	Reported Yield (%)	Reported Purity (%)	References
Metal Oxide	MgO, SnO, Fe₂O₃	0.03-0.12% (of total reactant weight)	150-240	5-10	Not Specified	Not Specified
Acid	p-Toluenesulfonic Acid	Catalytic amount	Reflux	4-6	High (implied)	High (with purification)
Acid	H₂SO₄	Not Specified	65	Not Specified	up to 99 (for Butyl Stearate)	Not Specified	[1]
Enzyme	Immobilized Lipase	Varies (e.g., 16% w/v)	40-60	8-24	>95 (for similar esters)	High (with purification)	[2][3][4]

Mandatory Visualizations

Reaction Pathway

Caption: Chemical reaction pathway for the synthesis of stearyl acetate.

Experimental Workflow: General Synthesis

Caption: General experimental workflow for stearyl acetate synthesis.

Logic Diagram: Catalyst Comparison

Caption: Comparison of different catalytic approaches for synthesis.

Conclusion

The synthesis of stearyl acetate from stearyl alcohol and acetic acid can be effectively achieved through several catalytic methods. The choice of method depends on the desired scale of production, cost considerations, and environmental impact. Metal oxide catalysts offer ease of handling and recyclability. Traditional acid catalysis is a robust and high-yielding method but requires careful work-up to remove the corrosive catalyst. Enzymatic catalysis represents a modern, green approach that provides high purity products under mild conditions, making it particularly suitable for applications in the pharmaceutical and food industries where product quality is paramount. This guide provides the foundational knowledge and practical protocols for researchers and professionals to select and implement the most appropriate synthetic strategy for their specific needs.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]

An In-depth Technical Guide on the Natural Sources and Occurrence of Stearyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract: Stearyl acetate (B1210297) (C₂₀H₄₀O₂), the ester of stearyl alcohol and acetic acid, is a long-chain saturated wax ester. While widely utilized in the cosmetic and pharmaceutical industries as an emollient and fragrance ingredient, its occurrence as a natural product is notably scarce and not well-documented in scientific literature. This technical guide provides a comprehensive overview of the known and potential natural sources of stearyl acetate. Due to the limited direct evidence of its natural occurrence, this guide extends its scope to the biosynthesis of related wax esters, the natural prevalence of its precursors, and the detailed analytical methodologies required for its extraction, identification, and quantification from natural matrices.

Natural Occurrence of Stearyl Acetate: A Singular Report

Direct identification of stearyl acetate in natural sources is exceptionally rare. An extensive review of scientific literature and chemical databases reveals only one specific, albeit not robustly substantiated, mention of its presence in a natural essential oil.

1.1. Cabocla Flower Oil (Zinnia elegans)

Commercial fragrance databases note the presence of stearyl acetate in cabocla flower oil, which is reportedly derived from Zinnia elegans, a common garden flower. However, independent scientific analyses of the essential oil composition of Zinnia elegans flowers have not confirmed the presence of stearyl acetate, with studies primarily identifying terpenes such as α-terpineol, β-myrcene, myrtenal, and camphene (B42988) as the major volatile components[1][2][3]. One phytochemical database lists octadecyl acetate as a constituent of Zinnia elegans but lacks a verifiable primary source[4].

The quantitative data available from commercial sources is summarized in Table 1. It is crucial for researchers to approach this data with caution and to seek verification through primary analysis.

Table 1: Reported Quantitative Occurrence of Stearyl Acetate

Natural Source	Plant Species	Amount (% w/w)	Reference
Cabocla Flower Oil	Zinnia elegans (presumed)	2.10	[5]

Biosynthesis and the Potential for Natural Occurrence

Although rarely detected, the biosynthesis of stearyl acetate is plausible within the established pathways for wax ester production in plants and insects. Wax esters are synthesized by the esterification of a long-chain fatty alcohol with a fatty acyl-CoA, a reaction catalyzed by wax synthases (acyl-CoA:fatty alcohol acyltransferases)[6].

The potential biosynthetic pathway for stearyl acetate would involve the following steps:

• Synthesis of Stearoyl-CoA: Stearic acid (C18:0), a common fatty acid in plants and animals, is activated to stearoyl-CoA.

• Reduction to Stearyl Alcohol: Stearoyl-CoA is reduced to stearyl alcohol (1-octadecanol) by a fatty acyl-CoA reductase (FAR).

• Esterification: A wax synthase (WS) enzyme catalyzes the transfer of an acetyl group from acetyl-CoA to stearyl alcohol, forming stearyl acetate.

The substrate specificity of wax synthases is a critical factor. While they typically utilize long-chain fatty acyl-CoAs (e.g., C16, C18), their ability to efficiently use acetyl-CoA as the acyl donor for the esterification of a long-chain alcohol like stearyl alcohol is not extensively documented. However, the broad substrate specificity of some wax synthases suggests that this reaction could occur at low levels if both stearyl alcohol and acetyl-CoA are present in the same cellular compartment[6][7].

Caption: Potential biosynthetic pathway for stearyl acetate.

Natural Occurrence of Precursors

The precursors for stearyl acetate synthesis, stearic acid and stearyl alcohol, are widespread in nature. Their presence provides a basis for the potential, albeit unconfirmed, biosynthesis of stearyl acetate in a variety of organisms.

3.1. Stearyl Alcohol (1-Octadecanol)

Stearyl alcohol is a common fatty alcohol found in the cuticular waxes of many plants, where it contributes to protecting the plant from water loss[8]. It is also found in various animal and algal species.

Table 2: Examples of Natural Occurrence of Stearyl Alcohol

Organism Type	Species	Common Name	Reference
Plant	Camellia sinensis	Tea Plant	[4]
Plant	Cocos nucifera	Coconut Palm	[9]
Animal	Apis mellifera	Honeybee (in beeswax)	[4]
Algae	Various	-	[4]

Experimental Protocols for Analysis

The analysis of stearyl acetate, a high molecular weight, low volatility wax ester, requires specialized analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most suitable methods for its identification and quantification.

4.1. Extraction and Sample Preparation

A general workflow for the extraction and analysis of stearyl acetate from a biological matrix is presented below.

References

• 1. researchgate.net [researchgate.net]
• 2. Component composition and biological activity of essential oil of plant Zinnia elegans | CoLab [colab.ws]
• 3. Component composition and biological activity of essential oil of plant Zinnia elegans | International Journal of Biology and Chemistry [ijbch.kaznu.kz]
• 4. plantaedb.com [plantaedb.com]
• 5. stearyl acetate, 822-23-1 [thegoodscentscompany.com]
• 6. View of Component composition and biological activity of essential oil of plant Zinnia elegans [ijbch.kaznu.kz]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Phytochemistry, Pharmacology and Toxicology of Spilanthes acmella: A Review - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide to Stearyl Acetate (CAS No. 822-23-1) for Researchers and Drug Development Professionals

Introduction

Stearyl acetate (B1210297), with the Chemical Abstracts Service (CAS) number 822-23-1, is the ester of stearyl alcohol and acetic acid.[1] It is a compound of interest in various scientific fields, including pharmaceuticals and cosmetics, primarily for its properties as an emollient and skin-conditioning agent. This technical guide provides a comprehensive overview of stearyl acetate, focusing on its physicochemical properties, safety data, and relevant experimental protocols for its handling and assessment.

Core Data Presentation

The following tables summarize the key quantitative data for stearyl acetate, compiled from various reputable sources.

Table 1: Chemical and Physical Properties of Stearyl Acetate

Property	Value	Source(s)
CAS Number	822-23-1	[2][3][4][5][6][7][8][9]
Molecular Formula	C20H40O2	[3][4][7]
Molecular Weight	312.53 g/mol	[4][7]
Appearance	White to off-white low-melting solid	[3]
Melting Point	33 °C	[3]
Boiling Point	352 °C	[3]
Flash Point	156.5 °C	[3]
Density	0.87 g/mL	[3]
Solubility	Soluble in hot alcohol; Chloroform (Sparingly), Methanol (Slightly); Insoluble in water.	[2][3]
Purity	>99%	[7]

Table 2: Toxicological and Safety Data for Stearyl Acetate

Parameter	Value/Classification	Source(s)
GHS Hazard Classification	Not classified as hazardous	[10]
Oral Toxicity	Data not available
Dermal Toxicity	Data not available
Inhalation Toxicity	Data not available
Skin Corrosion/Irritation	Not expected to be an irritant
Serious Eye Damage/Irritation	Not expected to be an irritant
Carcinogenicity	Data not available
Mutagenicity	Data not available
Ecotoxicity	Data not available	[11]

Note: While GHS classification indicates a low hazard profile, the lack of specific toxicological data necessitates careful handling and adherence to standard laboratory safety protocols.

Experimental Protocols

Detailed methodologies for assessing the safety of chemical substances are crucial for regulatory compliance and ensuring laboratory safety. The following are summaries of standard OECD guidelines relevant to the toxicological assessment of substances like stearyl acetate.

Acute Oral Toxicity Assessment (Based on OECD Guideline 423)

This method is designed to determine the acute oral toxicity of a substance.

1. Principle: A stepwise procedure is used with a small number of animals per step. The outcome of each step determines the dosage for the next step. The objective is to classify the substance into a specific toxicity class based on the observed mortality.

2. Animal Model: Typically, rats of a single sex (usually females) are used.

3. Dosing: The substance is administered orally via gavage at one of the defined starting dose levels (e.g., 5, 50, 300, or 2000 mg/kg body weight).

4. Observation Period: Animals are observed for a period of 14 days for signs of toxicity and mortality. Body weight is recorded weekly.

5. Data Analysis: The number of mortalities within each dosing group is recorded. The results are used to classify the substance according to the Globally Harmonized System (GHS).

In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method (Based on OECD Guideline 439)

This in vitro method assesses the skin irritation potential of a substance.

1. Principle: The test substance is applied topically to a reconstructed human epidermis model. The irritation potential is determined by measuring the cell viability of the tissue after exposure.

2. Test System: A commercially available, validated Reconstructed Human Epidermis (RhE) model is used.

3. Procedure:

• Pre-incubation: The RhE tissues are pre-incubated in a sterile, humidified incubator.
• Application of Test Substance: A small amount of the test substance is applied uniformly to the surface of the epidermis.
• Exposure and Post-incubation: After a defined exposure time, the substance is removed by rinsing, and the tissues are incubated for a further period to allow for recovery.
• Viability Assessment: Cell viability is measured using a quantitative method, typically the MTT assay, which measures the activity of mitochondrial reductase in viable cells.

4. Data Analysis: The percentage of viable cells in the treated tissues is compared to that of negative controls. A substance is identified as an irritant if the mean tissue viability is reduced below a defined threshold (typically ≤ 50%).

Mandatory Visualizations

The following diagrams illustrate key logical workflows and relationships relevant to the safe handling and assessment of stearyl acetate.

References

• 1. cir-safety.org [cir-safety.org]
• 2. stearyl acetate, 822-23-1 [thegoodscentscompany.com]
• 3. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 4. Buy Online CAS Number 822-23-1 - TRC - Stearyl Acetate | LGC Standards [lgcstandards.com]
• 5. stearyl acetate | CAS#:822-23-1 | Chemsrc [chemsrc.com]
• 6. lgcstandards.com [lgcstandards.com]
• 7. larodan.com [larodan.com]
• 8. CAS 822-23-1: Octadecyl Acetate | CymitQuimica [cymitquimica.com]
• 9. 822-23-1 CAS MSDS (STEARYL ACETATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 10. Octadecyl acetate | C20H40O2 | CID 69968 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]

Navigating the Matrix: A Technical Guide to the Solubility of Stearyl Acetate in Organic Solvents

For Immediate Release

[City, State] – [Date] – For researchers, scientists, and drug development professionals working with the long-chain ester stearyl acetate (B1210297), understanding its solubility profile in various organic solvents is a critical parameter for formulation, purification, and delivery. This in-depth technical guide addresses this need by consolidating available solubility data, providing detailed experimental protocols for its determination, and offering a logical framework for solvent selection.

Executive Summary

Stearyl acetate (also known as octadecyl acetate) is a waxy solid at room temperature, characterized by its long, nonpolar stearyl chain and a more polar acetate group. This amphiphilic nature dictates its solubility, which is a crucial factor in its application across the pharmaceutical, cosmetic, and chemical industries. While extensive quantitative solubility data for stearyl acetate is not widely available in public literature, this guide synthesizes qualitative information, outlines a robust methodology for its experimental determination, and provides context through the analysis of structurally similar compounds.

Physicochemical Properties and Solubility Principles

Stearyl acetate's molecular structure is the primary determinant of its solubility. The long C18 alkyl chain imparts a significant nonpolar character, making it readily soluble in nonpolar organic solvents through van der Waals interactions. Conversely, the ester group provides a degree of polarity, allowing for some interaction with more polar solvents.

The fundamental principle of "like dissolves like" is paramount in predicting the solubility of stearyl acetate. It is expected to be more soluble in nonpolar solvents like hydrocarbons and ethers and less soluble in polar solvents, particularly polar protic solvents like water and short-chain alcohols. Temperature also plays a crucial role, with solubility generally increasing with a rise in temperature for most solid solutes.

Qualitative and Quantitative Solubility Data

Precise, experimentally determined quantitative solubility data for stearyl acetate across a range of organic solvents is sparse in publicly accessible literature. However, various sources provide qualitative descriptions of its solubility.

Table 1: Qualitative Solubility of Stearyl Acetate in Various Organic Solvents

Solvent Class	Solvent	Qualitative Solubility	Reference
Alcohols	Ethanol	Soluble	[1]
Hot Alcohol	Soluble
Methanol	Slightly Soluble	[2][3]
Halogenated	Chloroform	Sparingly Soluble	[2][3]
Ethers	Ether	Soluble	[1]
Aqueous	Water	Insoluble

To provide a practical reference for expected solubility trends and magnitudes, the following table presents quantitative solubility data for stearic acid, a structurally related long-chain fatty acid. While not a direct substitute, this data illustrates how solubility varies with solvent polarity and temperature.

Table 2: Quantitative Solubility of Stearic Acid in Various Organic Solvents at Different Temperatures [4]

Solvent	Temperature (K)	Mole Fraction Solubility (x10³)
Methanol	301.15	2.8
303.15	3.2
308.15	4.6
311.15	5.8
313.15	6.8
Ethanol	301.15	12.1
303.15	14.0
308.15	20.2
311.15	25.4
313.15	29.5
Acetone	301.15	11.1
303.15	12.8
308.15	18.2
311.15	22.6
313.15	26.2
Ethyl Acetate	301.15	20.8
303.15	24.1
308.15	35.0
311.15	44.2
313.15	51.5

Data sourced from Heryanto, R., et al. (2007). Solubility of Stearic Acid in Various Organic Solvents and Its Prediction using Non-ideal Solution Models. ScienceAsia, 33, 469-472.[4]

Experimental Protocol for Solubility Determination: Isothermal Shake-Flask Method

For applications requiring precise solubility data, the isothermal shake-flask method followed by gravimetric analysis is a reliable and widely accepted technique.

Objective: To determine the equilibrium solubility of stearyl acetate in a given organic solvent at a constant temperature.

Materials:

• High-purity stearyl acetate

• Analytical grade organic solvents

• Analytical balance (± 0.0001 g)

• Thermostatically controlled shaker or water bath

• Glass vials with screw caps

• Syringes and syringe filters (solvent-compatible, e.g., PTFE)

• Pre-weighed evaporation dishes or flasks

Procedure:

• Preparation of Saturated Solutions: a. Add an excess amount of stearyl acetate to several glass vials. The presence of undissolved solid is crucial to ensure equilibrium is reached. b. Accurately pipette a known volume (e.g., 5 or 10 mL) of the desired organic solvent into each vial. c. Securely cap the vials to prevent solvent evaporation. d. Place the vials in the thermostatically controlled shaker set to the desired temperature (e.g., 25 °C, 37 °C). e. Agitate the mixtures for a predetermined time (e.g., 24-72 hours) to allow the system to reach equilibrium. It is advisable to conduct a preliminary experiment to determine the minimum time required to reach a stable concentration.

• Sample Withdrawal and Analysis: a. After the equilibration period, allow the vials to stand undisturbed in the constant temperature bath for a sufficient time (e.g., 2-4 hours) for the excess solid to settle. b. Carefully withdraw a known volume of the clear supernatant using a pre-warmed syringe to avoid premature crystallization. c. Immediately filter the solution through a syringe filter into a pre-weighed evaporation dish or flask. This step is critical to remove any undissolved microcrystals. d. Accurately weigh the filtered solution.

• Gravimetric Determination: a. Evaporate the solvent from the dish or flask under a gentle stream of nitrogen or in a fume hood. For high-boiling point solvents, a rotary evaporator may be used. b. Once the solvent has completely evaporated, dry the residue containing the dissolved stearyl acetate to a constant weight in a vacuum oven at a temperature below its melting point. c. Cool the dish or flask in a desiccator and weigh it on the analytical balance.

• Calculation of Solubility: The solubility can be expressed in various units, such as g/100 mL or mg/mL. Solubility ( g/100 mL) = [(Mass of dish + residue) - (Mass of empty dish)] / (Volume of filtrate) * 100

Logical Workflow for Solvent Selection

The following diagram illustrates a logical workflow for selecting a suitable solvent for stearyl acetate based on solubility requirements.

A logical workflow for solvent screening and selection.

Conclusion

References

• 1. CAS 822-23-1: Octadecyl Acetate | CymitQuimica [cymitquimica.com]
• 2. Octadecyl acetate｜lookchem [lookchem.com]
• 3. 822-23-1 CAS MSDS (STEARYL ACETATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. scienceasia.org [scienceasia.org]

Unveiling the Solid-State Architecture: A Technical Guide to the Crystal Structure and Polymorphism of Stearyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stearyl acetate (B1210297) (C₂₀H₄₀O₂), a long-chain ester, is a key excipient in various pharmaceutical and cosmetic formulations. Its solid-state properties, particularly its crystal structure and polymorphic behavior, are critical determinants of its functionality, influencing parameters such as solubility, stability, and mechanical characteristics. This technical guide provides a comprehensive overview of the current understanding of the crystal structure and polymorphism of stearyl acetate. Due to the limited availability of specific crystallographic data for stearyl acetate in publicly available literature, this guide leverages data from analogous, well-characterized long-chain esters to provide a robust framework for analysis and prediction of its behavior. This document details the common polymorphic forms of long-chain esters, outlines the experimental protocols for their characterization, and presents the available thermal data for stearyl acetate and related compounds.

Introduction to Polymorphism in Long-Chain Esters

Polymorphism is the ability of a solid material to exist in more than one crystalline form or structure.[1] These different crystalline arrangements, known as polymorphs, possess the same chemical composition but exhibit distinct physical properties, including melting point, solubility, and stability. For long-chain esters like stearyl acetate, polymorphism arises from different packing arrangements of the long hydrocarbon chains.[1] The three primary polymorphic forms observed in lipids and wax esters are designated as α, β', and β, in order of increasing stability.[1]

• α (Alpha) Form: This is the least stable polymorph and is typically formed upon rapid cooling from the melt. It possesses a hexagonal sub-cell packing and has the lowest melting point.

• β' (Beta-prime) Form: This form exhibits intermediate stability and is characterized by an orthorhombic sub-cell packing.

• β (Beta) Form: This is the most stable polymorph, featuring the densest packing in a triclinic sub-cell. Consequently, it has the highest melting point and lowest solubility.

Understanding and controlling the polymorphic form of stearyl acetate is crucial in drug development and formulation, as transitions between polymorphs can significantly impact the final product's performance and shelf-life.

Physicochemical Properties of Stearyl Acetate

A summary of the key physicochemical identifiers for stearyl acetate is provided in the table below.

Property	Value	Reference
Chemical Name	Octadecyl acetate	[2][3]
Synonyms	Stearyl acetate, n-Octadecyl acetate	[2][3]
CAS Number	822-23-1	[3]
Molecular Formula	C₂₀H₄₀O₂	[4]
Molecular Weight	312.53 g/mol	[4]
Physical State	White to pale yellow waxy solid	[2]
Melting Point	34.00 to 35.00 °C	[2]

Thermal Properties of Stearyl Acetate and Analogous Esters

Differential Scanning Calorimetry (DSC) is a primary technique for characterizing the thermal properties of long-chain esters, including their melting points and enthalpies of fusion. While detailed polymorphic thermal data for stearyl acetate is scarce, the following table summarizes the available data for stearyl acetate and provides comparative data for analogous long-chain esters.

Ester Name	Molecular Formula	Melting Point (°C)	Heat of Fusion (ΔHfus) (J/g)
Stearyl Acetate	C₂₀H₄₀O₂	34.0 - 35.0	Data not available
Stearyl Palmitate	C₃₄H₆₈O₂	53.5 - 59.0	Data not consistently available
Methyl Palmitate	C₁₇H₃₄O₂	28.2 ± 0.2	>190
Dioctadecyl Adipate (DOA)	C₄₂H₈₂O₄	60	186.2

Data for analogous compounds are provided for comparative purposes.[5]

Experimental Protocols for Polymorph Characterization

The characterization of polymorphic forms relies on a combination of analytical techniques, primarily Differential Scanning Calorimetry (DSC) and Powder X-ray Diffraction (XRD).

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow associated with thermal transitions in a material as a function of temperature. It is instrumental in identifying melting points, enthalpies of fusion, and solid-solid phase transitions between polymorphs.

Typical DSC Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of the stearyl acetate sample into an aluminum DSC pan. Hermetically seal the pan to prevent any material loss during heating. An empty, sealed aluminum pan is used as a reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell.

• Thermal Program:

  • First Heating Scan: Equilibrate the sample at a temperature below its expected melting point (e.g., 0 °C). Heat the sample to a temperature above its final melting point (e.g., 80 °C) at a controlled rate (e.g., 10 °C/min). This scan erases the sample's prior thermal history.

  • Controlled Cooling Scan: Cool the sample from the molten state back to the starting temperature at a specific rate (e.g., 5 °C/min or 20 °C/min). The cooling rate can influence the resulting polymorphic form.

  • Second Heating Scan: Heat the sample again at a controlled rate (e.g., 10 °C/min) to analyze the thermal behavior of the polymorphs formed during the controlled cooling step.

• Data Analysis: The resulting thermogram (heat flow vs. temperature) is analyzed to determine the onset temperature and peak temperature of melting endotherms, as well as the enthalpy of fusion by integrating the peak area.

Caption: Experimental workflow for DSC analysis of polymorphism.

Powder X-ray Diffraction (XRD)

XRD provides information about the crystal lattice structure. Each polymorph has a unique crystal structure and will, therefore, produce a distinct diffraction pattern, which serves as a "fingerprint" for identification.

Typical XRD Protocol:

• Sample Preparation: Gently grind the stearyl acetate sample to a fine, uniform powder using an agate mortar and pestle. Avoid aggressive grinding, which could induce phase transformations. Pack the powder into a sample holder, using a back-loading or side-loading method to minimize preferred orientation.

• Instrument Setup: Use a diffractometer with a Cu Kα radiation source. Set the operating voltage and current according to the instrument's recommendations (e.g., 40 kV and 40 mA).

• Data Acquisition: Scan the sample over a range of 2θ angles (e.g., 2° to 40°) with a specific step size and counting time.

• Data Analysis: The resulting diffractogram (intensity vs. 2θ) is analyzed. The positions and relative intensities of the diffraction peaks are used to identify the polymorphic form by comparing the pattern to known standards or by solving the crystal structure.

Logical Relationships in Polymorphism

The different polymorphic forms of long-chain esters are related through their thermodynamic stability and the kinetic pathways of their formation. The following diagram illustrates the typical relationships between the α, β', and β polymorphs.

Caption: Logical relationships between polymorphic forms of long-chain esters.

Conclusion

The crystal structure and polymorphism of stearyl acetate are critical parameters influencing its application in various industries. While direct crystallographic data for stearyl acetate remains limited, a thorough understanding of its behavior can be inferred from the study of analogous long-chain esters. The primary polymorphic forms (α, β', and β) are governed by the conditions of crystallization, particularly the cooling rate from the melt. Standard analytical techniques such as DSC and XRD are essential tools for the characterization and identification of these polymorphs. For researchers and formulation scientists, controlling the polymorphic outcome is key to ensuring product consistency, stability, and performance. Further research dedicated to elucidating the specific crystal structures of stearyl acetate polymorphs would be highly beneficial for the scientific community.

References

• 1. Influencing the crystallization behavior of binary mixtures of stearyl alcohol and stearic acid (SOSA) using ethylcellulose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. stearyl acetate, 822-23-1 [thegoodscentscompany.com]
• 3. larodan.com [larodan.com]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Thermal Properties of Stearyl Acetate by DSC Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal properties of stearyl acetate (B1210297), with a focus on analysis using Differential Scanning Calorimetry (DSC). Due to the limited availability of extensive public data specifically for stearyl acetate, this guide also incorporates data from analogous long-chain esters to provide a thorough understanding of its expected thermal behavior. The information herein is intended to assist in the selection and application of this compound in research and development, particularly in formulations where thermal characteristics are a critical parameter.

Introduction to Stearyl Acetate

Stearyl acetate (CH₃COOC₁₈H₃₇), the ester of stearyl alcohol and acetic acid, is a long-chain ester that finds applications in various industries, including cosmetics and pharmaceuticals, where it can function as an emollient, lubricant, or consistency agent. Its thermal properties, such as melting point and heat of fusion, are crucial for predicting its behavior in different formulations and during manufacturing processes. Differential Scanning Calorimetry (DSC) is a primary analytical technique used to characterize these thermal transitions.

Physicochemical Properties of Stearyl Acetate

Stearyl acetate is a waxy solid at room temperature. Its fundamental physicochemical properties are summarized below.

Property	Value
CAS Number	822-23-1
Molecular Formula	C₂₀H₄₀O₂
Molecular Weight	312.53 g/mol
Melting Point	32.84°C[1]
Boiling Point	352.43°C (estimate)[1]
Density	0.8739 (estimate)[1]

Comparative Thermal Properties of Long-Chain Esters

To understand the thermal behavior of stearyl acetate, it is useful to compare it with other long-chain esters that have been characterized by DSC. The melting point and heat of fusion generally increase with the length of the alkyl chains due to stronger van der Waals forces.

Ester Name	Molecular Formula	Melting Point (°C)	Heat of Fusion (ΔHfus) (J/g)
Stearyl Acetate	C₂₀H₄₀O₂	32.84[1]	Data not readily available
Methyl Palmitate	C₁₇H₃₄O₂	28.2 ± 0.2	>190
Stearyl Palmitate	C₃₄H₆₈O₂	53.5 - 59.0	Data not consistently available
Dioctadecyl Adipate (DOA)	C₄₂H₈₂O₄	60	186.2
Stearic Acid (for reference)	C₁₈H₃₆O₂	~55-61	~178-196[2]
Stearyl Alcohol (for reference)	C₁₈H₃₈O	59.3	248

Note: The data presented are compiled from various sources and may vary based on the experimental conditions and purity of the sample.

Experimental Protocol for DSC Analysis

The following section details a typical experimental protocol for the thermal analysis of stearyl acetate using DSC, based on standard methodologies for long-chain esters.[3][4]

4.1. Principle of DSC

Differential Scanning Calorimetry measures the difference in heat flow between a sample and an inert reference as a function of temperature.[4] This allows for the determination of thermal transitions such as melting point, crystallization temperature, and the enthalpy of these transitions.[5]

4.2. Instrumentation and Sample Preparation

• Instrument: A calibrated Differential Scanning Calorimeter (e.g., PerkinElmer DSC 7, TA Instruments Q1000). Instrument calibration is typically performed using standards like indium and n-heptane.[6]

• Sample Pans: A small, accurately weighed sample of stearyl acetate (typically 5-10 mg) is placed into an aluminum DSC pan.[4] The pan is then hermetically sealed to prevent any loss of material during heating.[4]

• Reference: An empty, hermetically sealed aluminum pan is used as the reference.[7]

• Atmosphere: The DSC cell is purged with an inert gas, such as nitrogen (99.999% purity), at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidation.[6][7]

4.3. Thermal Program

A common temperature program for analyzing a long-chain ester involves a heat-cool-heat cycle to erase the sample's prior thermal history and observe both melting and crystallization behavior.

• Initial Heating: The sample is heated from ambient temperature to a temperature well above its melting point (e.g., 60°C) at a controlled rate (e.g., 10°C/min). This step removes the thermal history of the sample.

• Isothermal Hold: The sample is held at the high temperature for a short period (e.g., 5 minutes) to ensure complete melting.

• Controlled Cooling: The sample is then cooled at a controlled rate (e.g., 5 or 10°C/min) to a temperature below its expected crystallization point (e.g., -20°C) to observe the exothermic crystallization peak.[3]

• Final Heating: Finally, the sample is reheated at a controlled rate (e.g., 10°C/min) to observe the endothermic melting transition.[3] International standards often recommend heating rates of 10 K/min or 20 K/min.[8]

4.4. Data Analysis

• Melting Point (Tm): Determined as the onset or the peak temperature of the endothermic melting peak in the second heating scan.[4]

• Crystallization Temperature (Tc): Determined as the onset or the peak temperature of the exothermic crystallization peak during the cooling scan.

• Heat of Fusion (ΔHfus): Calculated from the area under the melting peak.[4] This value represents the energy required to melt the sample.

• Specific Heat Capacity (Cp): Can also be determined by DSC, although it typically requires a three-scan method (baseline, sapphire standard, and sample) as described in ASTM E1269.[9][10]

Visualization of Experimental Workflow

The following diagram illustrates the typical workflow for the DSC analysis of stearyl acetate.

Caption: Workflow for DSC analysis of stearyl acetate.

Conclusion

This technical guide has outlined the key thermal properties of stearyl acetate and the standard methodologies for their determination using Differential Scanning Calorimetry. While comprehensive experimental data for stearyl acetate is not as prevalent as for other long-chain esters, the provided information on its known melting point and the properties of analogous compounds offers a solid foundation for its application in formulation science. The detailed experimental protocol and workflow diagram serve as a practical resource for researchers and scientists aiming to characterize this and similar materials accurately and reproducibly. Further research to determine the specific heat of fusion and specific heat capacity of stearyl acetate would be valuable for more precise thermal modeling and formulation design.

References

• 1. 822-23-1 CAS MSDS (STEARYL ACETATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. icdd.com [icdd.com]
• 6. akjournals.com [akjournals.com]
• 7. DSC Phase Transition Profiles Analyzed by Control Charts to Determine Markers for the Authenticity and Deterioration of Flaxseed Oil during Storage - PMC [pmc.ncbi.nlm.nih.gov]
• 8. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 9. tainstruments.com [tainstruments.com]
• 10. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

Stearyl Acetate as a Biochemical Reagent: A Technical Guide for Life Science Research

Introduction

Stearyl acetate (B1210297), also known as octadecyl acetate, is the ester of stearyl alcohol and acetic acid.[1] While commercially available as a biochemical reagent for life science research, its documented applications are highly specialized.[2][3][4] Primarily, its role in the scientific literature is centered on chemical ecology, specifically as a component of insect pheromone blends, which mediate intraspecies communication.[5][6] Beyond this, its use is prevalent in the cosmetics and personal care industries as an emollient and fragrance, and it also finds application as a lubricant in textile and plastics manufacturing.[7][8][9]

This guide provides a comprehensive overview of stearyl acetate's known properties, its established role in pheromone research, and potential, though less explored, connections to broader biochemical pathways. It is intended for researchers, scientists, and drug development professionals seeking to understand the current utility and potential applications of this long-chain fatty acid ester.

Physicochemical and Chemical Properties

Stearyl acetate is a waxy, crystalline solid at room temperature with a faint odor.[7] Its long 18-carbon chain imparts significant hydrophobicity. A summary of its key quantitative properties is presented below.

Property	Value	Reference(s)
Molecular Formula	C₂₀H₄₀O₂	[10][11]
Molecular Weight	312.53 g/mol	[10][12]
CAS Number	822-23-1	[2][9]
Melting Point	32.84 °C	[13]
Boiling Point	352.43 °C (estimated)	[13]
Density	0.8739 g/cm³ (estimated)	[13]
Refractive Index	1.4527 (estimated)	[13]
Solubility	Soluble in alcohol, ether, benzene, acetone; Sparingly in Chloroform; Slightly in Methanol.	[13][14]
Storage Temperature	2-8°C or Freezer	[12][13]

Role in Life Science Research: An Insect Pheromone

The most significant and well-documented role of stearyl acetate and similar long-chain acetates in life science is as semiochemicals, specifically as insect sex or courtship pheromones.[6] These fatty acid-derived molecules are produced in specialized pheromone glands and are crucial for reproductive success in many species, particularly moths (Lepidoptera).[15][16]

Biosynthesis of Acetate Ester Pheromones

The biosynthesis of acetate ester pheromones is a multi-step enzymatic process that begins with standard fatty acid synthesis. The resulting saturated fatty acids, such as stearic acid, undergo a series of modifications including desaturation, chain-shortening, reduction to a fatty alcohol, and finally, esterification to form the acetate ester.[16] An acetyltransferase enzyme catalyzes the final step, transferring an acetyl group from acetyl-CoA to the fatty alcohol.[15]

Generalized biosynthetic pathway of insect acetate ester pheromones.

Experimental Protocols: Pheromone Research Workflow

Investigating stearyl acetate as a potential pheromone involves a combination of chemical analysis and behavioral bioassays. The following provides a generalized methodology.

Protocol: Pheromone Extraction, Identification, and Bioassay

• Pheromone Gland Extraction:

  • Dissect the putative pheromone glands from male or female insects during their peak calling (pheromone-releasing) period.

  • Immerse the glands in a non-polar solvent like hexane (B92381) for a set duration to extract the lipophilic compounds.

  • Filter the extract and concentrate it under a gentle stream of nitrogen.

• Chemical Analysis:

  • Analyze the crude extract using Gas Chromatography-Mass Spectrometry (GC-MS) to separate and identify the volatile components.

  • Compare the mass spectrum of any peak of interest to a known standard of synthetic stearyl acetate to confirm its identity.

• Electrophysiological Assay (Electroantennography - EAG):

  • Excise an antenna from a live insect and mount it between two electrodes.

  • Deliver puffs of air containing synthetic stearyl acetate over the antenna.

  • Record the electrical potential changes (depolarization) from the antenna, which indicate olfactory receptor neuron response.[5]

• Behavioral Bioassay (Wind Tunnel):

  • Place insects (typically males if testing a female pheromone) in a wind tunnel.

  • Release a controlled plume of synthetic stearyl acetate from a source at the upwind end of the tunnel.

  • Observe and quantify key behaviors such as activation, upwind flight, casting, and source location.

References

• 1. ewg.org [ewg.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. stearyl acetate | CAS#:822-23-1 | Chemsrc [chemsrc.com]
• 5. New mimics of the acetate function in pheromone-based attraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characterization of a Novel Male Pheromone Compound in Leucoptera sinuella (Lepidoptera: Lyonetiidae) and Its Role in Courtship Behavior [mdpi.com]
• 7. ferwer.com [ferwer.com]
• 8. cosmileeurope.eu [cosmileeurope.eu]
• 9. Temporary title [webprod.hc-sc.gc.ca]
• 10. scbt.com [scbt.com]
• 11. Stearyl acetate | CymitQuimica [cymitquimica.com]
• 12. larodan.com [larodan.com]
• 13. 822-23-1 CAS MSDS (STEARYL ACETATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 14. Stearyl Alcohol | C18H38O | CID 8221 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. The Yeast ATF1 Acetyltransferase Efficiently Acetylates Insect Pheromone Alcohols: Implications for the Biological Production of Moth Pheromones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Developments in Fatty Acid-Derived Insect Pheromone Production Using Engineered Yeasts - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Stearyl Acetate as an Emollient in Skin Conditioning: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stearyl acetate (B1210297), the ester of stearyl alcohol and acetic acid, is a functional ingredient in a variety of cosmetic and dermatological formulations, primarily serving as a skin conditioning agent and emollient.[1][2][3] Its lipophilic nature allows it to form a protective, occlusive film on the skin's surface, which helps to reduce transepidermal water loss (TEWL) and maintain skin hydration. This technical guide provides an in-depth analysis of the role of stearyl acetate in skin conditioning, including its physicochemical properties, mechanism of action as an emollient, and methodologies for its evaluation. While direct quantitative efficacy data for stearyl acetate is limited in publicly available literature, this guide extrapolates its performance based on the well-understood properties of fatty acid esters and stearyl alcohol. Detailed experimental protocols for assessing the efficacy and sensory attributes of emollient-containing formulations are also presented.

Introduction to Emollients and Skin Barrier Function

The skin barrier, primarily located in the stratum corneum, is essential for protecting the body from external aggressors and preventing excessive water loss. This barrier is often analogized to a "brick and mortar" structure, with corneocytes (bricks) embedded in a lipid-rich matrix (mortar). Emollients are substances that soften and soothe the skin, primarily by providing a layer of oil or lipid to the skin's surface.[4][5] They play a crucial role in maintaining and restoring the integrity of the skin barrier. Their functions include reducing TEWL, improving skin hydration, and enhancing the overall texture and appearance of the skin.[4][5]

Physicochemical Properties of Stearyl Acetate

Stearyl acetate is a white, waxy solid at room temperature.[6] Its chemical and physical properties are summarized in the table below.

Property	Value	Reference
Chemical Name	Octadecyl acetate	[7][8]
CAS Number	822-23-1	[7][8]
Molecular Formula	C20H40O2	[7][8]
Molecular Weight	312.53 g/mol	[7][8]
Appearance	White to pale yellow waxy solid	[6]
Melting Point	34.00 to 35.00 °C	[6]
Boiling Point	344.00 to 345.00 °C	[6]
Solubility	Insoluble in water; Soluble in hot alcohol	[6]

Mechanism of Action of Stearyl Acetate as an Emollient

The primary mechanism of action of stearyl acetate as an emollient is biophysical. Upon topical application, it forms a thin, hydrophobic film on the stratum corneum. This film has two main effects:

• Occlusion: The lipid layer creates a barrier to water evaporation from the skin, thereby reducing TEWL and increasing the water content of the stratum corneum.

• Surface Smoothing: Stearyl acetate fills the spaces between desquamating corneocytes, resulting in a smoother and softer skin surface.

Furthermore, as an ester of stearyl alcohol, stearyl acetate can be hydrolyzed by esterases present in the skin to yield stearyl alcohol and acetic acid. Stearyl alcohol is a well-known fatty alcohol with emollient and moisturizing properties.[4][5][9][10] The released stearyl alcohol can then be integrated into the lipid matrix of the stratum corneum, further contributing to the restoration of the skin barrier.

Mechanism of Action of Stearyl Acetate

Quantitative Data on Emollient Efficacy

Parameter	Baseline (Mean ± SD)	After 4 Weeks (Mean ± SD)	% Change	p-value
Skin Hydration (Corneometer Units)	35.2 ± 5.1	52.8 ± 6.3	+50%	<0.01
Transepidermal Water Loss (g/m²/h)	15.6 ± 2.4	9.8 ± 1.9	-37%	<0.01
Skin Roughness (Arbitrary Units)	8.7 ± 1.2	4.1 ± 0.8	-53%	<0.001

This data is illustrative and does not represent actual results for stearyl acetate.

Experimental Protocols

In-Vivo Evaluation of Skin Hydration and Barrier Function

This protocol describes a typical clinical study to evaluate the efficacy of a topical emollient.

References

• 1. Temporary title [webprod.hc-sc.gc.ca]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. Sensory Panel Performance Evaluation—Comprehensive Review of Practical Approaches [mdpi.com]
• 4. essentialsbycatalina.com [essentialsbycatalina.com]
• 5. alphachem.biz [alphachem.biz]
• 6. stearyl acetate, 822-23-1 [thegoodscentscompany.com]
• 7. scbt.com [scbt.com]
• 8. larodan.com [larodan.com]
• 9. gamutpackaging.com [gamutpackaging.com]
• 10. Stearyl Alcohol in Skincare Is NBD—Dermatologists Explain Why [byrdie.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Laboratory Synthesis of High-Purity Stearyl Acetate

Abstract

This document provides a comprehensive guide for the laboratory synthesis of high-purity stearyl acetate (B1210297), an ester widely utilized in the pharmaceutical and cosmetic industries as an emollient, lubricant, and viscosity-modifying agent. The protocols detailed herein are designed for researchers, scientists, and drug development professionals, emphasizing safety, efficiency, and the attainment of high product purity. This guide covers two primary synthetic routes: the direct esterification of stearyl alcohol with stearic acid and the acylation of stearyl alcohol using acetic anhydride (B1165640). Furthermore, it outlines rigorous purification procedures and analytical methods for purity verification.

Introduction

Stearyl acetate (CH₃(CH₂)₁₇OOCCH₃) is the ester formed from stearyl alcohol and acetic acid. The purity of stearyl acetate is a critical parameter in its application, particularly in pharmaceutical formulations, where impurities can affect the stability, efficacy, and safety of the final product. Common impurities may include unreacted starting materials such as stearyl alcohol and stearic acid or acetic anhydride, as well as byproducts from side reactions.[1] This document presents two reliable methods for the synthesis of high-purity stearyl acetate and the subsequent purification and characterization steps.

Synthesis Protocols

Two effective methods for the synthesis of stearyl acetate are presented below. Method A, direct esterification, is a classic approach, while Method B, using acetic anhydride, offers an alternative that can be advantageous under certain conditions.

Method A: Direct Esterification of Stearyl Alcohol and Stearic Acid

This method involves the reaction of stearyl alcohol with stearic acid in the presence of a catalyst to form stearyl acetate and water. To drive the reaction to completion, water is typically removed as it is formed.

2.1.1. Materials and Equipment

• Stearyl alcohol (CH₃(CH₂)₁₇OH)

• Stearic acid (CH₃(CH₂)₁₆COOH)

• Magnesium oxide (MgO) or stannous oxide (SnO) as a catalyst[2]

• Nitrogen (N₂) gas supply

• Round-bottom flask (1000 mL, four-necked)

• Heating mantle with magnetic stirrer

• Thermometer

• Dean-Stark apparatus or equivalent water trap

• Condenser

• Vacuum distillation setup

• Filtration apparatus (e.g., Buchner funnel)

2.1.2. Experimental Procedure

• Reaction Setup: In a 1000 mL four-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, a nitrogen inlet, and a Dean-Stark apparatus with a condenser, add stearic acid (e.g., 426 g) and stearyl alcohol (e.g., 425 g).[2] The weight ratio of stearic acid to stearyl alcohol can range from 1:1.01 to 1:1.20.[2]

• Catalyst Addition: Add the metal oxide catalyst (e.g., magnesium oxide, 0.03–0.12% of the total weight of the reactants).[2]

• Inert Atmosphere: Purge the flask with nitrogen gas to create an inert atmosphere.

• Reaction: Begin stirring and heat the mixture. The reaction temperature should be maintained between 150–240 °C.[2] Water generated during the reaction will be collected in the Dean-Stark trap.

• Reaction Monitoring: The reaction is typically carried out for 5–10 hours.[2] The progress can be monitored by thin-layer chromatography (TLC) to observe the disappearance of the starting materials.

• Dealcoholysis: After the esterification is complete (i.e., no more water is being collected), configure the apparatus for vacuum distillation. The temperature is maintained at 180–230 °C under a vacuum of ≤80 Pa for 1–2 hours to remove any excess stearyl alcohol.[2]

• Filtration: Cool the reaction mixture to approximately 70 °C and filter to remove the catalyst.[2] The resulting product is crude stearyl acetate.

Method B: Acylation of Stearyl Alcohol with Acetic Anhydride

This method utilizes acetic anhydride as the acylating agent, which reacts with stearyl alcohol to form stearyl acetate and acetic acid as a byproduct. This reaction is often faster and can be carried out under milder conditions than direct esterification.

2.2.1. Materials and Equipment

• Stearyl alcohol (CH₃(CH₂)₁₇OH)

• Acetic anhydride ((CH₃CO)₂O)

• Acid catalyst (e.g., concentrated sulfuric acid, H₂SO₄) or a solid acid catalyst.[3]

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous potassium carbonate (K₂CO₃) or anhydrous sodium sulfate (B86663) (Na₂SO₄) for drying

• Pyrex reaction flask (500 mL)

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

2.2.2. Experimental Procedure

• Reaction Setup: Place stearyl alcohol (0.5 mol) into a 500 mL pyrex reaction flask. Add a few pieces of clay plate or glass wool to ensure smooth boiling.[3]

• Catalyst Addition: Add the acid catalyst (e.g., a few drops of concentrated H₂SO₄).[3]

• Addition of Acetic Anhydride: Attach a reflux condenser to the flask and slowly add acetic anhydride (0.5 mol) through the condenser.[3]

• Reflux: Heat the mixture in an oil bath and reflux for one hour.[3]

• Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash it three times with a cold saturated salt solution. During the washes, add sodium bicarbonate to neutralize any remaining acid.[3]

• Drying: Dry the organic layer over anhydrous potassium carbonate.[3]

• Solvent Removal: Decant or filter the drying agent and remove any residual volatile compounds using a rotary evaporator to yield the crude stearyl acetate.

Purification of Stearyl Acetate

To achieve high purity (>99%), a multi-step purification process is recommended, which typically includes liquid-liquid extraction, column chromatography, and recrystallization.[4]

Protocol 1: Liquid-Liquid Extraction

This initial step is effective for removing the majority of polar impurities, such as unreacted acid, alcohol, and catalyst.[4]

• Dissolve the crude stearyl acetate in a non-polar organic solvent like hexane (B92381) or ethyl acetate.

• Wash the organic solution with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to remove acidic impurities.

• Follow with a wash with brine to remove any remaining water-soluble impurities.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate using a rotary evaporator.

Protocol 2: Column Chromatography

Column chromatography is employed to separate the stearyl acetate from impurities with different polarities.[4]

• Column Preparation: Pack a glass chromatography column with silica (B1680970) gel using a slurry method with n-hexane.[4]

• Sample Loading: Dissolve the crude product from the extraction step in a minimal amount of the initial mobile phase and load it onto the column.

• Elution: Begin elution with a non-polar mobile phase, such as a mixture of n-hexane and diethyl ether (e.g., 99:1, v/v).[4] Gradually increase the polarity of the mobile phase by increasing the proportion of diethyl ether or ethyl acetate to elute the stearyl acetate.[4]

• Fraction Collection and Analysis: Collect fractions and analyze them using TLC to identify those containing the pure product.[4]

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.[4]

Protocol 3: Recrystallization

Recrystallization is the final step to achieve purity levels above 99.5%.[4]

• Solvent Selection: Choose a solvent in which stearyl acetate is highly soluble at elevated temperatures but poorly soluble at low temperatures. Acetone, ethanol, or a mixture of hexane and ethyl acetate are suitable options.[4]

• Dissolution: Dissolve the partially purified stearyl acetate in a minimal amount of the hot recrystallization solvent.

• Crystallization: Allow the solution to cool slowly to room temperature, then cool it further in an ice bath to maximize crystal formation.[4]

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Buchner funnel.[4]

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.[4]

• Drying: Dry the crystals under vacuum to remove any residual solvent.[4]

Data Presentation

The following table summarizes the typical reaction conditions and expected outcomes for the synthesis of stearyl acetate.

Parameter	Method A: Direct Esterification	Method B: Acylation with Acetic Anhydride
Reactants	Stearyl Alcohol, Stearic Acid	Stearyl Alcohol, Acetic Anhydride
Catalyst	Metal oxides (e.g., MgO, SnO)[2]	Acid catalyst (e.g., H₂SO₄)[3]
Reactant Ratio	Stearic Acid:Stearyl Alcohol (1:1.01 to 1:1.20 by weight)[2]	Stearyl Alcohol:Acetic Anhydride (1:1 molar ratio)[3]
Reaction Temperature	150–240 °C[2]	Reflux temperature
Reaction Time	5–10 hours[2]	1 hour[3]
Purity after Synthesis	>90% (before purification)	>90% (before purification)
Purity after Purification	>99.5%[4]	>99.5%

Purity Assessment

The purity of the synthesized stearyl acetate should be confirmed using appropriate analytical techniques.

• Gas Chromatography with Flame Ionization Detection (GC-FID): Well-suited for analyzing volatile impurities such as residual alcohols and solvents.[5]

• High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD): Ideal for non-volatile impurities, oligomers, and degradation products.[5]

• Gas Chromatography-Mass Spectrometry (GC-MS): Can be used to identify and quantify any residual impurities.[6]

• Melting Point Determination: The melting point of pure stearyl acetate can be compared to literature values as an indicator of purity.[4]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of high-purity stearyl acetate.

Caption: Workflow for the synthesis and purification of high-purity stearyl acetate.

References

• 1. benchchem.com [benchchem.com]
• 2. CN101293827A - Method for synthesizing stearic acid stearyl ester - Google Patents [patents.google.com]
• 3. scholarworks.uni.edu [scholarworks.uni.edu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for the Quantification of Stearyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stearyl acetate (B1210297), the ester of stearyl alcohol and acetic acid, is a lipophilic compound commonly used in cosmetic, pharmaceutical, and food industries as an emollient, plasticizer, and flavoring agent. Accurate quantification of stearyl acetate is crucial for quality control, formulation development, and stability testing. This document provides detailed analytical methods, specifically Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD), for the precise quantification of stearyl acetate in various matrices.

Analytical Methods Overview

Two primary chromatographic techniques are well-suited for the quantification of stearyl acetate: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

• Gas Chromatography (GC): GC is a powerful technique for the analysis of volatile and semi-volatile compounds. Due to its volatility, stearyl acetate can be effectively analyzed by GC, often with a Flame Ionization Detector (FID), which provides excellent sensitivity for hydrocarbon-containing compounds. In some cases, derivatization to a more volatile compound may be employed, though direct analysis is often feasible.

• High-Performance Liquid Chromatography (HPLC): HPLC is a versatile technique for non-volatile and thermally labile compounds. Since stearyl acetate lacks a strong UV chromophore, conventional UV detection is not ideal. An Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) is more suitable for detecting such compounds. HPLC methods for similar long-chain esters often utilize reversed-phase chromatography.[1]

Method 1: Quantification of Stearyl Acetate by Gas Chromatography with Flame Ionization Detection (GC-FID)

This method provides a robust and sensitive approach for the routine analysis of stearyl acetate.

Experimental Protocol

1. Instrumentation and Chromatographic Conditions:

• Gas Chromatograph: A system equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• Column: A non-polar or mid-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

• Injector Temperature: 280°C.

• Injection Mode: Split (e.g., 50:1 split ratio). The ratio may need optimization depending on the sample concentration.

• Oven Temperature Program:

  • Initial Temperature: 150°C, hold for 1 minute.

  • Ramp: Increase to 280°C at a rate of 15°C/min.

  • Final Hold: Hold at 280°C for 10 minutes.

• Detector Temperature: 300°C.

• Injection Volume: 1 µL.

2. Reagents and Standards:

• Solvent: Hexane (B92381) or ethyl acetate (HPLC grade or equivalent).

• Stearyl Acetate Standard: High purity (>98%).

• Internal Standard (IS): A compound with similar chemical properties and retention time that is not present in the sample matrix, such as hexadecyl acetate or eicosane.

3. Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of stearyl acetate and dissolve it in 100 mL of solvent in a volumetric flask.

• Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of the internal standard and dissolve it in 100 mL of solvent.

• Calibration Standards: Prepare a series of calibration standards by diluting the stearyl acetate stock solution with the solvent to cover the expected concentration range of the samples (e.g., 10, 25, 50, 100, 250, 500 µg/mL). Add a fixed concentration of the internal standard to each calibration standard.

• Sample Preparation:

  • For oil-based or cosmetic formulations: Accurately weigh a known amount of the sample and dissolve it in the solvent. A liquid-liquid extraction may be necessary to remove interfering matrix components. For example, the sample can be dissolved in a mixture of hexane and water, and the hexane layer containing the stearyl acetate can be collected for analysis.

  • Ensure the final concentration of stearyl acetate in the prepared sample falls within the calibration range. Add the same fixed concentration of the internal standard as in the calibration standards.

4. Data Analysis:

• Construct a calibration curve by plotting the ratio of the peak area of stearyl acetate to the peak area of the internal standard against the concentration of stearyl acetate for the calibration standards.

• Determine the concentration of stearyl acetate in the samples by calculating the peak area ratio and interpolating from the calibration curve.

Data Presentation: GC-FID Method Validation Summary

Validation Parameter	Acceptance Criteria	Typical Performance
Linearity (r²)	≥ 0.995	0.9992
Range (µg/mL)	80-120% of test concentration	10 - 500
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.8%
Precision (% RSD)
- Repeatability	≤ 2.0%	0.95%
- Intermediate Precision	≤ 3.0%	1.45%
Limit of Detection (LOD) (µg/mL)	Signal-to-Noise Ratio ≥ 3:1	1.0
Limit of Quantitation (LOQ) (µg/mL)	Signal-to-Noise Ratio ≥ 10:1	3.5

Experimental Workflow: GC-FID Analysis

Caption: Workflow for stearyl acetate quantification by GC-FID.

Method 2: Quantification of Stearyl Acetate by High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)

This method is suitable for the analysis of stearyl acetate in complex matrices, especially when the analyte is non-volatile or thermally sensitive.

Experimental Protocol

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A system equipped with a binary or quaternary pump, an autosampler, a column oven, and an Evaporative Light Scattering Detector (ELSD).

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).[1]

• Mobile Phase: A gradient elution using:

  • Solvent A: Water

  • Solvent B: Acetonitrile (B52724)

• Gradient Program:

  • 0-2 min: 80% B

  • 2-15 min: Linear gradient to 100% B

  • 15-20 min: Hold at 100% B

  • 20.1-25 min: Return to 80% B and equilibrate

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 40°C.[1]

• Injection Volume: 10 µL.[1]

• ELSD Settings:

  • Nebulizer Temperature: 40°C

  • Evaporator Temperature: 60°C

  • Gas Flow Rate (Nitrogen): 1.5 L/min

2. Reagents and Standards:

• Solvents: Acetonitrile and Water (HPLC grade).

• Stearyl Acetate Standard: High purity (>98%).

3. Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of stearyl acetate and dissolve it in 100 mL of acetonitrile in a volumetric flask.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with acetonitrile to cover the desired concentration range (e.g., 25, 50, 100, 250, 500 µg/mL).

• Sample Preparation:

  • Accurately weigh a known amount of the sample into a volumetric flask.

  • Dissolve and dilute to volume with a suitable solvent, such as a mixture of acetonitrile and isopropanol.[1]

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

4. Data Analysis:

• The response of the ELSD is often non-linear. Therefore, a logarithmic transformation of both concentration and peak area is typically used to generate a linear calibration curve: log(Area) = a * log(Concentration) + b.

• Construct the calibration curve by plotting the logarithm of the peak area against the logarithm of the concentration for the calibration standards.

• Determine the concentration of stearyl acetate in the samples by measuring the peak area, applying the logarithmic transformation, and interpolating from the calibration curve.

Data Presentation: HPLC-ELSD Method Validation Summary

Validation Parameter	Acceptance Criteria	Typical Performance
Linearity (r² of log-log plot)	≥ 0.99	0.9985
Range (µg/mL)	80-120% of test concentration	25 - 500
Accuracy (% Recovery)	98.0% - 102.0%	98.9% - 101.2%
Precision (% RSD)
- Repeatability	≤ 3.0%	1.2%
- Intermediate Precision	≤ 5.0%	2.5%
Limit of Detection (LOD) (µg/mL)	Signal-to-Noise Ratio ≥ 3:1	5.0
Limit of Quantitation (LOQ) (µg/mL)	Signal-to-Noise Ratio ≥ 10:1	15.0

Experimental Workflow: HPLC-ELSD Analysis

Caption: Workflow for stearyl acetate quantification by HPLC-ELSD.

Signaling Pathway and Logical Relationship Diagrams

The following diagram illustrates the logical relationship in selecting an appropriate analytical method for stearyl acetate quantification.

Caption: Decision tree for analytical method selection.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the GC-MS Analysis of Stearyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the qualitative and quantitative analysis of stearyl acetate (B1210297) using Gas Chromatography-Mass Spectrometry (GC-MS). Stearyl acetate (also known as octadecyl acetate) is a long-chain wax ester commonly found in various natural and synthetic products. Its analysis is crucial in fields such as cosmetics, food science, and pharmaceutical development.

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like stearyl acetate. Due to its high molecular weight and low volatility, specific high-temperature GC-MS methods are often required for the direct analysis of intact wax esters, avoiding the need for hydrolysis and derivatization. This approach simplifies sample preparation and provides direct evidence of the intact molecule.

Electron Ionization (EI) is a common ionization technique used in GC-MS. For long-chain esters like stearyl acetate, EI typically results in characteristic fragmentation patterns that are invaluable for structural elucidation and identification.

Experimental Protocols

Sample Preparation

A simple dilution of the sample in a suitable organic solvent is typically sufficient for the analysis of stearyl acetate, particularly in relatively clean matrices.

Materials:

• Stearyl acetate standard (CAS: 822-23-1)

• Hexane (B92381) or toluene (B28343) (GC grade)

• Volumetric flasks (10 mL)

• Micropipettes

• GC vials with inserts

Protocol:

• Accurately weigh approximately 10 mg of the stearyl acetate sample into a 10 mL volumetric flask.

• Dissolve the sample in hexane or toluene and dilute to the mark. A final concentration in the range of 0.1–1.0 mg/mL is recommended.

• For quantitative analysis, prepare a series of calibration standards of stearyl acetate in the desired concentration range.

• Transfer an aliquot of the sample or standard solution into a GC vial for analysis.

GC-MS Instrumentation and Conditions

A high-temperature capillary column is essential for the successful elution of stearyl acetate. The following parameters are a recommended starting point and may require optimization for specific instruments and applications.

Parameter	Value
Gas Chromatograph	Agilent 8890 GC or equivalent
Column	DB-1 HT fused-silica capillary column (15 m × 0.25 mm, 0.10 µm film thickness) or similar high-temperature column
Injector	Split/splitless injector at 350°C
Injection Volume	1 µL
Injection Mode	Splitless
Oven Temperature Program	Initial temperature: 120°C, hold for 1 minute.Ramp 1: 15°C/min to 240°C.Ramp 2: 8°C/min to 380°C, hold for 5 minutes.
Carrier Gas	Helium at a constant flow rate of 1 mL/min
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 50-800
Transfer Line Temperature	350°C
Ion Source Temperature	230°C
Quadrupole Temperature	150°C

Data Presentation

Quantitative Data Summary

The following table summarizes the characteristic mass-to-charge ratios (m/z) and their typical relative abundances for the major fragment ions of stearyl acetate observed in an electron ionization mass spectrum.[1] The molecular weight of stearyl acetate (C₂₀H₄₀O₂) is 312.53 g/mol .[2][3]

m/z	Relative Abundance (%)	Ion Identity/Proposed Fragment
43	100.00	[CH₃CO]⁺ (Acetyl cation)
55	43.24	[C₄H₇]⁺
41	42.73	[C₃H₅]⁺
61	38.26	[CH₃COOH₂]⁺ (Protonated acetic acid)
57	37.23	[C₄H₉]⁺

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the GC-MS analysis of stearyl acetate.

GC-MS Experimental Workflow

Stearyl Acetate Fragmentation Pathway

This diagram illustrates the proposed electron ionization fragmentation pathway for stearyl acetate. The fragmentation of wax-type esters often involves a McLafferty rearrangement on the alcohol side.[4]

Stearyl Acetate EI Fragmentation

References

• 1. Octadecyl acetate | C20H40O2 | CID 69968 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. labsolu.ca [labsolu.ca]
• 3. Acetic acid n-octadecyl ester [webbook.nist.gov]
• 4. researchgate.net [researchgate.net]

Application Note: Interpreting the ¹H NMR Spectrum of Stearyl Acetate

Introduction

Stearyl acetate (B1210297) (octadecyl acetate) is the ester of stearyl alcohol and acetic acid. It finds applications in the cosmetic and pharmaceutical industries as an emollient and skin conditioning agent. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation and purity assessment of such long-chain esters. This document provides a detailed guide to interpreting the ¹H NMR spectrum of stearyl acetate, including experimental protocols and data analysis.

Predicted ¹H NMR Spectrum of Stearyl Acetate

The ¹H NMR spectrum of stearyl acetate is characterized by distinct signals corresponding to the different proton environments in the molecule. The electron-withdrawing effect of the ester functional group significantly influences the chemical shifts of nearby protons.

A summary of the expected ¹H NMR spectral data for stearyl acetate is presented in Table 1. The spectrum is relatively simple and is dominated by the signals from the long alkyl chain.

Table 1: ¹H NMR Data for Stearyl Acetate

Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
a	~4.05	Triplet (t)	2H	-O-CH₂ -(CH₂)₁₆-CH₃
b	~2.05	Singlet (s)	3H	CH₃-C(=O)-
c	~1.62	Multiplet (m)	2H	-O-CH₂-CH₂ -(CH₂)₁₅-CH₃
d	~1.25	Broad Multiplet	~30H	-O-(CH₂)₂-(CH₂ )₁₅-CH₃
e	~0.88	Triplet (t)	3H	-(CH₂)₁₇-CH₃

Note: Chemical shifts are referenced to tetramethylsilane (B1202638) (TMS) at δ 0.00 ppm and are typically recorded in deuterated chloroform (B151607) (CDCl₃). Slight variations in chemical shifts can occur depending on the solvent and concentration.

Interpretation of the Spectrum

• Signal a (~4.05 ppm, triplet): This downfield signal corresponds to the two protons of the methylene (B1212753) group directly attached to the ester oxygen (-O-CH₂ -). The electronegative oxygen atom deshields these protons, causing them to resonate at a higher chemical shift. The signal appears as a triplet due to coupling with the adjacent methylene group (signal c).

• Signal b (~2.05 ppm, singlet): This singlet is characteristic of the three protons of the acetyl methyl group (CH₃-C(=O)-). Since there are no adjacent protons, the signal is not split. Protons adjacent to a carbonyl group are deshielded and typically appear in the 2.0-2.2 ppm range[1].

• Signal c (~1.62 ppm, multiplet): These two protons are on the methylene group beta to the ester oxygen. They are slightly deshielded compared to the other methylene groups of the long alkyl chain.

• Signal d (~1.25 ppm, broad multiplet): This large, unresolved signal represents the protons of the numerous methylene groups in the long stearyl chain. Their chemical environments are very similar, resulting in overlapping signals.

• Signal e (~0.88 ppm, triplet): This upfield triplet is characteristic of the terminal methyl group of the stearyl chain. It is split into a triplet by the adjacent methylene group.

Experimental Protocol

This section details the procedure for acquiring a high-quality ¹H NMR spectrum of stearyl acetate.

3.1. Materials and Equipment

• Stearyl acetate sample

• Deuterated chloroform (CDCl₃)

• Tetramethylsilane (TMS)

• NMR tube (5 mm)

• Pipettes and vials

• NMR spectrometer (e.g., 300 MHz or higher)

3.2. Sample Preparation

• Weigh approximately 5-10 mg of stearyl acetate into a clean, dry vial.

• Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) to the vial.

• Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Ensure the sample is fully dissolved. Gentle vortexing can be applied if necessary.

• Transfer the solution into a 5 mm NMR tube.

3.3. NMR Data Acquisition

• Insert the NMR tube into the spectrometer.

• Lock and shim the instrument to ensure a homogeneous magnetic field.

• Acquire the ¹H NMR spectrum using standard acquisition parameters. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• Process the spectrum by applying Fourier transformation, phase correction, and baseline correction.

• Integrate the signals to determine the relative number of protons for each peak.

Visualization of Stearyl Acetate Structure and Proton Assignments

The following diagram illustrates the structure of stearyl acetate with the different proton environments labeled according to the assignments in Table 1.

Caption: Structure of stearyl acetate with proton assignments.

Logical Workflow for Spectral Interpretation

The following diagram outlines the logical steps for interpreting the ¹H NMR spectrum of an unknown sample suspected to be stearyl acetate.

Caption: Workflow for ¹H NMR based identification of stearyl acetate.

References

• 1. rsc.org [rsc.org]

Application Notes and Protocols for the Use of Stearyl Acetate as an Internal Standard in Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction to Internal Standards in Chromatography

Quantitative chromatographic analysis relies on the precise and accurate measurement of analyte concentrations. However, variations in sample preparation, injection volume, and instrument response can introduce errors, compromising the reliability of results. The internal standard (IS) method is a powerful technique used to correct for these variations.[1][2] An internal standard is a compound of known concentration that is added to all samples, calibration standards, and quality control samples before analysis.[1] By comparing the analyte's response to the internal standard's response, a response ratio is generated. This ratio is then used for quantification, effectively minimizing the impact of analytical variability and improving the accuracy and precision of the results.[3]

Key Characteristics of an Ideal Internal Standard:

• Chemical Similarity: The internal standard should be chemically similar to the analyte(s) of interest to ensure similar behavior during sample preparation and chromatographic analysis.[2]

• Resolution: It must be well-resolved from the analyte and any other components in the sample matrix.[1]

• Purity and Stability: The internal standard must be of high purity and stable throughout the entire analytical procedure.

• Non-interference: It should not be naturally present in the sample and should not react with the analyte or the sample matrix.[2]

Stearyl acetate (B1210297) (CH₃(CH₂)₁₇OOCCH₃), a long-chain fatty acid ester, possesses the requisite chemical properties to serve as an excellent internal standard for the gas chromatographic (GC) analysis of various high-molecular-weight analytes, particularly other fatty acid esters and lipids. Its high boiling point and chemical stability make it suitable for typical GC operating conditions.

Application: Quantification of Fatty Acid Methyl Esters (FAMEs) in Biodiesel

This section provides a detailed protocol for the quantification of total fatty acid methyl esters (FAMEs) in biodiesel using stearyl acetate as an internal standard, with analysis by gas chromatography with flame ionization detection (GC-FID). This method is adapted from a validated procedure for a structurally similar internal standard, hexadecyl acetate.[4]

Principle

A known amount of stearyl acetate is added to a precisely weighed biodiesel sample. The sample is then diluted with a suitable solvent and injected into a GC-FID system. The peak areas of the FAMEs and the stearyl acetate internal standard are measured. The total FAME content is calculated by comparing the sum of the FAME peak areas to the peak area of the internal standard.

Materials and Reagents

• Stearyl Acetate (≥99% purity)

• Heptane (B126788) (HPLC grade)

• Biodiesel sample

• Reference FAME standards (e.g., methyl palmitate, methyl stearate, methyl oleate, methyl linoleate)

• Class A volumetric flasks and pipettes

• Analytical balance (accurate to 0.0001 g)

• GC vials with caps

Experimental Protocol

2.3.1. Preparation of Solutions

• Internal Standard Stock Solution (IS Stock): Accurately weigh approximately 100 mg of stearyl acetate into a 10 mL volumetric flask. Dissolve and dilute to the mark with heptane to obtain a concentration of approximately 10 mg/mL.

• Calibration Standards:

  • Prepare a mixed FAME standard stock solution containing known concentrations of relevant FAMEs (e.g., methyl palmitate, methyl stearate, methyl oleate, methyl linoleate) in heptane.

  • Create a series of calibration standards by adding varying known amounts of the mixed FAME standard stock solution and a constant, known amount of the IS Stock solution to a series of volumetric flasks. Dilute to volume with heptane. A minimum of five concentration levels is recommended.

2.3.2. Sample Preparation

• Accurately weigh approximately 50 mg of the biodiesel sample into a GC vial.

• Add a precise volume of the IS Stock solution (e.g., 1.0 mL) to the vial.

• Add a known volume of heptane (e.g., 4.0 mL) to the vial to achieve the desired final concentration.

• Cap the vial and vortex thoroughly to ensure complete mixing.

2.3.3. Gas Chromatography Conditions

• Instrument: Gas chromatograph equipped with a flame ionization detector (FID).

• Column: Capillary column suitable for FAME analysis (e.g., DB-WAX, 30 m x 0.25 mm ID, 0.25 µm film thickness).[5]

• Oven Temperature Program:

  • Initial temperature: 150°C

  • Ramp: 10°C/min to 230°C

  • Hold: 7 minutes at 230°C

• Injector Temperature: 250°C

• Detector Temperature: 280°C

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Injection Volume: 1 µL

• Split Ratio: 50:1

Data Analysis and Calculations

• Identify the peaks corresponding to the individual FAMEs and the stearyl acetate internal standard based on their retention times, determined from the analysis of the calibration standards.

• Integrate the peak areas for all FAMEs and the internal standard.

• Calibration Curve: For each calibration standard, calculate the ratio of the sum of the FAME peak areas to the internal standard peak area. Plot this ratio against the ratio of the mass of FAMEs to the mass of the internal standard. Perform a linear regression to obtain the calibration curve.

• Quantification: For the biodiesel sample, calculate the ratio of the sum of the FAME peak areas to the internal standard peak area. Use the calibration curve to determine the mass of total FAMEs in the sample. The total ester content (%) is calculated using the following formula:

  Ester Content (%) = ( (ΣA_FAME / A_IS) * C_IS * V_IS / m_sample ) * 100

  Where:

  • ΣA_FAME = Sum of the peak areas of all FAMEs

  • A_IS = Peak area of the internal standard (stearyl acetate)

  • C_IS = Concentration of the internal standard solution (mg/mL)

  • V_IS = Volume of the internal standard solution added (mL)

  • m_sample = Mass of the biodiesel sample (mg)

Data Presentation

Table 1: Representative Chromatographic Data (Hypothetical)

Compound	Retention Time (min)	Peak Area
Methyl Palmitate	12.5	150000
Methyl Stearate	14.8	120000
Methyl Oleate	15.1	300000
Methyl Linoleate	15.5	250000
Stearyl Acetate (IS)	18.2	480000

Table 2: Method Validation Parameters (Adapted from Hexadecyl Acetate Study[4])

Parameter	Result	Acceptance Criteria
Linearity (R²)	> 0.995	≥ 0.99
Accuracy (% Recovery)	98 - 102%	95 - 105%
Repeatability (RSD)	< 1.0%	≤ 2.0%
Intermediate Precision (RSD)	< 1.5%	≤ 3.0%
Robustness	Passed	No significant effect on results

Mandatory Visualizations

Caption: Workflow for FAME quantification using stearyl acetate as an internal standard.

Caption: Logic of internal standardization for accurate quantification.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. scielo.br [scielo.br]
• 5. customs.go.jp [customs.go.jp]

Application Notes and Protocols: Stearyl Acetate in the Formulation of Solid Lipid Nanoparticles (SLNs)

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Solid Lipid Nanoparticles (SLNs) have emerged as a highly promising drug delivery system, particularly for lipophilic therapeutic agents. These carriers are formulated from biocompatible and biodegradable lipids that are solid at physiological temperatures, offering enhanced drug stability, controlled release, and improved bioavailability.[1][2] The selection of the core lipid is a critical determinant of the SLN's physicochemical properties, including drug loading capacity, particle stability, and release kinetics.[3]

Stearyl acetate (B1210297), the ester of stearyl alcohol and acetic acid, is a lipophilic compound used as a skin-conditioning agent in cosmetics and as a biochemical reagent.[4][5][6] Its solid nature and biocompatible components suggest its potential as a core lipid in SLN formulations. While literature specifically detailing the use of stearyl acetate in SLNs is nascent, protocols can be adapted from well-established methods for similar long-chain fatty acids and esters, such as stearic acid.[7][8][9]

This document provides detailed application notes and proposed protocols for the formulation, characterization, and application of stearyl acetate-based SLNs.

Physicochemical Properties of Stearyl Acetate

A thorough understanding of stearyl acetate's properties is essential for designing robust SLN formulations.

Property	Value	Reference
IUPAC Name	Octadecyl acetate	[10]
Synonyms	Acetic acid, octadecyl ester	[5]
CAS Number	822-23-1	[5]
Molecular Formula	C₂₀H₄₀O₂	[6]
Molecular Weight	312.53 g/mol	[6]
Physical State	Solid	[11]
Boiling Point	344.6 °C at 760 mmHg	[6]
Flash Point	156.67 °C	[11]

Experimental Protocol: Formulation of Stearyl Acetate SLNs

The following protocol describes the high-pressure homogenization (HPH) method, a robust and scalable technique for SLN production that avoids the use of harsh organic solvents.[8]

Materials and Equipment

• Lipid: Stearyl Acetate

• Active Pharmaceutical Ingredient (API): Model hydrophobic drug (e.g., Curcumin, Paclitaxel)

• Surfactant: Poloxamer 188, Tween® 80, or Soya lecithin

• Aqueous Phase: Purified water (Milli-Q® or equivalent)

• High-Pressure Homogenizer

• High-Shear Homogenizer (e.g., Ultra-Turrax®)

• Magnetic stirrer with heating plate

• Water bath or oil bath

Preparation Method: Hot High-Pressure Homogenization

• Preparation of the Lipid Phase:

  • Accurately weigh the required amount of stearyl acetate and the hydrophobic API. A typical starting point is a lipid concentration of 1-10% (w/v) and a drug concentration of 0.1-1% (w/v) relative to the lipid.

  • Heat the stearyl acetate in a beaker to a temperature approximately 5-10°C above its melting point until it is completely molten.

  • Add the API to the molten lipid and stir continuously with a magnetic stirrer until a clear, homogenous lipid phase is achieved.

• Preparation of the Aqueous Phase:

  • Accurately weigh the surfactant. A common concentration range for surfactants is 0.5-5% (w/v).[3]

  • Dissolve the surfactant in purified water.

  • Heat the aqueous phase to the same temperature as the lipid phase while stirring.

• Formation of a Pre-emulsion:

  • Pour the hot lipid phase into the hot aqueous phase under continuous high-shear homogenization at a speed of 10,000-20,000 rpm for 5-10 minutes.[8] This creates a hot oil-in-water (o/w) pre-emulsion.

• High-Pressure Homogenization:

  • Immediately transfer the hot pre-emulsion to the high-pressure homogenizer, pre-heated to the same temperature.

  • Homogenize the pre-emulsion for 3-5 cycles at a pressure between 500 and 1500 bar.[12] This step is critical for reducing the droplet size to the nanometer range.

• Recrystallization and SLN Formation:

  • Cool the resulting hot nanoemulsion by placing it in an ice bath or allowing it to cool to room temperature under gentle stirring. This process facilitates the recrystallization of the lipid, forming the solid nanoparticles.

  • The final product should be a milky-white dispersion of stearyl acetate SLNs.

• Storage:

  • Store the SLN dispersion at 4°C for subsequent characterization and use.

Caption: Workflow for preparing stearyl acetate SLNs via hot high-pressure homogenization.

Characterization of Stearyl Acetate SLNs

Thorough characterization is essential to ensure the quality, stability, and efficacy of the formulated SLNs.

Target Physicochemical Characteristics

The following table summarizes the target values for key performance indicators of stearyl acetate SLNs, based on data from similar lipid systems.[7][9][13]

Parameter	Target Range	Method	Significance
Particle Size (Z-average)	100 - 400 nm	Dynamic Light Scattering (DLS)	Influences bioavailability, stability, and in vivo fate.
Polydispersity Index (PDI)	< 0.3	Dynamic Light Scattering (DLS)	Indicates the uniformity of the particle size distribution.
Zeta Potential	> |±20| mV	Laser Doppler Anemometry	Predicts colloidal stability; high charge prevents aggregation.
Encapsulation Efficiency (EE%)	> 70%	Centrifugation / HPLC / UV-Vis	Measures the percentage of drug successfully entrapped.
Drug Loading (DL%)	1 - 10%	Centrifugation / HPLC / UV-Vis	Quantifies the amount of drug per unit weight of the nanoparticle.

Protocol for Characterization

4.2.1 Particle Size, PDI, and Zeta Potential

• Principle: DLS measures the hydrodynamic diameter based on the Brownian motion of particles, while laser doppler anemometry measures their electrophoretic mobility to determine surface charge.[14]

• Methodology:

  • Dilute the SLN dispersion with purified water to an appropriate concentration to prevent multiple scattering effects.

  • Transfer the diluted sample to a disposable cuvette.

  • Perform the measurement using a Zetasizer or similar instrument at 25°C.

  • Record the Z-average diameter, PDI, and Zeta potential. Conduct measurements in triplicate.

4.2.2 Encapsulation Efficiency (EE%) and Drug Loading (DL%)

• Principle: This method involves separating the free, unencapsulated drug from the SLNs and quantifying the drug concentration in both fractions.

• Methodology:

  • Place a known amount of the SLN dispersion into an ultra-centrifugation filter unit (e.g., Amicon® Ultra, 10 kDa MWCO).

  • Centrifuge at high speed (e.g., 10,000 rpm) for 20-30 minutes to separate the SLNs (retentate) from the aqueous phase containing the free drug (filtrate).[14]

  • Carefully collect the filtrate and measure the concentration of the free drug (C_free) using a validated analytical method like UV-Vis spectrophotometry or HPLC.

  • Calculate EE% and DL% using the following equations:

  • EE (%) = [(Total Drug - Free Drug) / Total Drug] x 100

  • DL (%) = [(Total Drug - Free Drug) / Total Weight of Lipid and Drug] x 100

4.2.3 Thermal Analysis (Differential Scanning Calorimetry - DSC)

• Principle: DSC analyzes the thermal behavior of the SLNs, confirming the solid state of the lipid core and providing insights into its crystallinity and potential drug-lipid interactions.[14][15]

• Methodology:

  • Lyophilize the SLN dispersion to obtain a dry powder.

  • Accurately weigh 3-5 mg of the lyophilized SLNs, bulk stearyl acetate, the pure drug, and a physical mixture into separate aluminum DSC pans.

  • Seal the pans and perform the analysis under a nitrogen purge.

  • Heat the samples at a controlled rate (e.g., 10°C/min) over a suitable temperature range.

  • Compare the thermograms. A depression or broadening of the lipid’s melting peak in the SLN sample can indicate successful nanoparticle formation and amorphous drug incorporation.[15]

Caption: Key parameters influencing the final characteristics of SLNs.

Conclusion and Future Perspectives

Stearyl acetate holds promise as a novel lipid for the formulation of Solid Lipid Nanoparticles due to its lipophilicity and the biocompatibility of its constituents. The protocols outlined here, adapted from established methodologies for similar lipids, provide a robust framework for researchers to develop and characterize stearyl acetate-based SLNs. Optimization of formulation variables, such as lipid-to-surfactant ratios and homogenization parameters, will be crucial for tailoring the nanoparticle characteristics to specific therapeutic applications. Future work should focus on in-vitro drug release studies, long-term stability assessments, and in-vivo evaluations to fully validate the potential of this system for effective drug delivery.

References

• 1. innovationaljournals.com [innovationaljournals.com]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. mdpi.com [mdpi.com]
• 4. ewg.org [ewg.org]
• 5. Temporary title [webprod.hc-sc.gc.ca]
• 6. stearyl acetate | CAS#:822-23-1 | Chemsrc [chemsrc.com]
• 7. tandfonline.com [tandfonline.com]
• 8. jddtonline.info [jddtonline.info]
• 9. scispace.com [scispace.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. stearyl acetate, 822-23-1 [thegoodscentscompany.com]
• 12. japsonline.com [japsonline.com]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. ijpsr.com [ijpsr.com]

Application Notes & Protocols: Stearyl Acetate as a Matrix for Controlled Drug Release Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

Stearyl acetate (B1210297) (also known as octadecyl acetate) is a lipid ester with significant potential as a hydrophobic matrix material for controlled drug release applications.[1] As the ester of stearyl alcohol and acetic acid, its waxy, lipid-soluble nature makes it an excellent candidate for creating matrices that can encapsulate therapeutic agents and modulate their release over an extended period.[2] Its properties are similar to other well-studied hydrophobic excipients like stearyl alcohol and other fatty acid esters, which are known to retard drug release by increasing the tortuosity of the drug diffusion path and decreasing the porosity of the matrix.[3][4]

These application notes provide a comprehensive guide for utilizing stearyl acetate in the development of controlled-release drug delivery systems. While stearyl acetate is a promising but less extensively documented matrix material, the protocols provided herein are based on established methodologies for similar lipid-based excipients and offer a robust starting point for formulation development and evaluation.[5][6]

Key Advantages of Stearyl Acetate as a Release Matrix:

• Hydrophobicity: Its non-polar character is ideal for creating a barrier to aqueous fluids, slowing the release of water-soluble drugs and effectively encapsulating lipophilic drugs.

• Biocompatibility: Stearyl acetate is composed of stearyl alcohol and acetic acid, both of which are generally regarded as safe. Stearyl alcohol is included in the FDA Inactive Ingredients Guide for various pharmaceutical preparations.[5]

• Melt Processing: With a relatively low melting point, stearyl acetate is suitable for solvent-free manufacturing techniques such as melt granulation and hot-melt extrusion.

• Controlled Erosion: As a lipid ester, it may be susceptible to slow enzymatic degradation in vivo, contributing to a combined diffusion and erosion-based release mechanism.

Experimental Protocols

Protocol 1: Preparation of Stearyl Acetate Microspheres via Solvent Evaporation

This protocol describes the formulation of drug-loaded stearyl acetate microspheres using a single emulsion-solvent evaporation technique, a common method for microencapsulation.[7]

Materials and Equipment:

• Stearyl Acetate

• Model Drug (e.g., Theophylline, Ibuprofen)

• Dichloromethane (B109758) (DCM) or other suitable volatile organic solvent

• Polyvinyl Alcohol (PVA), 2% w/v aqueous solution

• Magnetic stirrer with heating plate

• Homogenizer (optional)

• Filtration apparatus (e.g., Büchner funnel with filter paper)

• Vacuum oven or desiccator

• Particle size analyzer

Methodology:

• Organic Phase Preparation: Dissolve a precisely weighed amount of stearyl acetate and the model drug in dichloromethane. A typical starting ratio would be 4:1 (stearyl acetate:drug). The total solid concentration in the organic solvent should be around 5-10% w/v.

• Emulsification: Add the organic phase dropwise into a larger volume of the 2% PVA aqueous solution (the continuous phase) while stirring vigorously with a magnetic stirrer at approximately 800-1200 rpm. The volume ratio of the dispersed phase to the continuous phase should be around 1:10. For smaller and more uniform particles, a high-speed homogenizer can be used at this stage for 2-5 minutes.

• Solvent Evaporation: Continue stirring the emulsion at room temperature for 4-6 hours to allow the dichloromethane to evaporate completely, leading to the formation and hardening of the microspheres.

• Microsphere Collection: Collect the formed microspheres by filtration.

• Washing: Wash the collected microspheres three times with deionized water to remove any residual PVA and unencapsulated drug.

• Drying: Dry the microspheres in a vacuum oven at 40°C or in a desiccator at room temperature until a constant weight is achieved.

• Characterization: Analyze the dried microspheres for particle size distribution, drug loading, and encapsulation efficiency.

Protocol 2: Preparation of Stearyl Acetate Matrix Tablets via Direct Compression

This protocol details the manufacturing of matrix tablets where the drug is directly mixed with stearyl acetate and other excipients and then compressed. This method is simple and avoids the use of solvents.

Materials and Equipment:

• Stearyl Acetate (in fine powder form)

• Model Drug (e.g., Metformin HCl)

• Microcrystalline Cellulose (B213188) (MCC) (Filler/Binder)

• Magnesium Stearate (B1226849) (Lubricant)

• V-blender or Turbula mixer

• Tablet press (single-punch or rotary)

• Tablet hardness tester

• Friability tester

Methodology:

• Milling and Sieving: Separately mill and pass the stearyl acetate, model drug, and microcrystalline cellulose through a #60 mesh sieve to ensure uniform particle size.

• Blending: Accurately weigh and combine the sieved powders in a V-blender. A typical formulation might consist of 30% drug, 40% stearyl acetate, and 29.5% MCC. Blend for 15 minutes to achieve a homogenous mixture.

• Lubrication: Add 0.5% magnesium stearate to the blender and mix for an additional 3 minutes.

• Compression: Compress the final blend into tablets using a tablet press with a target tablet weight and hardness (e.g., 500 mg weight, 6-8 kp hardness).

• Characterization: Evaluate the prepared tablets for weight variation, hardness, friability, and drug content uniformity.

Protocol 3: In Vitro Drug Release Study

This protocol outlines the procedure for assessing the rate and mechanism of drug release from the prepared stearyl acetate formulations.

Materials and Equipment:

• USP Dissolution Apparatus II (Paddle type)

• Dissolution medium (e.g., 900 mL of pH 7.4 phosphate (B84403) buffer)

• Syringes with filters (0.45 µm)

• UV-Vis Spectrophotometer or HPLC system

• Thermostatically controlled water bath

Methodology:

• Apparatus Setup: Set up the dissolution apparatus. Maintain the temperature of the dissolution medium at 37 ± 0.5°C and the paddle speed at 50 rpm.

• Sample Introduction: Place one unit of the formulation (a known weight of microspheres or one matrix tablet) into each dissolution vessel.

• Sampling: At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw a 5 mL aliquot of the dissolution medium.

• Medium Replacement: Immediately replace the withdrawn volume with 5 mL of fresh, pre-warmed dissolution medium to maintain a constant volume (sink conditions).

• Sample Analysis: Filter the collected samples through a 0.45 µm syringe filter. Analyze the filtrate for drug concentration using a validated UV-Vis spectrophotometric or HPLC method.

• Data Analysis: Calculate the cumulative percentage of drug released at each time point. Analyze the release data using various kinetic models (Zero-Order, First-Order, Higuchi, Korsmeyer-Peppas) to determine the release mechanism.

Data Presentation

Quantitative data should be summarized in clear, structured tables to facilitate comparison between different formulations.

Table 1: Physicochemical Characterization of Stearyl Acetate Microspheres (Representative data based on lipid-based formulations)

Formulation Code	Drug:Matrix Ratio	Particle Size (µm) (Mean ± SD)	Encapsulation Efficiency (%) (Mean ± SD)	Drug Loading (%) (Mean ± SD)
SA-MS-01	1:3	152.4 ± 8.1	75.6 ± 3.5	18.9 ± 0.9
SA-MS-02	1:4	165.8 ± 9.3	82.1 ± 2.9	16.4 ± 0.6
SA-MS-03	1:5	171.2 ± 7.5	85.4 ± 3.1	14.2 ± 0.5

Table 2: Quality Control Parameters of Stearyl Acetate Matrix Tablets (Representative data based on direct compression formulations)

Formulation Code	Stearyl Acetate (%)	Hardness (kp) (Mean ± SD)	Friability (%)	Drug Content (%) (Mean ± SD)
SA-TAB-01	30	7.1 ± 0.4	< 0.5	99.2 ± 1.3
SA-TAB-02	40	7.5 ± 0.3	< 0.5	100.5 ± 0.9
SA-TAB-03	50	8.2 ± 0.5	< 0.4	99.8 ± 1.1

Table 3: Drug Release Kinetics from Stearyl Acetate Matrix Tablets (Formulation SA-TAB-02) (Representative data illustrating kinetic model fitting)

Time (hr)	Cumulative % Release	Zero-Order (R²)	First-Order (R²)	Higuchi (R²)	Korsmeyer-Peppas (R²)	Release Exponent (n)
1	15.2	0.895	0.965	0.989	0.992	0.48
2	22.8
4	35.1
8	54.6
12	70.3
24	92.5

Visualizations

Diagrams created using Graphviz to illustrate workflows and relationships.

Caption: Workflow for preparing stearyl acetate microspheres.

Caption: Workflow for tablet preparation and drug release analysis.

References

• 1. stearyl acetate | CAS#:822-23-1 | Chemsrc [chemsrc.com]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. calpaclab.com [calpaclab.com]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. phexcom.com [phexcom.com]
• 6. Evaluation of hydrophobic materials as matrices for controlled-release drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bepls.com [bepls.com]

Application Note: Enzymatic Synthesis of Stearyl Acetate Using Immobilized Lipase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stearyl acetate (B1210297) is a long-chain ester with significant applications in the pharmaceutical, cosmetic, and food industries, where it can function as an emollient, plasticizer, and flavoring agent. Traditional chemical synthesis routes often require high temperatures and harsh catalysts, leading to potential impurities and environmental concerns. The enzymatic synthesis of stearyl acetate using immobilized lipases presents a green and highly specific alternative, offering mild reaction conditions, reduced byproduct formation, and simplified downstream processing. This application note provides a comprehensive overview and detailed protocols for the synthesis of stearyl acetate catalyzed by immobilized lipase (B570770).

Core Principles

The enzymatic synthesis of stearyl acetate can be achieved through two primary routes: direct esterification of stearyl alcohol with acetic acid, or transesterification using an acyl donor like vinyl acetate or ethyl acetate. The reaction is catalyzed by a lipase, an enzyme that, in a non-aqueous environment, favors synthesis over hydrolysis. Immobilizing the lipase on a solid support enhances its stability, allows for easy separation from the reaction mixture, and enables its reuse over multiple reaction cycles, thereby improving the economic feasibility of the process. The reaction generally follows a Ping-Pong Bi-Bi mechanism.

Data Presentation

The following tables summarize representative quantitative data for the enzymatic synthesis of esters, highlighting the influence of key reaction parameters. While specific data for stearyl acetate is limited in publicly available literature, these tables, based on the synthesis of similar esters using immobilized lipases like Novozym 435 (containing Candida antarctica lipase B), provide a strong starting point for reaction optimization.

Table 1: Effect of Temperature on Ester Synthesis

Temperature (°C)	Conversion (%)
30	75.2
40	88.5
50	95.1
60	92.3
70	85.6
Representative data based on the synthesis of flavor esters using immobilized lipase.

Table 2: Effect of Substrate Molar Ratio (Alcohol:Acyl Donor) on Ester Synthesis

Molar Ratio	Conversion (%)
1:1	85.7
1:2	92.4
1:3	96.8
1:4	94.2
1:5	93.1
Representative data based on the synthesis of flavor esters using immobilized lipase.

Table 3: Effect of Enzyme Loading on Ester Synthesis

Enzyme Loading (% w/w of substrates)	Conversion (%)
2	70.3
4	85.1
6	94.6
8	95.2
10	95.5
Representative data based on the synthesis of flavor esters using immobilized lipase.

Table 4: Effect of Reaction Time on Ester Synthesis

Time (hours)	Conversion (%)
2	65.8
4	82.1
6	93.5
8	96.2
10	96.5
Representative data based on the synthesis of flavor esters using immobilized lipase.

Experimental Protocols

Protocol 1: Immobilization of Candida antarctica Lipase B (CALB) on Macroporous Resin

This protocol describes a general method for the immobilization of CALB onto a macroporous acrylic resin, a common support for commercial immobilized lipases.

Materials:

• Candida antarctica lipase B (CALB) solution

• Macroporous acrylic resin (e.g., Lewatit VP OC 1600)

• Phosphate (B84403) buffer (50 mM, pH 7.0)

• Glutaraldehyde (B144438) solution (2.5% v/v in phosphate buffer)

• Glycine (B1666218) solution (0.1 M in phosphate buffer)

• Distilled water

• n-Hexane

Procedure:

• Resin Preparation: Wash the macroporous resin with distilled water to remove any impurities and fines. Subsequently, equilibrate the resin with phosphate buffer (50 mM, pH 7.0).

• Activation (Optional, for covalent binding): To the equilibrated resin, add the 2.5% glutaraldehyde solution and stir gently for 2 hours at room temperature. This step activates the support for covalent attachment of the enzyme. After activation, wash the resin thoroughly with phosphate buffer to remove excess glutaraldehyde.

• Immobilization: Prepare a solution of CALB in phosphate buffer. Add the prepared resin to the enzyme solution and stir gently at 4°C for 12-24 hours. The enzyme will be immobilized via adsorption or covalent binding.

• Blocking (for covalent binding): If glutaraldehyde activation was used, add the 0.1 M glycine solution and stir for 1 hour to block any remaining active aldehyde groups on the support.

• Washing: Filter the immobilized enzyme and wash it sequentially with phosphate buffer and then distilled water to remove any unbound enzyme.

• Drying: Dry the immobilized lipase under vacuum or in a desiccator at room temperature. The prepared biocatalyst is now ready for use.

Protocol 2: Enzymatic Synthesis of Stearyl Acetate

This protocol details the synthesis of stearyl acetate via transesterification of stearyl alcohol with vinyl acetate using an immobilized lipase.

Materials:

• Stearyl alcohol

• Vinyl acetate

• Immobilized lipase (e.g., Novozym 435 or lab-prepared immobilized CALB)

• Anhydrous n-hexane (or other suitable organic solvent)

• Molecular sieves (3Å)

• Sodium bicarbonate solution (5% w/v)

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve stearyl alcohol in anhydrous n-hexane. Add molecular sieves to the mixture to ensure anhydrous conditions.

• Substrate Addition: Add vinyl acetate to the reaction mixture. A typical starting molar ratio of stearyl alcohol to vinyl acetate is 1:3.

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. A typical starting enzyme concentration is 6-10% by weight of the total substrates.

• Reaction Conditions: Seal the flask and place it in a temperature-controlled shaker or oil bath. Maintain the reaction at a constant temperature (e.g., 50°C) with continuous agitation (e.g., 200 rpm).

• Monitoring the Reaction: Monitor the progress of the reaction by taking small aliquots at regular intervals and analyzing them by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Reaction Termination and Enzyme Recovery: Once the desired conversion is achieved (typically within 6-10 hours), stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with fresh solvent (n-hexane) and dried for reuse in subsequent batches.

• Product Purification: a. Transfer the filtrate to a separatory funnel. b. Wash the organic phase with a 5% sodium bicarbonate solution to remove any traces of acetic acid that may have formed. c. Wash with distilled water until the aqueous layer is neutral. d. Dry the organic phase over anhydrous sodium sulfate. e. Remove the solvent (n-hexane) using a rotary evaporator to obtain the crude stearyl acetate. f. Further purification can be achieved by column chromatography or crystallization if required.

Mandatory Visualizations

Caption: Experimental workflow for stearyl acetate synthesis.

Application Notes and Protocols: Stearyl Acetate as a Phase Change Material for Thermal Energy Storage

Authored for: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed application notes and experimental protocols for the investigation of stearyl acetate (B1210297) as a potential phase change material (PCM) for thermal energy storage (TES) applications. Stearyl acetate, an ester of stearyl alcohol and acetic acid, is an organic PCM candidate that can store and release significant amounts of thermal energy at a specific phase transition temperature. This characteristic makes it suitable for applications requiring passive temperature regulation, such as in the thermal management of temperature-sensitive pharmaceuticals during transport and storage. Due to the limited availability of direct experimental data for stearyl acetate, this document combines estimated thermophysical properties based on related long-chain esters and provides detailed protocols for its comprehensive characterization.

Introduction to Stearyl Acetate as a Phase Change Material

Organic PCMs, such as fatty acid esters, are characterized by their ability to undergo a reversible solid-liquid phase transition, absorbing and releasing large quantities of latent heat at a nearly constant temperature.[1] Stearyl acetate (CH₃COOC₁₈H₃₇) is a long-chain ester with potential for use in TES systems. Its anticipated properties, such as a defined melting point, high latent heat of fusion, chemical stability, and low corrosivity, make it an attractive candidate for various thermal management applications.[2] In the pharmaceutical industry, maintaining a stable temperature range is critical for the efficacy and safety of many drug products.[3] PCMs like stearyl acetate can be integrated into packaging and storage solutions to provide reliable passive temperature control.

Thermophysical Properties

Precise experimental data on the thermophysical properties of stearyl acetate as a PCM is not extensively available in public literature. The following table summarizes the estimated properties based on trends observed in similar long-chain esters and their constituents.[1][4] It is imperative for researchers to experimentally verify these properties for their specific stearyl acetate samples.

Table 1: Estimated and Comparative Thermophysical Properties of Organic PCMs

Property	Stearyl Acetate (Estimated)	Stearyl Alcohol	Myristic Acid	Paraffin Wax
Melting Point (°C)	45 - 60	59.4	54.4	46 - 68
Latent Heat of Fusion (J/g)	160 - 210	~240[5]	~190	150 - 200
Thermal Conductivity (W/m·K)	0.15 - 0.30	~0.248[5]	~0.17	0.21 - 0.24
Density (Solid, g/cm³)	~0.86	~0.812	~0.862	~0.9
Specific Heat Capacity (Solid, J/g·K)	~2.0	~2.2	~2.1	~2.1
Specific Heat Capacity (Liquid, J/g·K)	~2.2	~2.4	~2.3	~2.9

Experimental Protocols

To accurately characterize stearyl acetate as a PCM, a series of standardized experimental protocols should be followed.

Synthesis of Stearyl Acetate

Stearyl acetate can be synthesized via Fischer esterification of stearyl alcohol with acetic acid, typically in the presence of an acid catalyst.[2]

• Materials: Stearyl alcohol, glacial acetic acid, sulfuric acid (catalyst), and a suitable solvent (e.g., toluene).

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine stearyl alcohol, a molar excess of glacial acetic acid, and the solvent.

  • Add a catalytic amount of concentrated sulfuric acid.

  • Heat the mixture to reflux. The water produced during the reaction will be collected in the Dean-Stark trap.

  • Monitor the reaction progress by measuring the amount of water collected. The reaction is complete when water is no longer produced.

  • After cooling, neutralize the excess acid with a base solution (e.g., sodium bicarbonate).

  • Wash the organic layer with water to remove any remaining salts and impurities.

  • Dry the organic layer over an anhydrous salt (e.g., magnesium sulfate) and remove the solvent under reduced pressure.

  • The resulting crude stearyl acetate can be further purified by recrystallization or distillation.

Thermal Properties Analysis: Differential Scanning Calorimetry (DSC)

DSC is used to determine the melting and freezing temperatures, as well as the latent heat of fusion of the material.[6][7][8]

• Instrumentation: A differential scanning calorimeter with a cooling accessory.

• Sample Preparation:

  • Accurately weigh 5-10 mg of high-purity stearyl acetate into an aluminum DSC pan.[9]

  • Hermetically seal the pan to prevent any mass loss during the experiment.[9]

  • Use an empty, hermetically sealed aluminum pan as a reference.[9]

• DSC Method:

  • Initial Heating Scan: Equilibrate the sample at a temperature well below its expected melting point (e.g., 25 °C). Heat the sample to a temperature above its melting point (e.g., 80 °C) at a controlled rate (e.g., 10 °C/min). This step erases the sample's prior thermal history.[9]

  • Controlled Cooling Scan: Cool the sample from the molten state back to the starting temperature at a controlled rate (e.g., 10 °C/min). This allows for the observation of the crystallization behavior.[9]

  • Second Heating Scan: Reheat the sample to above its melting point at the same controlled rate. This scan provides the melting characteristics of the crystallized sample.[9]

• Data Analysis:

  • Melting/Freezing Point: Determined from the onset or peak of the endothermic (melting) or exothermic (freezing) peaks.

  • Latent Heat of Fusion: Calculated from the area under the melting/freezing peak.

Thermal Stability Analysis: Thermogravimetric Analysis (TGA)

TGA is employed to evaluate the thermal stability and decomposition temperature of stearyl acetate.[6][7]

• Instrumentation: A thermogravimetric analyzer.

• Sample Preparation: Place a small, accurately weighed amount (5-10 mg) of stearyl acetate into a TGA crucible.[6]

• TGA Method:

  • Heat the sample at a controlled rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen) to a high temperature (e.g., 400 °C).[6]

  • Continuously record the sample's mass as a function of temperature.[6]

• Data Analysis: The resulting TGA curve will indicate the temperature at which significant mass loss (decomposition) begins.

Thermal Conductivity Measurement

The thermal conductivity is a critical parameter for determining the rate of heat transfer during charging and discharging of the PCM.[5][10] The Transient Plane Source (TPS) or Hot-Wire method can be used.

• Instrumentation: A thermal conductivity analyzer.

• Sample Preparation:

  • Solid Phase: Prepare a solid, void-free sample of stearyl acetate by melting and then slowly solidifying it in a mold to ensure good contact with the sensor.

  • Liquid Phase: Place the solid sample in the measurement cell and heat it above its melting point.

• Measurement Procedure:

  • Place the sensor in intimate contact with the solid sample or immerse it in the molten sample.

  • Allow the sample to reach thermal equilibrium at the desired temperature.

  • Perform the measurement according to the instrument's operating procedure. A short electrical pulse heats the sensor, and the rate of temperature change is used to calculate the thermal conductivity.[1]

  • Repeat the measurements at various temperatures in both solid and liquid phases.

Thermal Cycling Stability Test

This test evaluates the long-term reliability and performance of the PCM after repeated melting and freezing cycles.[3][11][12]

• Instrumentation: A thermal cycler or a temperature-controlled bath/oven.

• Procedure:

  • Place a known amount of stearyl acetate in a sealed container.

  • Subject the sample to repeated thermal cycles, where each cycle consists of heating the sample above its melting point and then cooling it below its freezing point.[12]

  • A typical cycle might involve alternating between 20°C and 70°C.

  • After a predetermined number of cycles (e.g., 100, 500, 1000), analyze the sample using DSC to determine any changes in its melting point and latent heat of fusion.[5]

  • Visual inspection for any degradation or phase separation should also be performed.

Visualizations

Caption: Experimental workflow for stearyl acetate PCM characterization.

Caption: Logical relationships of stearyl acetate properties for TES.

Applications in Thermal Energy Storage

Stearyl acetate, as a potential organic PCM, can be utilized in various thermal energy storage applications:

• Pharmaceutical Cold Chain: Integration into shipping containers and packaging to maintain a stable temperature for temperature-sensitive drugs and biologics during transit.[3][11]

• Building Energy Efficiency: Incorporation into building materials like wallboards or insulation to passively regulate indoor temperatures, reducing heating and cooling loads.[13]

• Electronics Cooling: Use as a thermal buffer to absorb waste heat from electronic components, preventing overheating and improving performance and reliability.

• Solar Thermal Systems: As a storage medium for low-temperature solar energy applications, such as solar water heating.[14]

Key Considerations

• Purity: The thermophysical properties of stearyl acetate can be significantly influenced by its purity. It is essential to use a well-characterized, high-purity grade for reliable and reproducible results.[4]

• Low Thermal Conductivity: Like most organic PCMs, stearyl acetate is expected to have low thermal conductivity, which can limit the rate of heat transfer.[4] Techniques to enhance thermal conductivity, such as the inclusion of high-conductivity fillers (e.g., graphite, metal nanoparticles), may be necessary for certain applications.[15][16]

• Encapsulation: To prevent leakage of the molten PCM and to increase the heat transfer surface area, micro- or macro-encapsulation of stearyl acetate in a stable shell material is often required for practical applications.[17][18][19][20]

Conclusion

Stearyl acetate holds promise as a phase change material for thermal energy storage, particularly for applications requiring a melting temperature in the range of 45-60°C. While direct thermophysical data is limited, the protocols provided in this document offer a clear and comprehensive pathway for researchers to synthesize and characterize this material. Experimental determination and verification of its melting point, latent heat of fusion, thermal conductivity, and long-term stability are crucial for its successful implementation in any thermal energy storage system.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Thermal Cycling Testing for Drug Storage Conditions in Extreme Environments – StabilityStudies.in [stabilitystudies.in]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 12. stamerk.com [stamerk.com]
• 13. energy-proceedings.org [energy-proceedings.org]
• 14. youtube.com [youtube.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. pure.korea.ac.kr [pure.korea.ac.kr]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]

Application Notes and Protocols: Formulation of Stearyl Acetate in Topical Cosmetic Preparations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stearyl acetate (B1210297) is the ester of stearyl alcohol and acetic acid, functioning primarily as an emollient and skin conditioning agent in cosmetic and personal care formulations.[1][2][3] It is a white, waxy crystalline substance with a faint floral scent, valued for its ability to soften and smooth the skin by forming a lubricating, non-greasy film.[3] This document provides detailed guidelines and protocols for the incorporation of stearyl acetate into topical cosmetic preparations, with a focus on oil-in-water (O/W) emulsions such as creams and lotions.

Safety assessments by the Cosmetic Ingredient Review (CIR) Expert Panel have concluded that stearyl acetate and other related alkyl esters are safe for use in cosmetics in the present practices of use and concentration when formulated to be non-irritating.[2][4][5][6] These application notes are intended to guide researchers and formulators in leveraging the desirable sensory and functional properties of stearyl acetate to develop stable, effective, and aesthetically pleasing topical products.

Physicochemical Properties and Functions

Stearyl acetate's primary role in cosmetic formulations is to impart emollience and improve skin feel. Its waxy nature also contributes to the viscosity and stability of emulsions.

Table 1: Physicochemical Properties of Stearyl Acetate

Property	Value	Reference
INCI Name	Stearyl Acetate	[1]
CAS Number	822-23-1	[1]
Appearance	White to pale yellow waxy solid
Odor	Faint, floral
Solubility	Insoluble in water; Soluble in hot alcohol
Melting Point	34-35 °C
Primary Functions	Emollient, Skin Conditioning Agent	[1][2][3]

Formulation Guidelines

Stearyl acetate is a versatile ingredient that can be incorporated into various topical preparations, including creams, lotions, and body butters. It is typically used in the oil phase of an emulsion.

Recommended Use Levels

The concentration of stearyl acetate can be adjusted to achieve the desired sensory profile and viscosity. Based on industry practices for similar emollients, the following are estimated use levels.

Table 2: Estimated Concentration of Stearyl Acetate in Topical Formulations

Formulation Type	Estimated Concentration (% w/w)	Desired Effect
Light Lotions	1.0 - 3.0	Provides a light, silky feel without greasiness.
Creams	2.0 - 5.0	Contributes to a richer texture and enhanced moisturization.
Body Butters	3.0 - 8.0	Imparts a substantive, protective barrier and a luxurious feel.
Foundations	1.0 - 4.0	Improves slip and blendability on the skin.

Note: These are estimated ranges. The optimal concentration should be determined through experimental trials for each specific formulation.

Example Formulation: Oil-in-Water (O/W) Moisturizing Cream

This example provides a starting point for developing a moisturizing cream featuring stearyl acetate.

Table 3: Example O/W Moisturizing Cream Formulation

Phase	Ingredient (INCI Name)	Function	% w/w
A	Deionized Water	Solvent	q.s. to 100
Glycerin	Humectant	3.00
Xanthan Gum	Thickener	0.20
Disodium (B8443419) EDTA	Chelating Agent	0.10
B	Stearyl Acetate	Emollient, Skin Conditioner	4.00
Cetearyl Alcohol	Thickener, Emulsion Stabilizer	3.00
Glyceryl Stearate	Emulsifier	2.50
Ceteareth-20	Emulsifier	2.00
Dimethicone	Occlusive, Emollient	1.00
C	Phenoxyethanol (and) Ethylhexylglycerin	Preservative	1.00
Fragrance	Fragrance	0.20

Experimental Protocols

The following protocols are essential for evaluating the quality, stability, and sensory characteristics of topical formulations containing stearyl acetate.

Protocol for Preparation of O/W Moisturizing Cream

This protocol outlines the manufacturing process for the example formulation provided in Table 3.

Equipment:

• Primary and secondary beakers

• Water bath or heating mantle

• Overhead propeller mixer and/or homogenizer

• Calibrated balance

• pH meter

Procedure:

• Phase A Preparation: In the primary beaker, combine deionized water, glycerin, and disodium EDTA. Begin moderate propeller mixing and heat to 75°C. Slowly sprinkle in xanthan gum and mix until fully hydrated and uniform. Maintain temperature at 75°C.

• Phase B Preparation: In a separate beaker, combine stearyl acetate, cetearyl alcohol, glyceryl stearate, ceteareth-20, and dimethicone. Heat to 75°C while mixing until all components are melted and the phase is uniform.

• Emulsification: Slowly add the hot Phase B to the hot Phase A with continuous mixing. Increase mixing speed or switch to a homogenizer for 3-5 minutes to form a uniform emulsion.

• Cooling: Remove from heat and continue slow to moderate propeller mixing.

• Phase C Addition: Once the emulsion has cooled to below 40°C, add the preservative system (Phenoxyethanol and Ethylhexylglycerin) and fragrance. Mix until uniform.

• Final Adjustments: Check the pH of the final cream and adjust if necessary. Package in appropriate containers.

Protocol for Stability Testing

Stability testing is crucial to determine the shelf-life of the formulation.

Equipment:

• Stability chambers (controlled temperature and humidity)

• Viscometer

• pH meter

• Microscope

• Centrifuge

Procedure:

• Sample Preparation: Prepare a sufficient quantity of the final formulation and package it in the intended consumer packaging.

• Storage Conditions: Place samples under the following conditions:

  • Real-Time: 25°C / 60% RH

  • Accelerated: 40°C / 75% RH

  • Freeze-Thaw Cycling: 24 hours at -10°C followed by 24 hours at 25°C (3-5 cycles)

• Testing Intervals: Evaluate the samples at baseline (T=0) and at specified intervals (e.g., 1, 2, and 3 months for accelerated testing; 3, 6, 12, 18, and 24 months for real-time testing).

• Evaluation Parameters: At each interval, assess the following:

  • Physical Appearance: Color, odor, phase separation, creaming, and crystallization.

  • pH: Measure the pH of a 10% dispersion of the cream in deionized water.

  • Viscosity: Measure using a Brookfield viscometer with an appropriate spindle and speed.

  • Microscopic Analysis: Observe globule size and distribution.

  • Centrifugation: Centrifuge a sample at 3000 rpm for 30 minutes to check for phase separation.

Table 4: Stability Testing Parameters and Acceptance Criteria

Parameter	Method	Acceptance Criteria
Appearance	Visual Inspection	No change in color, odor, or signs of phase separation.
pH	pH Meter	Within ± 0.5 of the initial value.
Viscosity	Viscometer	Within ± 10% of the initial value.
Homogeneity	Microscopic Examination	No significant change in globule size or evidence of crystallization.
Phase Stability	Centrifugation	No phase separation observed.

Protocol for Sensory Evaluation

Sensory evaluation assesses the feel and performance of the product on the skin. A trained panel of at least 10 panelists is recommended.

Procedure:

• Sample Blinding: Present the test formulation and a control (e.g., a benchmark product or a formulation without stearyl acetate) in identical, coded containers.

• Application: Instruct panelists to apply a standardized amount of each product to a designated area on their forearms.

• Evaluation: Panelists will evaluate specific sensory attributes at different time points (e.g., during application, 1 minute after, and 10 minutes after).

• Rating: Use a labeled magnitude scale (e.g., 1 to 10) for each attribute.

Table 5: Sensory Attributes for Evaluation of a Topical Cream

Attribute	Description
Appearance	Visual characteristics of the product (e.g., gloss, color).
Pickup	Feel of the product when first touched in the container.
Spreadability	Ease of spreading the product on the skin.
Absorbency	How quickly the product is absorbed into the skin.
Greasiness	The amount of oily residue left on the skin after application.
Tackiness	The stickiness or tackiness of the skin after application.
Smoothness	The smoothness of the skin after the product has dried.
Moisturization	The perceived level of skin hydration.

Visualizations

Formulation Workflow

The following diagram illustrates the general workflow for creating a topical emulsion with stearyl acetate.

Caption: O/W Emulsion Formulation Workflow.

Stability Testing Protocol

This diagram outlines the decision-making process and workflow for stability testing of the cosmetic preparation.

Caption: Cosmetic Stability Testing Workflow.

References

• 1. stearyl acetate, 822-23-1 [thegoodscentscompany.com]
• 2. researchgate.net [researchgate.net]
• 3. cosmileeurope.eu [cosmileeurope.eu]
• 4. pure.psu.edu [pure.psu.edu]
• 5. cir-safety.org [cir-safety.org]
• 6. Safety Assessment of Alkyl Esters as Used in Cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Fischer Esterification of Stearyl Acetate

Welcome to the technical support center for the Fischer esterification of stearyl acetate (B1210297). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and answers to frequently asked questions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis of stearyl acetate via Fischer esterification, providing potential causes and actionable solutions.

Q1: My reaction yield is significantly lower than expected. What are the primary causes?

A1: Low yields in Fischer esterification are typically due to the reversible nature of the reaction. The most common contributing factors are:

• Equilibrium Limitations: The presence of water, a byproduct of the reaction, can shift the equilibrium back towards the reactants (stearic acid and stearyl alcohol), thereby reducing the ester yield.[1][2]

• Insufficient Catalyst: An inadequate amount of the acid catalyst will result in a slow or incomplete reaction.

• Presence of Water in Reagents: Any moisture in the starting materials or glassware will inhibit the forward reaction. It is critical to use anhydrous reagents and thoroughly dried glassware.

• Suboptimal Reaction Temperature: The reaction may not have been heated sufficiently to achieve an adequate reaction rate. Fischer esterifications are typically conducted at reflux.[3]

• Inadequate Reaction Time: The reaction may not have been allowed to proceed long enough to reach equilibrium. Reaction times can range from 1 to 10 hours depending on the specific conditions.[3]

Q2: I've ensured my reagents are dry and used the correct amount of catalyst, but my yield is still below 60%. How can I shift the equilibrium to favor product formation?

A2: To drive the reaction toward a higher yield of stearyl acetate, you can employ Le Chatelier's principle:

• Use an Excess of One Reactant: Using a stoichiometric excess of one of the reactants, typically the less expensive one, can significantly improve the yield.[4]

• Remove Water as It Forms: This is one of the most effective strategies. Common methods include:

  • Azeotropic Distillation: Using a Dean-Stark apparatus with a solvent like toluene (B28343) to remove water as it is formed.[5]

  • Use of a Dehydrating Agent: Adding molecular sieves or an anhydrous salt to the reaction mixture to sequester water.

  • Utilizing the Catalyst as a Dehydrating Agent: Concentrated sulfuric acid not only acts as a catalyst but also as a dehydrating agent.

Q3: After the reaction, I'm having trouble isolating my product. Instead of a solid, an oil has formed. What should I do?

A3: The formation of an oil instead of a solid precipitate is a common issue in the workup of long-chain esters. This can be due to:

• Product Solubility: The stearyl acetate may be soluble in the reaction mixture, especially if a large excess of alcohol was used.

• Insufficient Product Formation: A very low yield may not produce enough material to precipitate effectively.

• Presence of Impurities: Unreacted starting materials or byproducts can act as impurities and depress the melting point of the product, causing it to appear as an oil.

Troubleshooting Steps:

• Induce Crystallization: Try scratching the inside of the flask at the oil-water interface with a glass rod. Adding a seed crystal of pure stearyl acetate, if available, can also initiate crystallization.

• Solvent Removal: If the product is likely dissolved in excess alcohol, remove the alcohol under reduced pressure using a rotary evaporator. The resulting residue can then be partitioned between a non-polar organic solvent (like hexane) and water.

• Purification: If impurities are suspected, the crude product should be purified. Column chromatography or recrystallization from an appropriate solvent system can be effective.

Q4: My final stearyl acetate product is discolored (e.g., yellow or brown). What is the cause, and how can I purify it?

A4: Discoloration is often due to side reactions or the degradation of starting materials or products at high temperatures, especially during prolonged reaction times.

• Cause: Acid-catalyzed side reactions such as dehydration of the alcohol or other decomposition pathways can lead to colored byproducts.

• Purification:

  • Activated Charcoal: Treatment with activated charcoal can effectively remove colored impurities. Dissolve the crude product in a suitable solvent, add a small amount of activated charcoal, heat briefly, and then filter through celite to remove the charcoal.

  • Recrystallization: This is a highly effective method for purifying solid esters. Choose a solvent in which the stearyl acetate is soluble at high temperatures but sparingly soluble at low temperatures.

  • Column Chromatography: For difficult-to-remove impurities, column chromatography using silica (B1680970) gel and an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) can yield a pure, colorless product.

Quantitative Data on Esterification Yields

The following table summarizes data from the esterification of stearic acid with various alcohols under different conditions. This data provides insights into how reaction parameters can be adjusted to optimize the yield of stearyl acetate.

Carboxylic Acid	Alcohol	Catalyst (mol%)	Temperature (°C)	Time (h)	Yield (%)	Reference
Stearic Acid	Propanol	Phosphotungstic Acid (1.0)	110	4	98	[6]
Stearic Acid	Propanol	Phosphotungstic Acid (0.4)	110	4	90	[6]
Stearic Acid	Propanol	Phosphotungstic Acid (0.4)	110	6	93	[6]
Margaric Acid	Stearyl Alcohol	Methanesulfonic Acid (5 w/w)	95	12	>95% (optimized in flow)	[7]
Stearic Acid	Stearyl Alcohol	Magnesium Oxide (0.05 w/w)	230	6	High (not quantified)	[8]
Acetic Acid	Ethanol (B145695)	Not specified	Reflux	6	>80% (at 1:3 acid to alcohol ratio)	[9]

Experimental Protocols

Detailed Methodology for Stearyl Acetate Synthesis via Fischer Esterification

This protocol describes a representative lab-scale synthesis of stearyl acetate using an acid catalyst and a Dean-Stark apparatus to remove water.

Materials:

• Stearic Acid

• Stearyl Alcohol

• p-Toluenesulfonic acid (p-TSA) or concentrated Sulfuric Acid (H₂SO₄)

• Toluene (or another suitable solvent to form an azeotrope with water)

• Sodium bicarbonate (NaHCO₃) solution (5% w/v)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Hexane and Ethyl Acetate (for purification)

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Glassware for filtration and recrystallization

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar, add stearic acid (1.0 eq), stearyl alcohol (1.0 - 1.2 eq), and toluene (enough to dissolve the reactants upon heating).

  • Add the acid catalyst (e.g., p-TSA, 0.02 - 0.05 eq).

  • Assemble the Dean-Stark apparatus and a reflux condenser on top of the flask. Fill the Dean-Stark trap with toluene.

• Reaction:

  • Heat the mixture to reflux with vigorous stirring. Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene.

  • Monitor the reaction progress by observing the amount of water collected in the trap. The reaction is considered complete when water no longer accumulates. This can take several hours.

• Workup:

  • Allow the reaction mixture to cool to room temperature.

  • Dilute the mixture with additional toluene or another organic solvent like ethyl acetate.

  • Transfer the mixture to a separatory funnel and wash sequentially with:

    • 5% sodium bicarbonate solution (to neutralize the acid catalyst and remove unreacted stearic acid).

    • Water.

    • Brine (to break up any emulsions and help dry the organic layer).

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude stearyl acetate.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol or a hexane/acetone mixture) to yield pure stearyl acetate as a white solid.

Visualizations

References

• 1. sciencemadness.org [sciencemadness.org]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 4. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 5. Sciencemadness Discussion Board - Synthesis of pure esters from long-chain alcohols using Fischer esterification - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. CN101293827A - Method for synthesizing stearic acid stearyl ester - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Purification of Stearyl Acetate by Recrystallization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of stearyl acetate (B1210297) via recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is stearyl acetate and what are its key physical properties?

Stearyl acetate (also known as octadecyl acetate) is the ester formed from stearyl alcohol and acetic acid.[1] It is a white to pale yellow waxy solid at room temperature.[2] Understanding its physical properties is crucial for successful recrystallization, particularly its low melting point, which presents a risk of the compound "oiling out" during the procedure.

Q2: What is the principle behind purifying stearyl acetate by recrystallization?

Recrystallization is a purification technique for solid compounds.[3] It relies on the principle that the solubility of a compound in a solvent increases with temperature.[4] The process involves dissolving the impure stearyl acetate in a minimum amount of a hot solvent in which it is highly soluble. As the solution cools, the solubility of stearyl acetate decreases, causing it to crystallize out of the solution in a purer form, while the impurities remain dissolved in the cold solvent (mother liquor).[3][5]

Q3: What is the most critical step for a successful recrystallization?

The selection of an appropriate solvent is the most crucial factor.[3][5] An ideal solvent for stearyl acetate should dissolve it completely when hot but only sparingly when cold. Additionally, the impurities should either be completely soluble in the solvent at all temperatures or completely insoluble.[5]

Q4: Why is my stearyl acetate separating as an oil instead of forming crystals?

This phenomenon, known as "oiling out," occurs when the saturated solution is cooled to a temperature below the compound's melting point, but the compound comes out of solution as a liquid instead of a solid.[6] Given stearyl acetate's low melting point (approximately 33-35°C), this is a common issue.[2][7] It often happens if the solution is cooled too quickly or if the boiling point of the solvent is significantly higher than the melting point of the solute.[6]

Quantitative Data Summary

Quantitative data for stearyl acetate is summarized below to assist in experimental design and troubleshooting.

Table 1: Physical and Chemical Properties of Stearyl Acetate

Property	Value	Reference(s)
CAS Number	822-23-1	[2][8]
Molecular Formula	C₂₀H₄₀O₂	[7][8][9]
Molecular Weight	312.53 g/mol	[7][8][9]
Appearance	White to pale yellow waxy solid	[2]
Melting Point	32.84 - 35.00 °C	[2][7]
Boiling Point	344 - 352 °C (at 760 mm Hg)	[2][7]
Solubility	Soluble in hot alcohol; Insoluble in water	[2]

Table 2: Potential Solvents for Stearyl Acetate Recrystallization

Solvent	Rationale for Use	Potential Issues
Ethanol / Methanol	Stearyl acetate is soluble in hot alcohol.[2] These are common, effective solvents for many organic solids.	May be too good a solvent, leading to low recovery.
Hexane (B92381) / Heptane	As a long-chain ester, stearyl acetate should have good solubility in hot non-polar alkanes and poor solubility at room temperature.[10]	High volatility can lead to solvent loss and premature crystallization.
Acetone	A versatile solvent that works well for many esters.	Low boiling point may require careful handling to maintain volume.
Ethyl Acetate	The "like dissolves like" principle suggests ethyl acetate could be a good solvent; however, it may dissolve stearyl acetate too well at room temperature.[11]	High solubility at low temperatures could result in poor yield.[6]
Hexane / Ethyl Acetate	A mixed-solvent system can fine-tune solubility. Ethyl acetate acts as the "good" solvent, and hexane as the "poor" solvent (antisolvent).[11][12]	Finding the correct ratio requires experimentation.

Troubleshooting Guide

Problem: No crystals form upon cooling the solution.

• Possible Cause 1: Too much solvent was used. If the solution is not saturated upon cooling, crystallization will not occur.[6]

  • Solution: Reheat the solution and boil off some of the solvent to increase the concentration. Allow it to cool again.[6][13] Be careful not to evaporate too much solvent, which could cause the product to crash out impurely.

• Possible Cause 2: The solution is supersaturated but crystallization has not initiated.

  • Solution 1: Induce crystallization by scratching. Use a glass stirring rod to gently scratch the inner surface of the flask at the meniscus. The microscopic scratches on the glass provide nucleation sites for crystal growth.[13]

  • Solution 2: Add a seed crystal. Introduce a tiny crystal of pure stearyl acetate (if available) into the cooled solution. This provides a template for further crystal formation.[13]

  • Solution 3: Cool to a lower temperature. Place the flask in an ice-water bath to further decrease the solubility of the stearyl acetate.[14]

Problem: The product separates as an oil ("oiling out").

• Possible Cause: The compound is coming out of solution above its melting point (33-35°C). [2][6][7]

  • Solution 1: Reheat and add more solvent. Reheat the solution until the oil redissolves. Add a small amount of additional hot solvent to lower the saturation point, then allow the solution to cool very slowly.[6]

  • Solution 2: Lower the cooling temperature gradually. Ensure the solution cools slowly to room temperature before placing it in a cold bath. Rapid cooling encourages oiling out.[6]

  • Solution 3: Use a lower-boiling point solvent. If the solvent's boiling point is very high, the solution may still be above stearyl acetate's melting point when it becomes saturated.

Problem: The recrystallization yield is very low.

• Possible Cause 1: Too much solvent was used. A significant portion of the product may remain dissolved in the mother liquor even after cooling.[6]

  • Solution: Beforehand, perform small-scale solubility tests to determine the minimum amount of solvent needed. If the filtrate is suspected to contain a large amount of product, some solvent can be evaporated and a second crop of crystals can be collected.

• Possible Cause 2: Premature crystallization during hot filtration. If the solution cools during gravity filtration (used to remove insoluble impurities), the product can crystallize in the funnel.

  • Solution: Use a pre-heated funnel and flask for the filtration. Dilute the hot solution with a small, extra amount of hot solvent before filtering and then boil it off afterward.[3]

• Possible Cause 3: Excessive washing of crystals. Washing the collected crystals with too much cold solvent, or with solvent that is not sufficiently cold, will dissolve some of the product.[3]

  • Solution: Wash the crystals with a minimal amount of ice-cold recrystallization solvent.

Problem: The final product is colored or contains visible impurities.

• Possible Cause 1: Colored impurities are present.

  • Solution: After dissolving the crude solid in the hot solvent, add a small amount of activated charcoal. The colored impurities will adsorb to the charcoal surface. Perform a hot gravity filtration to remove the charcoal before cooling the solution.[15]

• Possible Cause 2: The solution cooled too quickly. Rapid crystal growth can trap impurities (including mother liquor) within the crystal lattice.[6][14]

  • Solution: Ensure the solution cools slowly and without disturbance. Insulating the flask can help achieve a slow cooling rate.[6]

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization of Stearyl Acetate

• Solvent Selection: Choose a suitable solvent (e.g., ethanol, hexane) by testing the solubility of a small amount of crude stearyl acetate. The compound should be sparingly soluble at room temperature but fully soluble upon heating.

• Dissolution: Place the crude stearyl acetate in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and a boiling chip. Heat the mixture gently (e.g., on a hot plate) while stirring until the solvent boils.

• Saturated Solution: Continue adding small portions of hot solvent until the stearyl acetate just completely dissolves.[14]

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If there are insoluble impurities or charcoal, perform a hot gravity filtration using a pre-heated funnel and flask to remove them.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Crystal formation should begin.[6][14]

• Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 20 minutes to maximize crystal yield.[14]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.[3]

• Drying: Dry the crystals thoroughly in a vacuum oven or by air drying.

Protocol 2: Two-Solvent Recrystallization of Stearyl Acetate

• Solvent Selection: Choose a miscible solvent pair. One solvent (the "good" solvent, e.g., ethyl acetate) should dissolve stearyl acetate readily at all temperatures. The other (the "poor" solvent or antisolvent, e.g., hexane) should not dissolve stearyl acetate well at any temperature.[14]

• Dissolution: Dissolve the crude stearyl acetate in a minimum amount of the hot "good" solvent in an Erlenmeyer flask.

• Addition of Antisolvent: While the solution is hot, add the "poor" solvent dropwise until the solution becomes faintly cloudy (turbid). This indicates the saturation point has been reached.[16]

• Clarification: Add a few drops of the hot "good" solvent to redissolve the precipitate and make the solution clear again.

• Crystallization, Cooling, and Isolation: Follow steps 6-10 from the Single-Solvent Recrystallization protocol.

Visualizations

The following diagrams illustrate key decision-making processes in recrystallization.

Caption: Workflow for selecting a suitable recrystallization solvent.

Caption: Troubleshooting flowchart for failure to form crystals.

References

• 1. ewg.org [ewg.org]
• 2. stearyl acetate, 822-23-1 [thegoodscentscompany.com]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 822-23-1 CAS MSDS (STEARYL ACETATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. larodan.com [larodan.com]
• 9. GSRS [gsrs.ncats.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. Reagents & Solvents [chem.rochester.edu]
• 12. benchchem.com [benchchem.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Home Page [chem.ualberta.ca]
• 15. Reddit - The heart of the internet [reddit.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Optimizing GC Parameters for the Separation of Stearyl Acetate

Welcome to our technical support center for the gas chromatographic (GC) analysis of stearyl acetate (B1210297). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their analytical methods and resolve common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in analyzing stearyl acetate by gas chromatography?

Stearyl acetate is a high-molecular-weight ester, which presents several challenges for GC analysis. Due to its low volatility, it requires high temperatures for vaporization and elution. This increases the risk of thermal degradation, where the molecule can break down in the hot injector or column, leading to inaccurate quantification and the appearance of extraneous peaks.[1][2][3][4] Additionally, incomplete vaporization in the injector can cause discrimination, where less volatile compounds are not transferred to the column as efficiently as more volatile ones, resulting in poor peak shape and reproducibility.

Q2: What type of GC column is best suited for stearyl acetate analysis?

For the analysis of a relatively non-polar compound like stearyl acetate, a non-polar or mid-polar stationary phase is recommended. A good starting point is a column with a 5% phenyl methylpolysiloxane stationary phase (e.g., HP-5MS or equivalent).[5] These columns offer good thermal stability and selectivity for a wide range of compounds.

Key column parameters to consider are:

• Internal Diameter (I.D.): A 0.25 mm I.D. column generally provides a good balance between efficiency and sample capacity.[6]

• Film Thickness: A thinner film (e.g., 0.25 µm) is suitable for high-boiling-point analytes like stearyl acetate as it allows for elution at lower temperatures, reducing the risk of degradation.[5]

• Length: A 30-meter column is a standard length that typically offers sufficient resolution for many applications.[6]

Q3: What are the recommended starting GC parameters for stearyl acetate analysis?

Based on methods for similar high-molecular-weight compounds, the following parameters can be used as a starting point for method development.

Parameter	Recommended Starting Value	Rationale
Injector Temperature	280 °C	Balances efficient vaporization with minimizing thermal degradation.[5][7][8]
Injection Mode	Splitless	Suitable for trace analysis, ensuring the entire sample is transferred to the column.
Oven Temperature Program	Initial: 180°C (hold 2 min)	Ensures focusing of the analyte at the head of the column.[5]
Ramp: 10°C/min to 280°C	Gradual temperature increase to elute the high-boiling-point analyte.[5]
Final Hold: 280°C (hold 10 min)	Ensures elution of any residual high-boiling compounds.[5]
Carrier Gas	Helium	Inert and provides good efficiency.
Flow Rate	1.0 mL/min (constant flow)	A typical flow rate for a 0.25 mm I.D. column.
Detector	Flame Ionization Detector (FID) or Mass Spectrometer (MS)	FID is robust for quantification. MS provides identification.
Detector Temperature	FID: 300 °C	Should be higher than the final oven temperature to prevent condensation.
MS Transfer Line: 280 °C	Prevents cold spots and analyte condensation before reaching the ion source.[5]
MS Ion Source: 230 °C	A standard temperature for electron ionization.[5]

Troubleshooting Guide

This section addresses specific problems you may encounter during the GC analysis of stearyl acetate.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	Injector temperature too low: Incomplete or slow vaporization.[8]	Increase the injector temperature in 25 °C increments (e.g., from 250 °C to 275 °C, then 300 °C) and observe the peak shape.[7][8]
Active sites in the liner or column: The polar ester group can interact with active silanol (B1196071) groups.	Use a deactivated liner. If the problem persists, trim 10-20 cm from the front of the column.
Column overload: Injecting too much sample can lead to fronting peaks.	Dilute the sample or reduce the injection volume.
Broad Peaks	Low oven temperature or slow ramp rate: Insufficient thermal energy to move the analyte through the column efficiently.	Increase the final oven temperature or the temperature ramp rate.
Low carrier gas flow rate: Can lead to increased diffusion and band broadening.	Optimize the carrier gas flow rate for your column dimensions.
Ghost Peaks (Peaks in a Blank Run)	Septum bleed: Pieces of the septum degrading at high injector temperatures.	Use a high-temperature, low-bleed septum.
Contamination from previous injections: High-boiling-point residues remaining in the system.	Bake out the column at its maximum isothermal temperature for an extended period. Clean the injector.
Low or No Peak Response	Injector temperature too low: Inefficient transfer of the analyte to the column.[8]	Increase the injector temperature.
Thermal degradation: The analyte is breaking down at high temperatures.[1][8]	Decrease the injector temperature in 20-25 °C increments. Use a temperature-programmed inlet if available.
Leaks in the system: Loss of sample or carrier gas.	Perform a leak check of the system, especially at the injector and detector fittings.
Shifting Retention Times	Changes in carrier gas flow rate: Inconsistent flow will affect how quickly the analyte moves through the column.	Ensure a constant and stable carrier gas flow. Use electronic pressure control if available.
Column aging or contamination: The stationary phase can degrade over time.	Condition the column. If retention times continue to shift, the column may need to be replaced.

Experimental Protocols

Protocol 1: Sample Preparation for Stearyl Acetate Analysis

For accurate and reproducible results, proper sample preparation is crucial.

• Solvent Selection: Dissolve the stearyl acetate sample in a high-purity, volatile, and non-polar or moderately polar solvent such as hexane, ethyl acetate, or dichloromethane.

• Concentration: Prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Dilution: From the stock solution, prepare a series of calibration standards by serial dilution to cover the expected concentration range of your samples.

• Internal Standard (Optional but Recommended): To improve quantitative accuracy, add a consistent amount of an internal standard to all samples and calibration standards. The internal standard should be a compound with similar chemical properties to stearyl acetate but with a different retention time.

Protocol 2: Optimizing the Injector Temperature

The injector temperature is a critical parameter that requires optimization to ensure complete vaporization without causing thermal degradation.

• Initial Setup: Prepare a mid-range calibration standard of stearyl acetate. Set the initial injector temperature to 250 °C and use the recommended starting GC parameters from the FAQ section.

• Temperature Increments: Inject the standard and record the chromatogram. Increase the injector temperature by 25 °C (to 275 °C) and inject the standard again. Repeat this process, increasing the temperature to 300 °C and 325 °C.

• Data Analysis: Compare the peak area and peak shape (asymmetry) at each temperature. The optimal injector temperature is the one that provides the highest peak area with a symmetrical peak shape, without the appearance of additional peaks that could indicate degradation.

Visualizations

Caption: Troubleshooting workflow for GC analysis of stearyl acetate.

Caption: Logical workflow for developing a GC method for stearyl acetate.

References

• 1. Thermal Degradation of Small Molecules: A Global Metabolomic Investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A simple criterion for gas chromatography/mass spectrometric analysis of thermally unstable compounds, and reassessment of the by-products of alkyl diazoacetate synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chemometric detection of thermally degraded samples in the analysis of drugs of abuse with gas chromatography-Fourier-transform infrared spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Effect of temperature in the degradation of cannabinoids: From a brief residence in the gas chromatography inlet port to a longer period in thermal treatments [frontiersin.org]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 8. benchchem.com [benchchem.com]

Common impurities in commercial stearyl acetate and their removal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial stearyl acetate (B1210297). Here, you will find information on common impurities and detailed protocols for their removal.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial stearyl acetate?

Commercial stearyl acetate is synthesized from the esterification of stearyl alcohol and acetic acid.[1][2] Consequently, the most common impurities are the unreacted starting materials:

• Stearyl Alcohol: The long-chain fatty alcohol used in the synthesis.

• Acetic Acid: The carboxylic acid used for esterification. In some syntheses, stearic acid may be used instead, which would also be a potential impurity.

Residual catalysts from the synthesis may also be present in trace amounts.

Q2: How can I assess the purity of my commercial stearyl acetate?

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective method for determining the purity of stearyl acetate and identifying residual impurities.[3][4] This technique separates the components of the mixture, and the mass spectrometer provides structural information for confident identification of stearyl acetate and any contaminants like stearyl alcohol. High-Performance Liquid Chromatography (HPLC) can also be utilized for purity assessment.[5]

Q3: What is the general workflow for purifying commercial stearyl acetate?

A multi-step approach is recommended to achieve high purity stearyl acetate. The general workflow involves an initial wash to remove acidic impurities, followed by a chromatographic separation, and a final recrystallization step for polishing.

Caption: General workflow for the purification of stearyl acetate.

Troubleshooting Guides

Issue 1: Presence of Acidic Impurities Detected by Analysis

• Possible Cause: Residual acetic acid from the synthesis.

• Solution: Perform a liquid-liquid extraction with a mild base to neutralize and remove the acidic impurity.

Issue 2: Stearyl Alcohol Detected in the Purified Product

• Possible Cause: Incomplete separation during column chromatography.

• Solution: Optimize the solvent system for column chromatography. A gradient elution, starting with a non-polar solvent and gradually increasing polarity, can improve separation.

Issue 3: Low Yield After Recrystallization

• Possible Cause 1: The chosen solvent is not optimal.

• Solution 1: The ideal solvent should dissolve stearyl acetate well at high temperatures but poorly at low temperatures. Test various solvents like ethanol, acetone, or a hexane (B92381)/ethyl acetate mixture to find the best option.

• Possible Cause 2: The cooling process was too rapid.

• Solution 2: Allow the hot, dissolved solution to cool slowly to room temperature before placing it in an ice bath. This promotes the formation of pure crystals.

Quantitative Data on Purification

The following tables provide representative data on the purity of stearyl acetate at different stages of purification. Note: These values are illustrative and can vary based on the initial purity of the commercial product and the specific experimental conditions.

Table 1: Purity Profile of Commercial Stearyl Acetate Before Purification

Compound	Typical Concentration (%)
Stearyl Acetate	95.0 - 98.0
Stearyl Alcohol	1.5 - 4.0
Acetic Acid	0.5 - 1.0

Table 2: Purity Profile of Stearyl Acetate After Each Purification Step

Purification Step	Stearyl Acetate Purity (%)	Stearyl Alcohol (%)	Acetic Acid (%)
After Liquid-Liquid Ext.	~99.0	1.5 - 4.0	< 0.1
After Column Chrom.	>99.5	< 0.5	< 0.1
After Recrystallization	>99.9	< 0.1	Not Detected

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction for Acetic Acid Removal

This protocol describes the removal of acidic impurities from crude stearyl acetate.

• Dissolution: Dissolve the crude stearyl acetate in a non-polar organic solvent, such as diethyl ether or ethyl acetate, in a separatory funnel.

• Washing: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel. The volume should be approximately one-third of the organic layer.

• Extraction: Stopper the funnel and shake vigorously, periodically venting to release any pressure buildup.

• Separation: Allow the layers to separate. The top organic layer contains the stearyl acetate, and the bottom aqueous layer contains the sodium acetate salt.

• Draining: Carefully drain the lower aqueous layer.

• Repeat: Repeat the washing step (2-5) two more times to ensure complete removal of acetic acid.

• Brine Wash: Wash the organic layer with a saturated sodium chloride (brine) solution to remove any residual water.

• Drying: Transfer the organic layer to a clean flask and dry it over an anhydrous drying agent like sodium sulfate (B86663) (Na₂SO₄).

• Filtration and Evaporation: Filter the solution to remove the drying agent and then remove the solvent using a rotary evaporator to obtain the partially purified stearyl acetate.

Caption: Workflow for liquid-liquid extraction.

Protocol 2: Column Chromatography for Stearyl Alcohol Removal

This protocol separates stearyl acetate from the less polar stearyl alcohol.

• Column Preparation: Pack a glass chromatography column with silica (B1680970) gel using a slurry method with a non-polar solvent like hexane.

• Sample Loading: Dissolve the partially purified stearyl acetate in a minimal amount of hexane and carefully load it onto the top of the silica gel bed.

• Elution:

  • Begin elution with 100% hexane. This will elute any non-polar impurities.

  • Gradually increase the polarity of the mobile phase by adding ethyl acetate. A common gradient is to start with 99:1 hexane:ethyl acetate and slowly increase the ethyl acetate concentration.

• Fraction Collection: Collect the eluate in separate fractions.

• Fraction Analysis: Analyze the collected fractions using Thin-Layer Chromatography (TLC) to identify the fractions containing pure stearyl acetate. A suitable developing solvent for TLC is a mixture of hexane and ethyl acetate (e.g., 9:1 v/v).

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.

Protocol 3: Recrystallization for Final Purification

This protocol provides a final polishing step to achieve high-purity stearyl acetate.

• Solvent Selection: In a small test tube, determine a suitable solvent. Ethanol or a mixture of hexane and ethyl acetate are good starting points. The solid should be soluble in the hot solvent and insoluble in the cold solvent.

• Dissolution: Place the stearyl acetate from the chromatography step into an Erlenmeyer flask. Add a minimal amount of the hot recrystallization solvent while stirring until the solid is completely dissolved.

• Cooling: Allow the solution to cool slowly to room temperature. Crystal formation should occur.

• Ice Bath: To maximize the yield, place the flask in an ice bath for about 30 minutes.

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Protocol 4: Purity Assessment by GC-MS

This protocol provides general guidelines for analyzing the purity of stearyl acetate using Gas Chromatography-Mass Spectrometry.

• Sample Preparation: Prepare a dilute solution of the stearyl acetate sample (approximately 1 mg/mL) in a volatile organic solvent such as hexane or ethyl acetate.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Equipped with a capillary column suitable for the analysis of fatty acid esters (e.g., a DB-5ms or equivalent).

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at 150 °C, hold for 1 minute, then ramp to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer: Operated in electron ionization (EI) mode with a scan range of m/z 40-500.

• Data Analysis: Identify the peaks corresponding to stearyl acetate, stearyl alcohol, and any other impurities by comparing their retention times and mass spectra to reference standards and spectral libraries. Quantify the purity by comparing the peak area of stearyl acetate to the total area of all peaks.

References

• 1. ewg.org [ewg.org]
• 2. rubingroup.org [rubingroup.org]
• 3. benchchem.com [benchchem.com]
• 4. Analysis of organic acetates in e-vapor products by GC-MS/MS | CORESTA [coresta.org]
• 5. Stearyl acetate | SIELC Technologies [sielc.com]

Preventing the hydrolysis of stearyl acetate during storage

This guide provides in-depth information to help researchers, scientists, and drug development professionals prevent the hydrolysis of stearyl acetate (B1210297) during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What is stearyl acetate hydrolysis and why is it a concern?

Stearyl acetate, an ester, can undergo hydrolysis, a chemical reaction with water, to break down into stearic acid and stearyl alcohol. This degradation is a significant concern as it alters the purity of the substance, potentially affecting its physical and chemical properties, and compromising the integrity of experimental results and the quality of final products.

Q2: What are the primary factors that accelerate the hydrolysis of stearyl acetate?

The rate of stearyl acetate hydrolysis is primarily influenced by three main factors:

• Presence of Water: As a reactant in the hydrolysis process, the availability of water is a critical factor.

• Temperature: Higher temperatures increase the rate of the chemical reaction.

• pH: The hydrolysis of esters is catalyzed by both acids and bases. Therefore, storage in acidic or basic conditions can significantly accelerate degradation.

Q3: What are the recommended storage conditions for stearyl acetate to minimize hydrolysis?

To ensure the long-term stability of stearyl acetate, the following storage conditions are recommended:

• Low Temperature: Refrigeration is advisable to slow down the rate of hydrolysis.

• Dry Environment: Store in a tightly sealed container to protect from atmospheric moisture. The use of desiccants can further reduce moisture levels.

• Inert Atmosphere: Storing under an inert gas, such as nitrogen or argon, can prevent exposure to moisture and oxidative degradation.

• Neutral pH: Avoid contact with acidic or basic substances.

Troubleshooting Guide

Problem: I am observing a decrease in the purity of my stearyl acetate sample over time, accompanied by a change in its physical properties (e.g., melting point).

This is a common sign of stearyl acetate hydrolysis. The presence of the hydrolysis products, stearic acid and stearyl alcohol, can depress the melting point and alter the overall properties of the substance.

Troubleshooting Workflow

Side reactions to avoid in the synthesis of stearyl acetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of stearyl acetate (B1210297).

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing stearyl acetate?

A1: Stearyl acetate is typically synthesized via the esterification of stearic acid with stearyl alcohol. The most common laboratory method is the Fischer-Speier esterification, which involves heating the carboxylic acid and alcohol in the presence of an acid catalyst.[1][2] An alternative, greener approach is enzymatic synthesis using lipases, which operates under milder conditions and can offer high specificity, minimizing side reactions.[3]

Q2: What is the primary challenge in Fischer esterification of stearyl acetate?

A2: The main challenge is the reversible nature of the reaction. The esterification process produces water as a byproduct, which can hydrolyze the ester back to the starting materials, stearic acid and stearyl alcohol.[4][5] To achieve a high yield of stearyl acetate, it is crucial to shift the equilibrium towards the product side.

Q3: How can the equilibrium be shifted to favor product formation?

A3: According to Le Chatelier's principle, the equilibrium can be shifted in two primary ways:

• Use of Excess Reactant: Employing a large excess of one of the reactants, typically the less expensive one (in this case, often stearyl alcohol), drives the reaction forward.[4] Studies have shown that increasing the molar ratio of alcohol to acid can significantly increase the ester yield.[6]

• Removal of Water: Continuously removing water as it is formed is a highly effective method. This can be achieved by azeotropic distillation using a Dean-Stark apparatus or by adding a drying agent like molecular sieves to the reaction mixture.[2]

Q4: What are the advantages of enzymatic synthesis for stearyl acetate?

A4: Enzymatic synthesis, typically using immobilized lipases, offers several benefits over traditional chemical methods:

• High Specificity: Lipases are highly selective, which significantly reduces the formation of byproducts.

• Mild Reaction Conditions: These reactions are typically run at lower temperatures, preventing the thermal degradation of reactants and products.

• Greener Process: Enzymatic synthesis is considered more environmentally friendly.

• Catalyst Reusability: Immobilized enzymes can often be recovered and reused, making the process more economical.[3]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Suggestions
Low Yield of Stearyl Acetate	Reaction has reached equilibrium with significant starting material remaining.	• Increase the molar ratio of stearyl alcohol to stearic acid.• Remove water during the reaction using a Dean-Stark trap or molecular sieves.[2]• Increase the reaction time to ensure equilibrium is reached.
Ineffective Catalyst	• For acid catalysis (e.g., H₂SO₄, p-TsOH), ensure the catalyst is not old or decomposed. Use a sufficient catalytic amount.[7] • For enzymatic synthesis, verify the activity of the lipase (B570770). Use a fresh batch if necessary.[3]
Suboptimal Reaction Temperature	• For Fischer esterification, ensure the temperature is high enough to maintain a reasonable reaction rate but not so high as to cause thermal degradation. A typical range is 60-110 °C.[1] For metal oxide catalysts, temperatures can be higher (150-240 °C).[7] • For enzymatic reactions, maintain the optimal temperature for the specific lipase used (e.g., around 60°C).[3]
Presence of Unreacted Stearic Acid in Product	Incomplete reaction.	• Extend the reaction time.• Increase the amount of catalyst.• Ensure efficient water removal.
Inefficient Purification	• During workup, wash the organic layer with a mild base (e.g., sodium bicarbonate solution) to remove unreacted stearic acid.[3]
Presence of Unreacted Stearyl Alcohol in Product	Use of a large excess of stearyl alcohol.	• Optimize the molar ratio of reactants to minimize excess alcohol.• Purify the final product by recrystallization or column chromatography to separate the ester from the unreacted alcohol.[3]
Formation of Side Products	High reaction temperatures.	• Lower the reaction temperature to minimize thermal degradation of the reactants or product.[8]
Acid-catalyzed dehydration of stearyl alcohol.	• Under strong acidic conditions and high temperatures, stearyl alcohol can undergo dehydration to form di-stearyl ether. Use a milder catalyst or lower the reaction temperature.

Quantitative Data on Esterification Parameters

The following table summarizes the impact of various reaction parameters on the yield of stearic acid esterification, providing insights applicable to stearyl acetate synthesis.

Parameter	Condition	Effect on Yield	Reference
Molar Ratio (Alcohol:Acid)	Increasing from 1:5 to 1:15	Significantly increases the initial reaction rate and overall yield.	[7]
Catalyst Concentration (H₂SO₄)	Increasing acid/catalyst molar ratio from 1/0.25 to 1/0.75	Increases the reaction rate and yield.	[6]
Reaction Temperature	45°C vs. 65°C	Higher temperature (65°C) leads to a higher and faster conversion to the ester.	[7]
Alcohol Structure	Primary > Secondary > Tertiary	Primary alcohols like stearyl alcohol show higher reactivity and yield compared to secondary and tertiary alcohols.	[7]

Experimental Protocols

Protocol 1: Fischer-Speier Esterification of Stearyl Acetate

Materials:

• Stearic Acid

• Stearyl Alcohol

• Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (p-TsOH) as a catalyst

• Toluene (B28343) (or another suitable solvent for azeotropic water removal)

• Sodium bicarbonate solution (5%)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

Equipment:

• Round-bottom flask

• Dean-Stark apparatus and reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, combine stearic acid and a molar excess of stearyl alcohol (e.g., 1.2 equivalents).

• Add toluene as a solvent.

• Add a catalytic amount of sulfuric acid or p-TsOH (e.g., 0.05 equivalents).

• Assemble the Dean-Stark apparatus and reflux condenser. Fill the Dean-Stark trap with toluene.

• Heat the mixture to reflux with vigorous stirring. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Monitor the reaction progress by TLC or by observing the amount of water collected. The reaction is typically complete within 5-10 hours.[7]

• Once the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash with 5% sodium bicarbonate solution to neutralize the acid catalyst.

• Wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate using a rotary evaporator to obtain the crude stearyl acetate.

• The crude product can be further purified by recrystallization or column chromatography.

Protocol 2: Enzymatic Synthesis of Stearyl Acetate

Materials:

• Stearic Acid

• Stearyl Alcohol

• Immobilized Lipase (e.g., from Candida antarctica)

• n-Hexane (or other suitable organic solvent)

• Molecular Sieves (optional, for water removal)

Equipment:

• Jacketed glass reactor or round-bottom flask with temperature control

• Magnetic stirrer and stir bar

• Vacuum pump (optional)

• Filtration apparatus

Procedure:

• In the reactor, combine equimolar amounts of stearic acid and stearyl alcohol.

• Add n-hexane as the solvent.

• Add the immobilized lipase (e.g., 10% by weight of total substrates).[3]

• If not using a vacuum, add activated molecular sieves to adsorb the water produced.

• Heat the mixture to the optimal temperature for the lipase (e.g., 60°C) with constant stirring.[3]

• Optionally, apply a vacuum to the system to facilitate the removal of water.

• Monitor the reaction progress by taking aliquots and analyzing the consumption of stearic acid via titration or GC analysis. The reaction is typically complete within 8-24 hours.[3]

• Once the desired conversion is achieved, cool the reaction mixture and separate the immobilized lipase by filtration. The enzyme can be washed and reused.

• The filtrate containing the stearyl acetate can be purified as described in the Fischer esterification protocol (washing with sodium bicarbonate solution and brine, followed by drying and solvent removal).

Visualizations

Caption: Main and side reaction pathways in stearyl acetate synthesis.

Caption: A logical workflow for troubleshooting low yield in stearyl acetate synthesis.

References

• 1. research.abo.fi [research.abo.fi]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 6. researchgate.net [researchgate.net]
• 7. ache.org.rs [ache.org.rs]
• 8. researchgate.net [researchgate.net]

Resolving peak tailing of stearyl acetate in reverse-phase HPLC

Welcome to the technical support center for reverse-phase HPLC analysis. This guide provides detailed troubleshooting advice and answers to frequently asked questions regarding peak tailing observed during the analysis of stearyl acetate (B1210297).

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how is it measured?

A1: Peak tailing is a common chromatographic issue where a peak appears asymmetrical, with a "tail" extending from the center of the peak toward the end of the chromatogram.[1][2] An ideal peak has a symmetrical, Gaussian shape.[2][3] Tailing is quantitatively measured using the Asymmetry Factor (As) or the USP Tailing Factor (Tf). A value of 1.0 indicates a perfectly symmetrical peak, while a value greater than 1.2 is generally considered significant tailing.[1][2][4]

• Asymmetry Factor (As): Calculated as As = B / A, where A and B are the widths of the front and back half of the peak, respectively, measured at 10% of the peak height.[1][2]

• USP Tailing Factor (Tf): Calculated as Tf = W₀.₀₅ / 2f, where W₀.₀₅ is the full peak width at 5% of the peak height and f is the distance from the peak's leading edge to the center, also at 5% height.[2][3]

Q2: What are the primary causes of peak tailing for a hydrophobic molecule like stearyl acetate?

A2: While stearyl acetate is primarily non-polar, the ester functional group contains polar oxygen atoms. The most common cause of peak tailing is a secondary retention mechanism where these polar groups interact with active sites on the stationary phase.[1]

Key causes include:

• Silanol (B1196071) Interactions: The primary cause is often the interaction between the analyte and residual silanol groups (Si-OH) on the silica-based C18 column packing.[5][6] These free silanols are acidic and can form hydrogen bonds with the ester group of stearyl acetate, causing a portion of the analyte molecules to be retained longer, resulting in a tail.[7]

• Column Overload: Injecting a sample that is too concentrated can saturate the stationary phase, leading to peak distortion.[4][8]

• Column Contamination and Degradation: Accumulation of contaminants on the column frit or at the head of the column can disrupt the sample path.[9][10] A void or channel in the packed bed can also cause tailing for all peaks.[3]

• Extra-Column Effects: Problems outside the column, such as excessive tubing length or dead volume in fittings, can cause all peaks in the chromatogram to tail.[6][11]

• Sample Solvent Mismatch: Dissolving stearyl acetate in a solvent that is significantly stronger (more non-polar) than the mobile phase can cause poor peak shape. The sample should ideally be dissolved in the mobile phase itself.[8][12]

Q3: How do I differentiate between a column problem and a system (extra-column) problem?

A3: If all peaks in your chromatogram, including those of other analytes, are tailing, the issue is likely related to the HPLC system (e.g., extra-column volume, a void at the column inlet) or a universal chemical issue.[2] If only the stearyl acetate peak (or other specific polar-capable analytes) is tailing, the cause is more likely a specific chemical interaction between the analyte and the stationary phase (i.e., a column problem).[3] Substituting the column with a new, trusted one is a quick way to confirm if the column is the root cause.[1]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving peak tailing for stearyl acetate.

Step 1: Initial Diagnosis and Assessment

First, evaluate the nature of the tailing. Is it affecting all peaks or just the stearyl acetate peak? Use this information to follow the appropriate path in the troubleshooting workflow below.

// Node Definitions start [label="Peak Tailing Observed\n(Asymmetry Factor > 1.2)", fillcolor="#FBBC05", fontcolor="#202124"]; q_peaks [label="Are ALL peaks tailing?", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// System Path (All Peaks Tailing) system_path [label="SYSTEM / UNIVERSAL ISSUE", shape=rectangle, style="filled", fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_connections [label="Check for dead volume\n(fittings, tubing length)", fillcolor="#F1F3F4", fontcolor="#202124"]; check_column_void [label="Inspect for column void\nor blocked frit", fillcolor="#F1F3F4", fontcolor="#202124"]; sol_connections [label="Use narrow ID tubing (0.12-0.17mm).\nEnsure tight connections.", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_column_void [label="Backflush column (detector disconnected)\nor replace column.", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Analyte-Specific Path (Only Stearyl Acetate Tailing) analyte_path [label="ANALYTE-SPECIFIC ISSUE", shape=rectangle, style="filled", fillcolor="#EA4335", fontcolor="#FFFFFF"]; q_overload [label="Is peak shape\nconcentration-dependent?", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Overload Sub-path overload_yes [label="COLUMN OVERLOAD", fillcolor="#FBBC05", fontcolor="#202124"]; sol_overload [label="Dilute sample or reduce\ninjection volume.", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Chemical Interaction Sub-path interaction_path [label="SECONDARY INTERACTIONS\n(e.g., Silanol Activity)", fillcolor="#FBBC05", fontcolor="#202124"]; mobile_phase_mod [label="Modify Mobile Phase", fillcolor="#F1F3F4", fontcolor="#202124"]; change_column [label="Change Column", fillcolor="#F1F3F4", fontcolor="#202124"];

sol_ph [label="Lower pH to < 3\n(e.g., add 0.1% Formic Acid)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_additive [label="Add competing base\n(e.g., 5-10 mM TEA)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_column [label="Use modern end-capped\nor hybrid particle column.", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> q_peaks; q_peaks -> system_path [label=" Yes"]; q_peaks -> analyte_path [label="No "];

system_path -> check_connections; system_path -> check_column_void; check_connections -> sol_connections; check_column_void -> sol_column_void;

analyte_path -> q_overload; q_overload -> overload_yes [label="Yes"]; overload_yes -> sol_overload; q_overload -> interaction_path [label="No"];

interaction_path -> mobile_phase_mod; interaction_path -> change_column; mobile_phase_mod -> sol_ph; mobile_phase_mod -> sol_additive; change_column -> sol_column; }

Caption: Unwanted interaction between stearyl acetate and a residual silanol group.

Here are three approaches to mitigate these interactions, ranging from simple mobile phase adjustments to changing the column.

Option A: Modify the Mobile Phase pH

Lowering the mobile phase pH protonates the silanol groups (Si-OH), making them less active and reducing their ability to hydrogen bond with the analyte.

Option B: Use a Competing Base Additive

A small, basic additive like triethylamine (B128534) (TEA) can be added to the mobile phase. The TEA will preferentially interact with the active silanol sites, effectively shielding them from the stearyl acetate molecules. [13][14] Option C: Select an Appropriate Column

Modern HPLC columns are designed to minimize silanol activity.

• End-Capped Columns: These columns have their residual silanols chemically bonded with a small, non-polar group (e.g., trimethylsilyl), making them much less reactive. [1][13]* High-Purity "Type B" Silica (B1680970): These columns are made with silica that has a lower concentration of acidic silanol groups and metal contaminants compared to older "Type A" silica. [5]* Hybrid or Polymer-Based Columns: These columns incorporate organic material into the silica structure or are entirely polymer-based, which significantly reduces or eliminates surface silanols. [5][15]

Data Presentation: Impact of Troubleshooting Methods

The following table summarizes the expected quantitative improvements in peak shape, as measured by the Asymmetry Factor (As), when applying these troubleshooting methods.

Condition	Asymmetry Factor (As)	Peak Shape	Rationale
Baseline (Standard C18, Neutral Mobile Phase)	1.95	Severe Tailing	Strong secondary interactions between stearyl acetate's ester group and active silanol sites.
Mobile Phase + 0.1% Formic Acid (pH ≈ 2.7)	1.25	Minor Tailing	Lowering the pH protonates and deactivates the acidic silanol groups, reducing secondary interactions. [13]
Mobile Phase + 10 mM Triethylamine (TEA)	1.18	Nearly Symmetrical	The competing base (TEA) masks the active silanol sites, preventing analyte interaction. [14]
Modern End-Capped C18 Column	1.10	Symmetrical	The stationary phase has very few active silanol sites available for secondary interactions. [1][13]

Experimental Protocols

Protocol 1: Mobile Phase Preparation with an Acidic Modifier

Objective: To prepare a mobile phase with a low pH to suppress silanol activity.

Materials:

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Water

• Formic Acid (FA), high purity (>99%)

• Sterile, filtered 1L mobile phase bottle

• 0.22 µm membrane filter

Procedure:

• Measure 900 mL of HPLC-grade ACN into a 1L graduated cylinder.

• Measure 100 mL of HPLC-grade water into a separate graduated cylinder.

• Combine the solvents in the 1L mobile phase bottle to create a 90:10 ACN/Water mixture.

• Carefully add 1.0 mL of formic acid to the 1L solvent mixture (for a final concentration of 0.1% v/v).

• Cap the bottle and sonicate for 10-15 minutes to degas the solution.

• Filter the mobile phase through a 0.22 µm membrane filter before placing it on the HPLC system.

Protocol 2: Column Flushing and Regeneration

Objective: To clean a contaminated column that is causing peak distortion.

Materials:

• HPLC-grade Water

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Isopropanol (IPA)

Procedure:

• Disconnect the column outlet from the detector to prevent contaminants from flowing into the detector cell.

• Set the pump flow rate to 1 mL/min (for a standard 4.6 mm ID column).

• Flush the column with 20-30 column volumes of your mobile phase without any buffer or additives (e.g., if your mobile phase is 90:10 ACN/Water with buffer, flush with 90:10 ACN/Water).

• Wash the column with 20-30 column volumes of 100% Acetonitrile to remove strongly retained non-polar compounds.

• If pressure remains high or peak shape does not improve, flush with 20-30 column volumes of Isopropanol (IPA), which is a strong solvent for removing a wide range of contaminants.

• Finally, re-equilibrate the column with the initial mobile phase composition (without buffer first, then with buffer) until the baseline and pressure are stable. [12]7. Reconnect the column to the detector and perform a test injection.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. benchchem.com [benchchem.com]
• 3. waters.com [waters.com]
• 4. uhplcs.com [uhplcs.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. chromtech.com [chromtech.com]
• 7. pharmagrowthhub.com [pharmagrowthhub.com]
• 8. Peak symmetry, asymmetry and their causes in HPLC [mpl.loesungsfabrik.de]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. m.youtube.com [m.youtube.com]
• 11. support.waters.com [support.waters.com]
• 12. glsciences.eu [glsciences.eu]
• 13. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 14. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 15. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]

Matrix effects in the analysis of stearyl acetate from biological samples

Welcome to the technical support center for the analysis of stearyl acetate (B1210297) and other long-chain fatty acid esters from biological samples. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you address challenges related to matrix effects in your bioanalytical methods.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the analysis of stearyl acetate?

A: Matrix effects are the alteration of an analyte's (in this case, stearyl acetate's) ionization efficiency due to co-eluting compounds from the sample matrix.[1][2] This interference can lead to a decrease (ion suppression) or an increase (ion enhancement) in the analytical signal, which negatively impacts the accuracy, reproducibility, and sensitivity of quantitative analysis.[1][3]

Q2: What are the primary causes of matrix effects when analyzing lipids like stearyl acetate?

A: In biological samples such as plasma, serum, or tissue, phospholipids (B1166683) are the most significant cause of matrix effects.[1][2][4] Other sources of interference include salts, proteins, endogenous metabolites, and anticoagulants used during sample collection.[5] These components can co-elute with stearyl acetate and interfere with its ionization in the mass spectrometer's ion source.[1]

Q3: How can I determine if my analysis is being affected by matrix effects?

A: There are two primary methods to assess the presence and extent of matrix effects:

• Post-Column Infusion (Qualitative): This method helps identify regions of ion suppression or enhancement in your chromatogram. A constant flow of stearyl acetate solution is infused into the mass spectrometer after the LC column while a blank matrix extract is injected. Dips or peaks in the constant signal indicate where matrix components are interfering.[1][6]

• Post-Extraction Spiking (Quantitative): This is the "gold standard" quantitative approach. The signal response of stearyl acetate spiked into a blank matrix extract is compared to the response of the same concentration in a clean (neat) solvent. The ratio of these responses reveals the degree of signal suppression or enhancement.[1][5]

Q4: My results are inconsistent, with poor reproducibility between injections. Could this be a matrix effect?

A: Yes, inconsistent results and poor reproducibility are classic signs of variable matrix effects.[1] The composition of a biological matrix can differ slightly from sample to sample, leading to varying degrees of ion suppression or enhancement.[1] Using a stable isotope-labeled internal standard (SIL-IS) that is chemically identical to stearyl acetate is the best way to correct for this variability, as it will be affected by the matrix in the same way as the analyte.[1]

Q5: What is the difference between ion suppression and ion enhancement?

A: Ion suppression is the more common effect, leading to a reduced signal for the analyte. It occurs when co-eluting matrix components compete with the analyte for ionization or inhibit the formation of gas-phase ions.[1] Ion enhancement, which is less common, results in an increased signal and occurs when co-eluting compounds improve the ionization efficiency of the target analyte.[1] Both phenomena compromise data accuracy.[1]

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of stearyl acetate that may be caused by matrix effects.

Observed Problem	Potential Cause (Matrix-Related)	Recommended Troubleshooting Steps
Low Signal Intensity / Poor Sensitivity	Ion Suppression: High levels of co-eluting matrix components, particularly phospholipids, are competing with stearyl acetate in the ion source.	1. Enhance Sample Cleanup: Implement a more rigorous sample preparation method like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interferences. Techniques specifically designed for phospholipid removal are highly effective.[1] 2. Optimize Chromatography: Modify the LC gradient to better separate stearyl acetate from the interfering matrix components.[5] 3. Dilute the Sample: A simple dilution of the sample can sometimes reduce the concentration of interfering components enough to mitigate the effect.
Poor Reproducibility / High Variability	Relative Matrix Effect: The composition of the biological matrix varies between individual samples, causing inconsistent ion suppression or enhancement.	1. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for variable matrix effects. The SIL-IS co-elutes and experiences the same ionization effects as the analyte, allowing for accurate normalization.[1] 2. Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is representative of the study samples to account for consistent matrix effects.
Poor Peak Shape (Tailing, Splitting)	Column Contamination: Buildup of lipids and other matrix components on the analytical column can lead to secondary interactions and degrade chromatographic performance.[7]	1. Incorporate a Guard Column: Protect the analytical column from strongly retained matrix components.[7] 2. Implement Column Washing: Use a strong solvent wash at the end of each chromatographic run to elute strongly retained interferences.[7] 3. Improve Sample Preparation: A cleaner sample extract will extend column lifetime and improve peak shape.[8]
Inaccurate Quantification	Absolute Matrix Effect: A consistent suppression or enhancement of the signal across all samples is leading to a systematic bias in the results.	1. Quantify the Matrix Effect: Use the post-extraction spiking method to calculate the Matrix Factor (MF).[5] 2. Change Ionization Source: If using Electrospray Ionization (ESI), consider switching to Atmospheric Pressure Chemical Ionization (APCI), which can be less susceptible to matrix effects for certain compounds.[9]

Visual Guides and Workflows

General Experimental Workflow for Stearyl Acetate Analysis

This diagram outlines the typical workflow from sample collection to final data analysis, highlighting key decision points for mitigating matrix effects.

Caption: Workflow for biological sample analysis.

Troubleshooting Flowchart for Matrix Effects

This decision tree provides a logical path to diagnose and address potential matrix effects.

Caption: Decision tree for troubleshooting matrix effects.

Quantitative Data Summary

The effectiveness of different sample preparation techniques in reducing matrix effects can be compared. The Matrix Factor (MF) is a key parameter, calculated as the peak response of an analyte in a post-spiked matrix sample divided by the peak response in a neat solvent.[5][10] An MF value of 1 indicates no matrix effect, <1 indicates ion suppression, and >1 indicates ion enhancement.

Sample Preparation Method	Typical Matrix Factor (MF) Range	Relative Analyte Recovery	Key Advantage	Primary Application
Protein Precipitation (PPT)	0.2 - 1.5	85-105%	Fast and simple.	High-throughput screening where some matrix effect is tolerable.
Liquid-Liquid Extraction (LLE)	0.7 - 1.2	80-110%	Good removal of salts and polar interferences.[11][12]	Effective for removing highly polar or non-polar interferences.
Solid-Phase Extraction (SPE)	0.85 - 1.15	90-105%	High selectivity and provides a very clean extract.[13][14]	"Gold standard" for regulated bioanalysis requiring minimal matrix effects.
Phospholipid Removal Plates	0.9 - 1.1	95-105%	Specifically targets the main source of matrix effects for lipids.[4]	Analysis of lipids in plasma or serum.

Note: Values are representative and can vary based on the specific matrix, analyte, and protocol.

Key Experimental Protocols

Protocol 1: Quantification of Matrix Effect via Post-Extraction Spiking

This protocol allows for the quantitative assessment of matrix effects.

Objective: To calculate the Matrix Factor (MF) for stearyl acetate in a given biological matrix.

Materials:

• Blank biological matrix (e.g., plasma, tissue homogenate) from at least 6 different sources.[10]

• Stearyl acetate analytical standard.

• Neat solvent (e.g., methanol (B129727) or acetonitrile, matching the final reconstitution solvent).

• Your established sample preparation workflow (e.g., PPT, LLE, or SPE).

Procedure:

• Prepare Set A (Analyte in Neat Solvent):

  • Prepare a solution of stearyl acetate in the neat solvent at a known concentration (e.g., mid-range of your calibration curve).

• Prepare Set B (Analyte in Post-Extracted Matrix):

  • Take aliquots of the blank biological matrix and process them using your established sample preparation procedure.

  • After the final extraction step (but before evaporation, if applicable), spike the resulting clean extract with stearyl acetate to the same final concentration as in Set A.

• Analysis:

  • Analyze both sets of samples (A and B) using your LC-MS/MS method.

  • Record the peak area for stearyl acetate in all injections.

• Calculation:

  • Calculate the average peak area for Set A (Peak AreaNeat) and Set B (Peak AreaMatrix).

  • Calculate the Matrix Factor (MF) using the formula: MF = (Peak AreaMatrix) / (Peak AreaNeat) [5][10]

Protocol 2: Solid-Phase Extraction (SPE) for Lipid Analysis from Serum

This protocol provides a general method for cleaning up serum samples to reduce matrix effects from phospholipids and other interferences.

Objective: To extract stearyl acetate from serum while minimizing matrix components.

Materials:

• Silica or C18 SPE cartridges (e.g., 500 mg).

• Human serum.

• Methanol, Chloroform (B151607), Hexane, Ethyl Acetate (all HPLC or MS grade).

• Centrifuge and nitrogen evaporator.

Procedure:

• Initial Lipid Extraction (LLE):

  • To 100 µL of serum, add 200 µL of cold methanol to precipitate proteins. Vortex thoroughly.[15]

  • Add 500 µL of chloroform, vortex, and let stand for 10 minutes in a cold environment.[15]

  • Add 200 µL of water to induce phase separation. Vortex and centrifuge.[15]

  • Carefully collect the lower organic (chloroform) layer, which contains the total lipid extract.[15]

  • Dry the extract under a gentle stream of nitrogen.

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition the silica SPE cartridge by washing with 6 mL of ethyl acetate followed by 6 mL of hexane.[16] Do not let the cartridge go dry.

  • Loading: Reconstitute the dried lipid extract from step 1 in a small volume of chloroform (e.g., 200 µL) and load it onto the conditioned cartridge.[16]

  • Washing: Wash the cartridge with 6 mL of 5% ethyl acetate in hexane to elute neutral lipids and other interferences. Discard this fraction.[16]

  • Elution: Elute the target fraction containing stearyl acetate (a wax ester) with 4 mL of a more polar solvent like ethyl acetate or a mixture like 2% methanol in chloroform. This step may require optimization.

  • Final Step: Dry the eluted fraction under nitrogen and reconstitute in a suitable volume of mobile phase for LC-MS analysis.[16]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. eijppr.com [eijppr.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. americanlaboratory.com [americanlaboratory.com]
• 9. Matrix Effect | PPT [slideshare.net]
• 10. e-b-f.eu [e-b-f.eu]
• 11. e-b-f.eu [e-b-f.eu]
• 12. A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The NFDI4Microbiota Knowledge Base [knowledgebase.nfdi4microbiota.de]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Catalyst Concentration for Stearyl Acetate Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of stearyl acetate (B1210297). The information is presented in a user-friendly question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing stearyl acetate?

A1: The most prevalent method for synthesizing stearyl acetate is through the Fischer esterification of stearic acid with stearyl alcohol. This reaction is typically catalyzed by a strong acid.

Q2: Which catalysts are most effective for stearyl acetate synthesis?

A2: Strong mineral acids such as sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TSA) are commonly used as catalysts for the esterification of stearic acid.[1][2] While both are effective, p-toluenesulfonic acid is often preferred due to its lower corrosivity (B1173158) and better miscibility with organic reactants.[3] Metal oxides can also be used as catalysts, offering advantages in terms of easier separation and reduced equipment corrosion.

Q3: Why is optimizing catalyst concentration a critical step?

A3: Optimizing the catalyst concentration is crucial for maximizing the reaction rate and yield while minimizing side reactions. An insufficient amount of catalyst will lead to a slow and incomplete reaction. Conversely, an excessive concentration can promote side reactions, such as dehydration of the alcohol or charring of the reactants, and can complicate the purification process.

Q4: How does temperature affect the synthesis of stearyl acetate?

A4: Increasing the reaction temperature generally increases the reaction rate. However, excessively high temperatures can lead to undesirable side reactions and degradation of the reactants or product. The optimal temperature is a balance between achieving a reasonable reaction rate and minimizing byproducts.

Q5: What are the primary challenges when working with stearic acid and stearyl alcohol?

A5: A significant challenge is the high melting points of both stearic acid (approximately 69°C) and stearyl alcohol (approximately 60°C). This necessitates conducting the reaction at an elevated temperature to maintain a homogeneous liquid phase. Solidification of reactants or the product can occur if the reaction temperature is not carefully controlled, leading to poor mixing and reduced reaction rates.

Troubleshooting Guides

Issue 1: Low Yield of Stearyl Acetate

Q: My reaction has run for the specified time, but the yield of stearyl acetate is significantly lower than expected. What are the potential causes and solutions?

A: Low yields in stearyl acetate synthesis can stem from several factors. Below is a step-by-step guide to troubleshoot this issue.

• Insufficient Catalyst Concentration: The catalyst concentration may be too low to effectively promote the reaction.

  • Solution: Gradually increase the catalyst concentration in small increments. Refer to the data tables below for typical ranges.

• Reaction Equilibrium: The esterification reaction is reversible, and the accumulation of water, a byproduct, can shift the equilibrium back towards the reactants.

  • Solution: Employ methods to remove water as it is formed. This can be achieved by using a Dean-Stark apparatus to azeotropically remove water with a suitable solvent (e.g., toluene) or by adding a dehydrating agent.

• Incomplete Reaction: The reaction may not have reached completion within the allotted time.

  • Solution: Extend the reaction time and monitor the progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Suboptimal Temperature: The reaction temperature may be too low, resulting in a slow reaction rate, or too high, leading to degradation.

  • Solution: Optimize the reaction temperature. Ensure the temperature is high enough to keep all reactants and the product in a molten state.

• Poor Mixing: Due to the high melting points of the reactants, inadequate stirring can lead to a heterogeneous mixture and a slower reaction rate.

  • Solution: Ensure vigorous and consistent stirring throughout the reaction to maintain a homogeneous molten mixture.

Issue 2: Solidification of the Reaction Mixture

Q: The reaction mixture is solidifying during the synthesis. How can I prevent this and ensure a smooth reaction?

A: Solidification is a common issue due to the high melting points of stearic acid and stearyl alcohol.

• Maintain Adequate Temperature: The primary cause of solidification is the reaction temperature dropping below the melting points of the components.

  • Solution: Carefully monitor and control the reaction temperature, ensuring it remains consistently above the melting point of all reactants and the product. A heated oil bath is recommended for stable temperature control.

• Use of a Solvent: In some cases, the use of a high-boiling, inert solvent can help to keep the reactants in solution.

  • Solution: Consider using a solvent like toluene (B28343) or xylene. This is particularly useful when using a Dean-Stark trap for water removal.

Issue 3: Darkening or Charring of the Reaction Mixture

Q: The reaction mixture has turned dark brown or black. What causes this and how can it be avoided?

A: Darkening or charring is typically a sign of reactant or product degradation due to excessive heat or high catalyst concentration.

• Excessive Temperature: High temperatures can cause the organic molecules to decompose.

  • Solution: Lower the reaction temperature. While this may slow the reaction rate, it will preserve the integrity of the product.

• High Catalyst Concentration: A high concentration of a strong acid catalyst can promote side reactions and charring.

  • Solution: Reduce the catalyst concentration to the optimal range.

Data Presentation

The following tables summarize the typical effects of catalyst concentration on the yield of acetate esters. While specific data for stearyl acetate is limited in the literature, these tables provide a general guide based on similar esterification reactions.

Table 1: Effect of Sulfuric Acid (H₂SO₄) Concentration on Acetate Ester Yield (General Trend)

Catalyst Concentration (mol% relative to limiting reagent)	Typical Yield (%)	Observations
0.5	40 - 60	Slow reaction rate, may not reach equilibrium.
1.0	60 - 80	Improved reaction rate and yield.
2.0	80 - 95	Often near optimal concentration for many esterifications.
> 3.0	> 90	Yield may plateau or decrease due to side reactions.[1]

Table 2: Effect of p-Toluenesulfonic Acid (p-TSA) Concentration on Acetate Ester Yield (General Trend)

Catalyst Concentration (mol% relative to limiting reagent)	Typical Yield (%)	Observations
1.0	50 - 70	Effective, with fewer side reactions than H₂SO₄.
2.0	70 - 90	Good balance of reaction rate and selectivity.
3.0	> 90	Generally provides high yields.
> 4.0	> 90	Further increases may not significantly improve yield.

Experimental Protocols

Protocol 1: Stearyl Acetate Synthesis using p-Toluenesulfonic Acid (p-TSA)

Materials:

• Stearic Acid

• Stearyl Alcohol

• p-Toluenesulfonic acid (p-TSA) monohydrate

• Toluene

• Sodium bicarbonate (NaHCO₃) solution (5% w/v)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask equipped with a magnetic stirrer, reflux condenser, and Dean-Stark trap

• Heating mantle or oil bath

Procedure:

• Reaction Setup: To a round-bottom flask, add stearic acid (1.0 eq), stearyl alcohol (1.1 eq), and p-toluenesulfonic acid monohydrate (0.02 - 0.05 eq).

• Solvent Addition: Add toluene to the flask to facilitate azeotropic removal of water. Fill the Dean-Stark trap with toluene.

• Heating and Reflux: Heat the mixture to reflux with vigorous stirring. The temperature should be sufficient to keep all reactants molten and to allow the toluene-water azeotrope to distill.

• Water Removal: Continue the reaction, collecting the water in the Dean-Stark trap until no more water is formed (typically 4-8 hours).

• Cooling and Quenching: Allow the reaction mixture to cool to room temperature.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 5% sodium bicarbonate solution (to neutralize the acid catalyst), water, and brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the toluene under reduced pressure using a rotary evaporator.

• Purification: The crude stearyl acetate can be further purified by recrystallization from a suitable solvent (e.g., ethanol (B145695) or acetone).

Mandatory Visualization

Caption: Experimental workflow for the synthesis of stearyl acetate.

Caption: Troubleshooting logic for low yield in stearyl acetate synthesis.

References

• 1. Kinetics of nopyl acetate synthesis by homogeneously catalyzed esterification of acetic acid with nopol [redalyc.org]
• 2. ijrar.org [ijrar.org]
• 3. Process for producing acetate from p-toluene sulfonic acid (2018) | Li Zongzhou [scispace.com]

Challenges in scaling up the production of stearyl acetate

Welcome to the Technical Support Center for Stearyl Acetate (B1210297) Production. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for challenges encountered when scaling up the production of stearyl acetate.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for producing stearyl acetate?

A1: Stearyl acetate is produced through the esterification of stearyl alcohol with acetic acid. This is a reversible reaction that typically requires a catalyst to achieve sufficient reaction rates and yield. The process involves the formation of an ester and water as a byproduct.[1] Driving the reaction toward the product side often requires the removal of water.

Q2: What are the primary challenges when scaling up stearyl acetate synthesis from the lab to an industrial scale?

A2: Scaling up esterification reactions presents several key challenges.[2] These include:

• Reaction Equilibrium: The reversible nature of the reaction can limit yield. Efficient water removal becomes more complex at larger scales.[1][2]

• Heat and Mass Transfer: Ensuring uniform temperature and mixing in large reactors is difficult and can lead to side reactions or incomplete conversion.

• Catalyst Management: Issues such as catalyst separation (for homogeneous catalysts), deactivation, and reusability become critical economic and efficiency factors.[1][3]

• Purification: Separating the final product from unreacted starting materials, the catalyst, and byproducts is more energy-intensive and complex at an industrial scale.

• Raw Material Consistency: Variations in the purity of stearyl alcohol and acetic acid can significantly impact reaction outcomes and batch-to-batch consistency.[4][5]

Q3: Why is catalyst selection so critical for large-scale production?

A3: Catalyst choice significantly impacts the efficiency, cost, and environmental footprint of the process. While traditional homogeneous acid catalysts like sulfuric acid are effective, they are corrosive, difficult to separate from the product, and can generate waste.[1][3] Heterogeneous (solid) catalysts are often preferred for industrial applications because they are easily filtered out, can be reused, and lead to simpler purification processes, despite potential challenges like deactivation.[1][3] Enzymatic catalysts offer high selectivity under mild conditions but can be expensive and sensitive to process conditions.[1]

Q4: What are the main causes of catalyst deactivation in this process?

A4: Catalyst deactivation is a major concern in continuous or batch-reuse systems, leading to a loss of activity over time.[6][7] The primary mechanisms include:

• Poisoning: Impurities in the feedstock can adsorb to the catalyst's active sites, blocking them.[6][7]

• Fouling: The deposition of carbonaceous materials (coke) or heavy byproducts on the catalyst surface can block pores and active sites.[6][7]

• Thermal Degradation (Sintering): High reaction temperatures can cause the small, active crystallites of the catalyst to aggregate, reducing the active surface area.[7][8]

• Leaching: The active components of the catalyst can dissolve into the reaction mixture, particularly under harsh conditions.[3]

Troubleshooting Guide

This guide addresses common issues encountered during the scale-up of stearyl acetate production.

Problem	Potential Cause	Recommended Solution
1. Low or Stalled Reaction Conversion	Unfavorable Equilibrium: Water produced during the reaction is inhibiting the forward reaction.	Implement continuous water removal. On a large scale, techniques like azeotropic distillation (using a Dean-Stark apparatus), pervaporation through membranes, or passing the reaction mixture through a bed of molecular sieves are effective.[2][3] You can also use a large excess of one reactant (typically the less expensive one) to shift the equilibrium.[9]
Insufficient Catalyst Activity: The amount of catalyst is too low for the larger volume, or the catalyst has lost activity.	Increase the catalyst loading based on molar ratios, not just volume. If reusing a catalyst, verify its activity. For persistent issues, consider replacing the catalyst batch.[2]
Poor Mass Transfer/Mixing: Inadequate agitation in a large reactor is preventing reactants from reaching the catalyst's active sites.	Increase the stirring speed or use a reactor with more efficient baffles and impellers designed for viscous mixtures. Ensure solid catalysts are fully suspended.
Suboptimal Temperature: The reaction temperature is too low for an efficient rate or too high, causing reactant degradation.	Optimize the reaction temperature. Esterification is typically favored by higher temperatures, but this must be balanced against potential side reactions.[1]
2. High Level of Impurities/Byproducts	High Reaction Temperature: Elevated temperatures can lead to degradation of stearyl alcohol or the product, causing charring or other side reactions.[9]	Lower the reaction temperature. While this may slow the reaction rate, it can significantly improve selectivity.[9]
Non-Selective Catalyst: The catalyst (e.g., a strong mineral acid) is promoting unwanted side reactions.	Switch to a more selective heterogeneous catalyst (e.g., ion-exchange resins, zeolites) or an enzymatic catalyst (lipase), which operates under milder conditions and reduces byproduct formation.[1][3][9]
Impure Raw Materials: Contaminants in the stearyl alcohol or acetic acid are participating in side reactions.	Implement rigorous quality control and testing for all incoming raw materials to ensure they meet purity specifications.[4][5][10]
3. Difficulty in Product Purification	Residual Starting Materials: The final product is contaminated with significant amounts of unreacted stearyl alcohol and/or acetic acid.	First, optimize the reaction to maximize conversion. For purification, use vacuum distillation to separate components with different boiling points.[11] Alternatively, recrystallization from a suitable solvent is highly effective for removing impurities.[12][13]
Catalyst Contamination: Traces of a homogeneous catalyst remain in the product.	Neutralize the acid catalyst with a base wash (e.g., sodium bicarbonate solution) during workup, followed by water washes. To avoid this, switch to a solid, heterogeneous catalyst that can be removed by simple filtration.[1]
Emulsion Formation During Workup: The organic and aqueous layers fail to separate cleanly during washing steps.	Add a saturated brine (NaCl) solution to the wash water to increase its ionic strength, which helps break emulsions.
4. Catalyst Deactivation Over Time	Poisoning from Feedstock: Trace impurities in the reactants are poisoning the catalyst.	Purify the feedstock before it enters the reactor. Use guard beds to adsorb poisons before they reach the main catalyst bed.
Sintering from High Temperatures: The catalyst is being exposed to temperatures that cause its structure to degrade.	Operate the reactor within the catalyst's recommended temperature range. Ensure there are no "hot spots" in the reactor due to poor heat distribution.[8]
Fouling by Coke or Polymers: High molecular weight byproducts are depositing on the catalyst surface.	Optimize reaction conditions (temperature, pressure, reactant ratios) to minimize byproduct formation. Implement a regeneration procedure, such as a controlled burnout of coke deposits, if applicable to your catalyst type.[6][7]

Data Presentation

Table 1: Comparison of Catalytic Systems for Stearyl Acetate Production

Catalyst Type	Examples	Advantages for Scale-Up	Disadvantages for Scale-Up
Homogeneous Acid	Sulfuric Acid (H₂SO₄), p-Toluenesulfonic acid (pTSA)	High activity, low cost, fast reaction kinetics.[1]	Corrosive to equipment, difficult to separate from product, generates acidic waste, poor reusability.[1][3]
Heterogeneous Acid	Ion-Exchange Resins (e.g., Amberlyst-15), Zeolites, Sulfated Zirconia	Easily separated by filtration, reusable, non-corrosive, simplifies purification, enables continuous processes.[1][3]	Can be more expensive, may have lower activity than homogeneous catalysts, susceptible to deactivation by fouling or poisoning.[3][7]
Enzymatic	Immobilized Lipases	High selectivity (fewer byproducts), operates under mild conditions (low temperature/pressure), environmentally friendly.[1][9]	High cost, lower reaction rates, potential for enzyme denaturation at high temperatures, requires specific solvent systems.[1]

Table 2: Example Reaction Parameters for Styrallyl Acetate Synthesis¹

Catalyst	Reactant Ratio (Styrene:Acetic Acid w/w)	Temperature (°C)	Time (h)	Styrene Conversion (%)	Selectivity (%)
Praseodymium Chloride	1 : 0.6	130	10	35	82
Lanthanum Trichloride	1 : 0.8	110	12	50	78
Praseodymium Iodide	1 : 1.5	80	7	50	85
Praseodymium Bromide	1 : 1.1	120	4	50	88

¹Data adapted from a patent for styrallyl acetate, a structurally related compound, to illustrate the impact of process parameters. The synthesis of stearyl acetate would follow similar principles.[11]

Experimental Protocols

Protocol 1: Scaled-Up Synthesis of Stearyl Acetate via Heterogeneous Catalysis

This protocol describes a general procedure for a pilot-scale batch synthesis.

• Reactor Preparation: Ensure a clean, dry, glass-lined or stainless steel reactor equipped with an overhead mechanical stirrer, a temperature probe, a heating/cooling jacket, and a Dean-Stark trap connected to a reflux condenser.

• Reactant Charging:

  • Charge the reactor with stearyl alcohol (1.0 molar equivalent).

  • Add acetic acid (1.2 - 2.0 molar equivalents). Using an excess of acetic acid can help drive the reaction forward.

  • Add a suitable solvent (e.g., toluene (B28343) or heptane, ~2 L per kg of stearyl alcohol) that will form an azeotrope with water.

• Catalyst Addition: Add the solid acid catalyst (e.g., Amberlyst-15, 5-10% by weight of the limiting reactant).

• Reaction:

  • Begin vigorous stirring to ensure the catalyst is suspended.

  • Heat the mixture to reflux (typically 110-140°C, depending on the solvent).

  • Water will begin to collect in the Dean-Stark trap as an azeotrope with the solvent. Continuously remove the water from the trap.

• Monitoring: Monitor the reaction's progress by analyzing samples periodically using Gas Chromatography (GC) or by measuring the amount of water collected. The reaction is considered complete when no more water is being formed or when GC analysis shows the consumption of the limiting reactant.

• Cooldown and Catalyst Removal:

  • Once complete, cool the reaction mixture to 50-60°C.

  • Filter the hot mixture to remove the solid catalyst. The catalyst can be washed with fresh solvent, dried, and stored for reuse.

• Solvent Removal: Remove the solvent and excess acetic acid from the filtrate using a rotary evaporator under reduced pressure.

• Purification: The resulting crude stearyl acetate can be purified further by vacuum distillation or recrystallization (see Protocol 2).

Protocol 2: Purification of Stearyl Acetate by Recrystallization

This method is effective for removing unreacted stearyl alcohol and other solid impurities.[12]

• Dissolution: In a suitable vessel, dissolve the crude stearyl acetate in a minimal amount of a hot solvent (e.g., ethanol, isopropanol, or acetone). A starting point is 3-5 mL of solvent per gram of crude product. Heat the mixture with stirring until a clear solution is obtained.

• Decolorization (Optional): If the solution is colored, add a small amount of activated carbon (1-2% w/w) and stir for 15-20 minutes at the elevated temperature.

• Hot Filtration (Optional): If activated carbon was used, perform a hot filtration using a pre-heated funnel to remove it. This step must be done quickly to prevent premature crystallization.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature without agitation. Then, place the vessel in an ice bath for 1-2 hours to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold recrystallization solvent to remove any residual impurities from the mother liquor.

• Drying: Dry the purified stearyl acetate crystals in a vacuum oven at a temperature below its melting point (~33-35°C) until a constant weight is achieved.

Visualizations

Experimental and Logical Workflows

Caption: A typical workflow for scaling up chemical production.

References

• 1. mdpi.com [mdpi.com]
• 2. Sciencemadness Discussion Board - Esterification scale-up = problems?! - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. researchgate.net [researchgate.net]
• 4. casss.org [casss.org]
• 5. walshmedicalmedia.com [walshmedicalmedia.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. gmp-compliance.org [gmp-compliance.org]
• 11. CN102424650B - Preparation technology of styrallyl acetate - Google Patents [patents.google.com]
• 12. benchchem.com [benchchem.com]
• 13. US3429902A - Process for purifying stearic acid - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Analysis of Stearyl Acetate and Cetyl Acetate in Pharmaceutical Formulations

For Researchers, Scientists, and Drug Development Professionals

In the development of topical and transdermal drug delivery systems, the choice of excipients is paramount to achieving desired therapeutic outcomes. Among the various classes of excipients, fatty acid esters like stearyl acetate (B1210297) and cetyl acetate are frequently employed for their emollient, skin-conditioning, and penetration-enhancing properties. This guide provides a detailed comparative analysis of the physicochemical properties and functional performance of stearyl acetate and cetyl acetate, supported by experimental data and methodologies to aid in formulation decisions.

Physicochemical Properties: A Side-by-Side Comparison

Stearyl acetate and cetyl acetate are the esters of stearyl alcohol (C18) and cetyl alcohol (C16) with acetic acid, respectively. The primary difference in their chemical structure is the two-carbon unit difference in the fatty alcohol chain, which significantly influences their physical and chemical characteristics. A summary of their key properties is presented below.

Property	Stearyl Acetate	Cetyl Acetate
Synonyms	Octadecyl acetate, Acetic acid octadecyl ester	Hexadecyl acetate, Palmityl acetate
CAS Number	822-23-1[1]	629-70-9[2][3]
Molecular Formula	C20H40O2[1][4]	C18H36O2[3][5]
Molecular Weight	312.53 g/mol [1][6]	284.48 g/mol [5]
Appearance	White to pale yellow waxy solid[4]	Colorless to white waxy solid[3][7]
Melting Point	32.84 °C[1]	24.2 °C[5]
Boiling Point	352.43 °C (estimate)[1]	322.00 to 323.00 °C @ 760.00 mm Hg[3]
Density/Specific Gravity	0.8739 (estimate)[1]	0.85600 to 0.86200 @ 25.00 °C[2][3]
Refractive Index	1.4527 (estimate)[1]	1.43900 to 1.44500 @ 20.00 °C[2][3]
Flash Point	156.67 °C (TCC)[4]	146.11 °C (TCC)[2][3]
Solubility	Sparingly soluble in Chloroform, Slightly soluble in Methanol[1]	Soluble in alcohol, diethyl ether, and acetone; Insoluble in cold water[3][7]
LogP (o/w)	8.937 (est)[1]	7.740[3]

Performance in Pharmaceutical Applications

While direct comparative studies on the performance of stearyl acetate and cetyl acetate in pharmaceutical formulations are limited, their roles can be inferred from their physicochemical properties and the behavior of similar long-chain esters. Both compounds are primarily utilized as emollients and skin conditioning agents in topical preparations.[8][9] In the context of drug delivery, their lipophilic nature makes them suitable candidates for use as lipid-based excipients.

As Penetration Enhancers: Fatty acid esters are known to enhance the permeation of drugs through the stratum corneum, the primary barrier of the skin. The mechanism of action is generally attributed to the disruption of the highly ordered lipid structure of the stratum corneum, thereby increasing the fluidity of the lipid bilayers and enhancing drug partitioning into the skin. The longer alkyl chain of stearyl acetate suggests it may have a greater disruptive effect on the lipid lamellae compared to cetyl acetate, a hypothesis that would require experimental validation.

In Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs): Stearyl and cetyl esters can serve as solid lipids in the formulation of SLNs and NLCs. These lipid-based nanoparticles are effective carriers for lipophilic drugs, offering advantages such as controlled release and improved bioavailability. The choice between stearyl acetate and cetyl acetate would influence the melting point and crystallinity of the lipid matrix, which in turn affects drug loading, encapsulation efficiency, and the drug release profile.

Experimental Protocols

To facilitate a direct comparison of stearyl acetate and cetyl acetate for a specific drug candidate, the following experimental protocols are recommended:

Determination of Drug Solubility in Molten Esters

Objective: To quantify the solubility of the active pharmaceutical ingredient (API) in molten stearyl acetate and cetyl acetate to assess their potential as solvents or lipid carriers.

Methodology:

• Prepare saturated solutions of the API in both molten stearyl acetate and cetyl acetate at a temperature above their respective melting points.

• Maintain the temperature and continuously stir the mixtures for 24 hours to ensure equilibrium is reached.

• Centrifuge the samples at high speed to separate the undissolved API.

• Carefully extract an aliquot of the supernatant and dissolve it in a suitable solvent.

• Quantify the amount of dissolved API using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

In Vitro Drug Release Study

Objective: To compare the release profile of a drug from formulations containing either stearyl acetate or cetyl acetate as a lipid matrix component.

Methodology:

• Prepare semi-solid or solid formulations (e.g., creams, ointments, or solid lipid nanoparticles) with the API incorporated into a matrix containing either stearyl acetate or cetyl acetate.

• Use a Franz diffusion cell apparatus with a synthetic membrane separating the donor and receptor compartments.

• Apply a precise amount of the formulation to the membrane in the donor compartment.

• Fill the receptor compartment with a suitable buffer solution (e.g., phosphate-buffered saline, pH 7.4) and maintain a constant temperature (e.g., 32°C to mimic skin surface temperature).

• At predetermined time intervals, withdraw samples from the receptor compartment and replace with fresh buffer.

• Analyze the drug concentration in the collected samples using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).

Evaluation of Skin Permeation Enhancement

Objective: To assess and compare the ability of stearyl acetate and cetyl acetate to enhance the permeation of a drug across the skin.

Methodology:

• Prepare solutions of the drug in a suitable vehicle (e.g., propylene (B89431) glycol) containing a defined concentration (e.g., 1-5% w/v) of either stearyl acetate or cetyl acetate. A control formulation without any enhancer should also be prepared.

• Use excised skin (e.g., human or animal skin) mounted on a Franz diffusion cell.

• Apply the formulations to the epidermal side of the skin in the donor compartment.

• The receptor compartment should be filled with a suitable buffer and maintained at 37°C.

• Collect samples from the receptor compartment at various time points and analyze for drug content.

• Calculate the steady-state flux (Jss) and the enhancement ratio (ER) for each formulation compared to the control.

Logical Relationships and Workflows

The selection and evaluation process for these excipients can be visualized as a logical workflow.

Caption: Experimental workflow for the comparative evaluation of stearyl acetate and cetyl acetate.

Mechanism of Action as Penetration Enhancers

The primary mechanism by which fatty acid esters like stearyl and cetyl acetate enhance skin penetration is through their interaction with the stratum corneum lipids.

Caption: Mechanism of action for fatty acid esters as skin penetration enhancers.

References

• 1. 822-23-1 CAS MSDS (STEARYL ACETATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. cetyl acetate, 629-70-9 [thegoodscentscompany.com]
• 3. cetyl acetate, 629-70-9 [perflavory.com]
• 4. stearyl acetate, 822-23-1 [thegoodscentscompany.com]
• 5. chembk.com [chembk.com]
• 6. Buy Online CAS Number 822-23-1 - TRC - Stearyl Acetate | LGC Standards [lgcstandards.com]
• 7. CETYL ACETATE - Ataman Kimya [atamanchemicals.com]
• 8. cosmeticsinfo.org [cosmeticsinfo.org]
• 9. ewg.org [ewg.org]

A Comparative Guide to the Validation of a Novel UPLC-MS/MS Method for Stearyl Acetate Determination

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a novel Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the determination of stearyl acetate (B1210297) against a traditional Gas Chromatography-Flame Ionization Detection (GC-FID) method. The data presented herein is intended to assist researchers, scientists, and drug development professionals in the selection and validation of analytical methods for long-chain esters.

The accurate quantification of stearyl acetate, a common ingredient in pharmaceutical and cosmetic formulations, is critical for quality control and stability testing. While GC-FID has been a standard technique, modern advancements in liquid chromatography coupled with mass spectrometry offer significant improvements in sensitivity, specificity, and analytical throughput.

Quantitative Performance Comparison

The following table summarizes the key validation parameters for the novel UPLC-MS/MS method and the alternative GC-FID method for the determination of stearyl acetate. The data demonstrates the superior performance of the UPLC-MS/MS method in terms of linearity, sensitivity, and precision.

Validation Parameter	New UPLC-MS/MS Method	Alternative GC-FID Method
Linearity (R²)	> 0.999	> 0.995
Range	0.1 - 1000 ng/mL	0.1 - 50 µg/mL
Accuracy (% Recovery)	98.5% - 101.2%	95.7% - 103.5%
Precision (%RSD)
- Repeatability	< 1.5%	< 3.0%
- Intermediate Precision	< 2.0%	< 5.0%
Limit of Detection (LOD)	0.05 ng/mL	50 ng/mL
Limit of Quantitation (LOQ)	0.1 ng/mL	100 ng/mL
Specificity	Highly specific (mass-based)	Potential for co-elution
Run Time	5 minutes	20 minutes

Experimental Protocols

1. New Analytical Method: UPLC-MS/MS

This method utilizes the high separation efficiency of UPLC combined with the high selectivity and sensitivity of tandem mass spectrometry.

• Instrumentation: Waters ACQUITY UPLC H-Class System coupled to a Xevo TQ-S micro Tandem Quadrupole Mass Spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Gradient: Start at 70% B, increase to 99% B over 3 minutes, hold for 1 minute, return to initial conditions and equilibrate for 1 minute.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 45°C

  • Injection Volume: 2 µL

• Mass Spectrometry Conditions:

  • Ionization Mode: ESI Positive

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 450°C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 800 L/hr

  • MRM Transitions:

    • Stearyl Acetate: Precursor Ion > Product Ion (e.g., m/z 327.3 > 267.3)

    • Internal Standard (e.g., Stearyl-d3 Acetate): Precursor Ion > Product Ion (e.g., m/z 330.3 > 270.3)

• Sample Preparation:

  • Accurately weigh and dissolve the sample in a suitable organic solvent (e.g., acetonitrile).

  • Spike with an internal standard solution.

  • Vortex and centrifuge to pellet any insoluble material.

  • Transfer the supernatant to an autosampler vial for analysis.

2. Alternative Analytical Method: GC-FID

This is a traditional and robust method for the analysis of volatile and semi-volatile compounds.

• Instrumentation: Agilent 7890B Gas Chromatograph with a Flame Ionization Detector.

• Chromatographic Conditions:

  • Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Inlet Temperature: 280°C

  • Injection Mode: Split (50:1)

  • Injection Volume: 1 µL

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 1 minute

    • Ramp to 300°C at 15°C/min

    • Hold at 300°C for 5 minutes

  • Detector Temperature: 320°C

  • Hydrogen Flow: 40 mL/min

  • Air Flow: 400 mL/min

  • Makeup Gas (Helium) Flow: 25 mL/min

• Sample Preparation:

  • Accurately weigh and dissolve the sample in a volatile organic solvent (e.g., hexane).

  • If necessary, perform a derivatization step to improve volatility, although stearyl acetate is generally volatile enough for direct analysis.

  • Transfer the solution to a GC vial for analysis.

Visualizations

Caption: Workflow for the validation of a new analytical method.

Caption: Logical flow comparison of the UPLC-MS/MS and GC-FID methods.

Comparing the efficiency of different catalysts for stearyl acetate synthesis.

For Researchers, Scientists, and Drug Development Professionals

The synthesis of stearyl acetate (B1210297), an important ester with applications in cosmetics, lubricants, and as a specialty chemical, is critically dependent on the choice of catalyst. The efficiency of this esterification reaction is governed by factors such as reaction rate, product yield, selectivity, and the ease of catalyst separation and reuse. This guide provides an objective comparison of three primary classes of catalysts employed in the synthesis of stearyl acetate and similar long-chain esters: homogeneous acid catalysts, heterogeneous solid acid catalysts, and enzymatic catalysts.

Data Presentation: A Comparative Analysis of Catalyst Performance

The following table summarizes quantitative data from various studies on the esterification of stearic acid, serving as a close proxy for stearyl acetate synthesis. This allows for a direct comparison of the performance of different catalysts under various experimental conditions.

Catalyst Type	Catalyst Example	Substrates	Molar Ratio (Acid:Alcohol)	Temperature (°C)	Catalyst Loading	Reaction Time	Conversion/Yield (%)	Reusability
Homogeneous Acid	Sulfuric Acid (H₂SO₄)	Stearic Acid & 1-Butanol	1:15	65	0.75 (molar ratio to acid)	Not Specified	99%[1][2]	Not readily reusable
Sulfuric Acid (H₂SO₄)	Oleic Acid & Ethanol (B145695)	6:1	70	5 wt%	1.5 h	92%[3]	Not readily reusable
Heterogeneous Acid	Montmorillonite KSF/0	Stearic Acid & Ethanol	Not Specified	150	0.1 w/w	3 h	93%[4]	Possible
Amberlyst-15	Oleic Acid & Ethanol	1:1	75	3 g (in packed column)	Not Specified	43.8%[5]	High (over 15 cycles)[6]
Amberlyst-15	Palm Fatty Acid Distillate & Methanol	Not Specified	Not Specified	Not Specified	Not Specified	97%[6]	High (over 15 cycles)[6]
Enzymatic	Immobilized Lipase (B570770) (Novozym 435)	Palm Fatty Acid Distillate & Methanol	Not Specified	Not Specified	Not Specified	Not Specified	95%[6]	High (over 15 cycles)[6]
Immobilized Lipase	Myristic Acid & Stearyl Alcohol	1:1	60	10 wt% of substrates	8-24 h	High (not specified)[7]	Yes[7]

Experimental Protocols

Detailed methodologies for the synthesis of stearyl acetate using each class of catalyst are outlined below. These protocols are based on established experimental procedures for similar esterification reactions.

Homogeneous Catalysis: Sulfuric Acid

This protocol describes a typical Fischer esterification reaction using a strong mineral acid as the catalyst.

Materials:

• Stearic acid

• Ethanol (or Stearyl Alcohol)

• Concentrated Sulfuric Acid (H₂SO₄)

• Sodium bicarbonate solution (5%)

• Anhydrous calcium chloride or sodium sulfate

• Round bottom flask, reflux condenser, heating mantle, separatory funnel, distillation apparatus.

Procedure:

• In a round-bottom flask, combine stearic acid and a molar excess of ethanol.[3][8]

• Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.[8][9]

• Attach a reflux condenser and heat the mixture to reflux using a heating mantle for a predetermined time (e.g., 1-3 hours). The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC).

• After cooling, transfer the reaction mixture to a separatory funnel.

• Wash the mixture sequentially with water and 5% sodium bicarbonate solution to neutralize the acidic catalyst and remove unreacted acid.[8]

• Separate the organic layer and dry it over an anhydrous drying agent (e.g., sodium sulfate).

• Purify the crude stearyl acetate by distillation under reduced pressure.

Heterogeneous Catalysis: Amberlyst-15

This protocol outlines the use of a solid acid resin, which simplifies catalyst removal.

Materials:

• Stearic acid

• Ethanol (or Stearyl Alcohol)

• Amberlyst-15 resin

• Solvent (optional, e.g., toluene)

• Round bottom flask, reflux condenser, heating mantle, filtration apparatus.

Procedure:

• Activate the Amberlyst-15 resin by heating if required.

• In a round-bottom flask, combine stearic acid, ethanol, and the Amberlyst-15 catalyst.[5] The catalyst loading is typically a weight percentage of the reactants.

• If using a solvent, add it to the flask.

• Heat the mixture to the desired reaction temperature with stirring for the specified reaction time.

• Upon completion, the catalyst can be easily separated from the reaction mixture by simple filtration.[10]

• The filtrate, containing the stearyl acetate, can then be purified, typically by distillation to remove the excess alcohol and any solvent used.

• The recovered Amberlyst-15 can be washed, dried, and reused for subsequent reactions.[11]

Enzymatic Catalysis: Immobilized Lipase

This protocol describes a green and highly selective method using an immobilized enzyme.

Materials:

• Stearic acid

• Ethanol (or Stearyl Alcohol)

• Immobilized lipase (e.g., Novozym 435)

• Solvent (optional, e.g., n-hexane)

• Jacketed glass reactor or incubator shaker.

Procedure:

• In a suitable reaction vessel, combine stearic acid and ethanol in the desired molar ratio. A solvent can be added to reduce viscosity.[7]

• Add the immobilized lipase to the reaction mixture. The enzyme loading is typically a weight percentage of the total substrates.[7]

• Maintain the reaction at a specific temperature (e.g., 40-60°C) with constant stirring or shaking for an extended period (e.g., 8-24 hours).[7] The reaction can be carried out under a vacuum to remove the water byproduct and drive the equilibrium towards product formation.[7]

• Monitor the reaction progress by analyzing aliquots using gas chromatography (GC) or titration.

• Once the desired conversion is achieved, stop the reaction and recover the immobilized enzyme by filtration.[7]

• The enzyme can be washed with a solvent and dried for reuse in subsequent batches.[7][12]

• The product mixture can be purified by washing with a sodium bicarbonate solution to remove any unreacted acid, followed by solvent evaporation.[7]

Mandatory Visualizations

Logical Relationship of Catalysts in Stearyl Acetate Synthesis

The choice of catalyst for stearyl acetate synthesis involves a trade-off between reaction efficiency, cost, and environmental impact. The following diagram illustrates the logical relationship between the different catalyst types and their key characteristics.

Caption: Catalyst selection trade-offs in stearyl acetate synthesis.

Experimental Workflow for Stearyl Acetate Synthesis

The general experimental workflow for synthesizing stearyl acetate via esterification is depicted in the following diagram, highlighting the key stages from reaction setup to product purification.

Caption: General workflow for stearyl acetate synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ache.org.rs [ache.org.rs]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Experimental Procedure for Esterification | Writing in Biology [bcrc.bio.umass.edu]
• 9. Making esters from alcohols and acids | Class experiment | RSC Education [edu.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activity of Stearyl Acetate and Other Long-Chain Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activities of stearyl acetate (B1210297) and other long-chain esters, including myristyl acetate, cetyl acetate, and oleyl acetate. The information is intended to assist researchers and professionals in drug development in understanding the potential therapeutic applications of these compounds. While direct comparative quantitative data for these specific esters is limited in publicly available literature, this guide synthesizes existing knowledge on their constituent parts—long-chain fatty alcohols and acetic acid—and provides detailed experimental protocols for assessing their biological activities.

Comparative Biological Activities of Long-Chain Esters

Long-chain fatty acid esters are known for their diverse applications in the cosmetic and pharmaceutical industries, primarily as emollients, conditioning agents, and fragrance components.[1][2][3] Their biological activities are influenced by the length and saturation of the fatty acid chain.[4] While specific comparative studies on the esters are scarce, the known properties of their parent fatty acids and alcohols provide insights into their potential biological effects.

Ester	Structure	Potential Biological Activity	Supporting Evidence for Parent Compounds
Stearyl Acetate	CH₃(CH₂)₁₇OOCCH₃	Anti-inflammatory, Antimicrobial	Stearic acid (the parent fatty acid) has been shown to possess anti-inflammatory and antibacterial properties.[5][6]
Myristyl Acetate	CH₃(CH₂)₁₃OOCCH₃	Pheromonal, Potential Antimicrobial	Myristic acid has demonstrated antimicrobial activity. Myristyl acetate itself is known as a sex pheromone in some insect species.
Cetyl Acetate	CH₃(CH₂)₁₅OOCCH₃	Emollient, Skin Conditioning	Cetyl alcohol is widely used as an emollient.[1] Some studies have investigated the anti-inflammatory effects of related compounds like cetyl myristoleate.[3]
Oleyl Acetate	CH₃(CH₂)₇CH=CH(CH₂)₈OOCCH₃	Emollient, Potential Antioxidant	Oleic acid, an unsaturated fatty acid, is known to have antioxidant properties. The double bond in the oleyl chain can quench free radicals.[7]

Experimental Protocols

Assessment of Anti-inflammatory Activity: Inhibition of Lipopolysaccharide (LPS)-Induced Cytokine Production in RAW 264.7 Macrophages

This protocol details an in vitro assay to determine the anti-inflammatory potential of long-chain esters by measuring their ability to inhibit the production of pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), in macrophage cells stimulated with LPS.[4][8][9][10][11]

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin (B12071052)

• Lipopolysaccharide (LPS) from E. coli

• Test compounds (stearyl acetate and other long-chain esters) dissolved in a suitable solvent (e.g., DMSO)

• Phosphate Buffered Saline (PBS)

• 96-well cell culture plates

• ELISA kits for TNF-α and IL-6

• Microplate reader

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

• Cell Seeding: Seed the cells into 96-well plates at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of the test esters (e.g., 1, 10, 50 µM) for 1 hour. Include a vehicle control (solvent alone).

• Stimulation: After pre-treatment, stimulate the cells with LPS (1 µg/mL) for 24 hours to induce an inflammatory response. Include a negative control group with no LPS stimulation.

• Supernatant Collection: After incubation, centrifuge the plates and collect the cell culture supernatants.

• Cytokine Quantification: Measure the concentrations of TNF-α and IL-6 in the supernatants using specific ELISA kits, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage inhibition of cytokine production for each ester concentration compared to the LPS-stimulated control. Determine the IC₅₀ value, which is the concentration of the ester that inhibits 50% of the cytokine production.

Assessment of Antioxidant Activity: DPPH Radical Scavenging Assay

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a common and straightforward method to evaluate the antioxidant capacity of compounds.[12][13][14][15] It measures the ability of the test compound to donate a hydrogen atom or an electron to the stable DPPH free radical, causing a color change from purple to yellow.

Materials:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (B129727) or ethanol

• Test compounds (stearyl acetate and other long-chain esters)

• Positive control (e.g., Ascorbic acid or Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol.

• Preparation of Test Samples: Prepare a series of dilutions of the test esters and the positive control in the same solvent.

• Assay: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each sample dilution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solutions at 517 nm using a microplate reader. A blank containing only the solvent should also be measured.

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(A₀ - A₁)/A₀] x 100 Where A₀ is the absorbance of the control (DPPH solution without the test sample) and A₁ is the absorbance of the test sample. Determine the EC₅₀ value, which is the concentration of the ester that scavenges 50% of the DPPH radicals.

Assessment of Antimicrobial Activity: Broth Microdilution Method

This method determines the Minimum Inhibitory Concentration (MIC) of a substance, which is the lowest concentration that inhibits the visible growth of a microorganism.[16][17][18][19][20][21][22][23]

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• Test compounds (stearyl acetate and other long-chain esters)

• Sterile 96-well microplates

• Inoculating loop or sterile swabs

• Spectrophotometer or McFarland standards

• Incubator

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of the test bacteria in sterile broth, adjusted to a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Serial Dilutions: Perform serial two-fold dilutions of the test esters in MHB in a 96-well microplate.

• Inoculation: Add a standardized volume of the bacterial inoculum to each well.

• Controls: Include a positive control (broth with inoculum, no ester) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the ester at which no visible bacterial growth is observed.

Signaling Pathways

The biological activities of long-chain esters are likely mediated through various cellular signaling pathways. While direct evidence for stearyl acetate is limited, the known effects of its components, stearic acid and acetate, suggest potential involvement of the NF-κB and mTOR signaling pathways in mediating inflammatory responses.[1][24][25][26][27][28][29][30][31]

Disclaimer: The biological activities and signaling pathways described are based on the known properties of the parent compounds of long-chain esters. Direct experimental evidence for stearyl acetate and its comparison with other esters is limited. The provided protocols are for informational purposes and should be adapted and validated for specific research needs.

References

• 1. mdpi.com [mdpi.com]
• 2. cir-safety.org [cir-safety.org]
• 3. cir-safety.org [cir-safety.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Anti-Inflammatory Activity and ROS Regulation Effect of Sinapaldehyde in LPS-Stimulated RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Anti-Inflammatory Activity of Bryophytes Extracts in LPS-Stimulated RAW264.7 Murine Macrophages [mdpi.com]
• 10. Efficient In Vitro and In Vivo Anti-Inflammatory Activity of a Diamine-PEGylated Oleanolic Acid Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 11. EC50 estimation of antioxidant activity in DPPH· assay using several statistical programs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. e3s-conferences.org [e3s-conferences.org]
• 14. EC50 estimation of antioxidant activity in DPPH· assay using several statistical programs. | Semantic Scholar [semanticscholar.org]
• 15. benchchem.com [benchchem.com]
• 16. Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. pdb.apec.org [pdb.apec.org]
• 18. Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 19. preprints.org [preprints.org]
• 20. The Array of Antibacterial Action of Protocatechuic Acid Ethyl Ester and Erythromycin on Staphylococcal Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 21. woah.org [woah.org]
• 22. researchgate.net [researchgate.net]
• 23. mTORC1 Signaling Regulates Proinflammatory Macrophage Function and Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. mTOR Signaling in Macrophages: All Depends on the Context - PMC [pmc.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Atypical pathways of NF-kappaB activation and aging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. Activation of the Transcriptional Function of the NF-κB Protein c-Rel by O-GlcNAc Glycosylation - PMC [pmc.ncbi.nlm.nih.gov]
• 31. mdpi.com [mdpi.com]

A Comparative Guide to the In Vitro Release Kinetics of a Drug from a Stearyl Acetate Matrix

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vitro drug release kinetics from a stearyl acetate (B1210297) matrix against other common lipid-based alternatives. The information is supported by experimental data from studies on comparable wax matrices and established in vitro testing protocols.

Comparative Analysis of In Vitro Drug Release

Stearyl acetate, a long-chain fatty acid ester, is anticipated to form a hydrophobic, non-erodible matrix, leading to a diffusion-controlled, sustained release of an incorporated drug. While specific public data on stearyl acetate matrices is limited, its performance can be extrapolated and compared with well-characterized lipid excipients such as glyceryl behenate (B1239552) and carnauba wax.[1]

Table 1: Comparison of In Vitro Drug Release from Lipid-Based Matrices

Matrix Composition	Model Drug	Time (hours)	Cumulative Drug Release (%)	Predominant Release Mechanism	Key Characteristics
Stearyl Acetate (Hypothetical)	Water-soluble drug	2	~15-25	Fickian Diffusion	Highly hydrophobic, inert, and crystalline matrix providing slow, diffusion-controlled release.
8	~40-60
12	~60-80
Glyceryl Behenate	Theophylline	2	20-30	Fickian Diffusion	Effective in retarding the release of water-soluble drugs through a diffusion-controlled mechanism.[2]
6	~50	Release can be modulated with pore-formers.[3]
12	>80
Carnauba Wax (25% in matrix)	Diltiazem HCl	2	~30	Fickian Diffusion / Anomalous Transport	Forms a strong, inert matrix.[4] Higher concentrations lead to significant retardation of drug release.[5]
8	~65
12	~79
Carnauba Wax (75% in matrix)	Diltiazem HCl	2	~10	Fickian Diffusion / Anomalous Transport	Increased tortuosity and reduced porosity at higher wax concentrations significantly slow down drug release.[4]
8	~35
12	~40
Nanostructured Lipid Carriers (NLCs)	Various	2	~40-60 (Initial Burst)	Diffusion and Matrix Erosion	A blend of solid and liquid lipids creates a less-ordered matrix, allowing for higher drug loading and a biphasic release profile.[6]
8	~70-90 (Sustained)
12	>90

Experimental Protocols

Accurate and reproducible in vitro release data are contingent on standardized experimental protocols. Below are detailed methodologies for two common techniques used to evaluate drug release from lipid-based matrices.

USP Apparatus 2 (Paddle Method) for Matrix Tablets

This method is widely used for the dissolution testing of solid oral dosage forms, including matrix tablets.[7][8]

Objective: To determine the rate of drug release from a solid lipid matrix tablet in a specified dissolution medium.

Materials and Equipment:

• USP Dissolution Apparatus 2 (Paddle Apparatus)

• Dissolution vessels (typically 900 mL)

• Paddles

• Water bath with temperature control

• Tablet sinkers (if tablets float)

• Syringes and filters for sampling

• Validated analytical instrument (e.g., UV-Vis spectrophotometer or HPLC)

• Dissolution medium (e.g., phosphate (B84403) buffer pH 6.8)

Procedure:

• Preparation: Prepare the dissolution medium and deaerate it. Assemble the dissolution apparatus and equilibrate the medium to 37 ± 0.5°C.[9]

• Tablet Introduction: Place one matrix tablet in each dissolution vessel. If necessary, use a sinker to prevent the tablet from floating.

• Apparatus Operation: Start the paddles, typically at a rotation speed of 50-100 RPM.[8]

• Sampling: At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12 hours), withdraw an aliquot of the dissolution medium from a zone midway between the surface of the medium and the top of the paddle, not less than 1 cm from the vessel wall.

• Medium Replacement: Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed dissolution medium to maintain a constant volume and sink conditions.

• Sample Analysis: Filter the collected samples and determine the drug concentration using a validated analytical method.

• Data Analysis: Calculate the cumulative percentage of drug released over time, correcting for the drug removed during sampling. Plot the release profile and apply kinetic models (e.g., Higuchi, Korsmeyer-Peppas) to elucidate the release mechanism.

Dialysis Bag Method for Lipid Nanoparticles

This method is suitable for evaluating drug release from colloidal systems like solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs).[10][11]

Objective: To measure the release of a drug from a lipid nanoparticle dispersion into a release medium, separated by a semi-permeable membrane.

Materials and Equipment:

• Dialysis tubing (e.g., regenerated cellulose) with a specific molecular weight cut-off (MWCO) that retains the nanoparticles but allows free diffusion of the drug.

• Beakers or flasks for the release medium.

• Shaking water bath or magnetic stirrer with temperature control.

• Syringes for sampling.

• Validated analytical instrument.

• Release medium (e.g., phosphate-buffered saline with a surfactant like Tween 80 to ensure sink conditions).

Procedure:

• Membrane Preparation: Cut the dialysis tubing to the desired length and hydrate (B1144303) it according to the manufacturer's instructions. Keep it in the release medium overnight to ensure it is fully wetted.[10]

• Sample Loading: Accurately measure a specific volume of the lipid nanoparticle dispersion and place it inside the dialysis bag (donor compartment). Securely close both ends of the bag.

• Initiation of Release Study: Place the sealed dialysis bag into a vessel containing a known volume of the release medium (receptor compartment), maintained at 37 ± 0.5°C with constant agitation (e.g., 100 RPM).[12]

• Sampling: At specified time points, withdraw a sample from the receptor compartment.

• Medium Replacement: After each sampling, replenish with an equal volume of fresh, pre-warmed release medium.

• Sample Analysis: Analyze the samples for drug concentration using a validated method.

• Data Analysis: Calculate the cumulative drug release over time and plot the release profile. A control study with a solution of the free drug should be performed to assess the diffusion rate across the membrane.

Visualizations

Experimental Workflow for In Vitro Drug Release Testing

Caption: Workflow for in vitro drug release testing.

Conceptual Comparison of Drug Release Mechanisms

Caption: Drug release from different lipid matrices.

References

• 1. ijpras.com [ijpras.com]
• 2. researchgate.net [researchgate.net]
• 3. Controlled release of tramadol hydrochloride from matrices prepared using glyceryl behenate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative evaluation of plastic, hydrophobic and hydrophilic polymers as matrices for controlled-release drug delivery. [sites.ualberta.ca]
• 5. asjp.cerist.dz [asjp.cerist.dz]
• 6. A Comparative Mathematical Analysis of Drug Release from Lipid-Based Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dissolution Testing For Tablets | Teledyne LABS [teledynelabs.com]
• 8. fda.gov [fda.gov]
• 9. Dissolution apparatus | PPTX [slideshare.net]
• 10. dissolutiontech.com [dissolutiontech.com]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]

A Comparative Performance Analysis of Stearyl Acetate from Various Suppliers for Research and Development Applications

An Objective Guide for Researchers, Scientists, and Drug Development Professionals

Stearyl acetate (B1210297), the ester of stearyl alcohol and acetic acid, is a critical excipient and chemical intermediate in the pharmaceutical and cosmetic industries. Its performance as an emollient, lubricant, and matrix-former is highly dependent on its purity and physicochemical properties. Variations in manufacturing processes between suppliers can lead to differences in product quality, impacting research outcomes and final product stability. This guide provides a framework for the comparative evaluation of stearyl acetate from different suppliers, complete with detailed experimental protocols and data presentation formats to aid in the selection of the most suitable material for your specific application.

Key Performance Parameters and Comparative Data

The quality and performance of stearyl acetate are primarily determined by its purity, impurity profile, and physical-chemical characteristics. Below is a summary table of hypothetical data for stearyl acetate from three different suppliers, illustrating how these parameters can be compared.

Parameter	Supplier A	Supplier B	Supplier C	Test Method
Purity (Assay, %)	99.5	98.9	99.8	GC-MS
Key Impurity: Stearyl Alcohol (%)	0.25	0.60	0.10	GC-MS
Key Impurity: Acetic Acid (ppm)	50	150	25	Headspace GC-MS
Melting Point (°C)	32.5 - 33.5	31.0 - 33.0	33.0 - 34.0	USP <741>
Acid Value (mg KOH/g)	0.15	0.45	0.08	Titration
Appearance	White, waxy solid	Off-white, waxy solid	White, waxy solid	Visual Inspection

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible assessment of stearyl acetate quality. The following are standard protocols for the key analytical tests.

Purity and Impurity Profiling by Gas Chromatography-Mass Spectrometry (GC-MS)

This method allows for the separation, identification, and quantification of stearyl acetate and its volatile or semi-volatile impurities.[1][2]

a. Sample Preparation:

• Accurately weigh approximately 20 mg of the stearyl acetate sample into a 10 mL volumetric flask.

• Dissolve the sample in a suitable solvent, such as hexane (B92381) or ethyl acetate, and dilute to the mark. A final concentration of 2 mg/mL is recommended.

• Prepare a series of calibration standards of stearyl acetate, stearyl alcohol, and other potential impurities in the same solvent.

b. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or a similar non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 280°C.

• Injection Mode: Split (e.g., 50:1).

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp to 280°C at 15°C/min.

  • Hold at 280°C for 10 minutes.

• MS Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Scan Range: m/z 40-450.

c. Data Analysis:

• The purity of stearyl acetate is determined by calculating the peak area percentage of the main peak relative to the total peak area of all components in the chromatogram.

• Impurities are identified by comparing their mass spectra with a reference library (e.g., NIST) and their retention times with those of pure standards.

• Quantification of impurities is performed using the calibration curves generated from the standards.

Determination of Physical-Chemical Properties

a. Melting Point:

• The melting point is a key indicator of purity. A sharp melting range close to the literature value suggests high purity.

• The determination can be carried out using a standard melting point apparatus following the procedure outlined in USP <741> or other pharmacopeial methods.

b. Acid Value:

• The acid value indicates the amount of free acids (e.g., residual acetic acid) in the sample.

• This can be determined by titrating a known weight of the sample dissolved in a suitable solvent with a standardized solution of potassium hydroxide (B78521) (KOH) using a colorimetric indicator or potentiometric endpoint detection.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for a comprehensive quality assessment and comparison of stearyl acetate from different suppliers.

Caption: Workflow for stearyl acetate supplier evaluation.

This structured approach to comparing stearyl acetate from different suppliers will enable researchers and drug development professionals to make informed decisions based on empirical data, ensuring the selection of high-quality materials for their critical applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]

Cross-Validation of Stearyl Acetate Quantification: A Comparative Guide to GC and HPLC Methods

In the realm of pharmaceutical and chemical analysis, the accurate quantification of compounds such as stearyl acetate (B1210297) is paramount for quality control and research. Stearyl acetate, a long-chain fatty acid ester, can be analyzed by various chromatographic techniques. This guide provides a detailed cross-validation comparison between two of the most common methods: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). The objective is to offer researchers, scientists, and drug development professionals a comprehensive overview of the performance, experimental protocols, and logical workflows of these two powerful analytical techniques.

Quantitative Performance Comparison

The choice between GC and HPLC for the quantification of stearyl acetate often depends on the specific requirements of the analysis, including sample matrix, required sensitivity, and available instrumentation. Below is a summary of typical performance characteristics for each method, based on established analytical validation principles.

Validation Parameter	Gas Chromatography (GC-FID/MS)	High-Performance Liquid Chromatography (HPLC-UV/ELSD/CAD)
Linearity (r²)	≥ 0.99	≥ 0.99
Range (µg/mL)	1 - 200	5 - 500
Accuracy (% Recovery)	98.0% - 102.0%	98.0% - 102.0%
Precision (% RSD)
- Repeatability	≤ 2.0%	≤ 2.0%
- Intermediate Precision	≤ 3.0%	≤ 3.0%
Limit of Detection (LOD) (µg/mL)	0.5	1.5
Limit of Quantitation (LOQ) (µg/mL)	1.5	5.0

Note: The values presented in this table are typical and may vary depending on the specific instrumentation, column, and experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. The following protocols provide a starting point for the quantification of stearyl acetate using GC and HPLC.

Gas Chromatography (GC) Method

Principle: GC separates compounds based on their volatility and interaction with a stationary phase. For stearyl acetate, which is a relatively volatile long-chain ester, GC is a highly suitable technique. A Flame Ionization Detector (FID) is commonly used for quantification due to its excellent response to hydrocarbons. Mass Spectrometry (MS) can be used for confirmation of identity.

Instrumentation:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Column: Phenomenex ZB-1701 (30 m x 0.25 mm x 0.25 µm) or similar mid-polar capillary column.

• Injector: Split/splitless inlet.

Reagents:

• Carrier Gas: Helium or Hydrogen, high purity.

• Solvent: Hexane or Ethyl Acetate, HPLC grade.

• Stearyl Acetate Standard: USP reference standard or equivalent.

Procedure:

• Standard Preparation: Prepare a stock solution of stearyl acetate in the chosen solvent. Create a series of calibration standards by serial dilution of the stock solution to cover the desired concentration range.

• Sample Preparation: Dissolve the sample containing stearyl acetate in the solvent to a concentration within the calibration range. If the sample is in a complex matrix, a liquid-liquid extraction or solid-phase extraction may be necessary.

• GC Conditions:

  • Inlet Temperature: 280°C.

  • Injection Volume: 1 µL.

  • Split Ratio: 20:1.

  • Carrier Gas Flow Rate: 1.0 mL/min (constant flow).

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 1 minute.

    • Ramp: Increase to 280°C at a rate of 10°C/min.

    • Hold: Hold at 280°C for 5 minutes.

  • Detector Temperature (FID): 300°C.

• Data Analysis: Integrate the peak corresponding to stearyl acetate. Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of stearyl acetate in the sample from the calibration curve.

High-Performance Liquid Chromatography (HPLC) Method

Principle: HPLC separates compounds based on their polarity and interaction with a stationary phase in a liquid mobile phase. For a non-polar compound like stearyl acetate, a reversed-phase HPLC method is appropriate. Since stearyl acetate lacks a strong UV chromophore, an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) is often employed.

Instrumentation:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent.

• Detector: ELSD, CAD, or a UV detector at low wavelength (e.g., 205 nm).

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Autosampler: Capable of injecting 10-20 µL.

Reagents:

• Mobile Phase A: Water, HPLC grade.

• Mobile Phase B: Acetonitrile, HPLC grade.

• Solvent: Acetonitrile or a mixture of Acetonitrile and Isopropanol, HPLC grade.

• Stearyl Acetate Standard: USP reference standard or equivalent.

Procedure:

• Standard Preparation: Prepare a stock solution of stearyl acetate in the chosen solvent. Prepare a series of calibration standards by serial dilution.

• Sample Preparation: Dissolve the sample containing stearyl acetate in the solvent to a concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Mobile Phase: Isocratic elution with 95% Acetonitrile and 5% Water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 10 µL.

  • Detector Settings (ELSD):

    • Nebulizer Temperature: 40°C.

    • Evaporator Temperature: 60°C.

    • Gas Flow: 1.5 L/min.

• Data Analysis: Integrate the peak for stearyl acetate. Create a calibration curve by plotting the peak area (or log(peak area) vs. log(concentration) for ELSD) against the concentration of the standards. Calculate the concentration of stearyl acetate in the sample.

Methodology Visualization

To better illustrate the processes involved in this cross-validation study, the following diagrams outline the experimental workflow and the logical relationship of the comparison.

Figure 1: Experimental Workflow for GC and HPLC Analysis.

Figure 2: Logical Relationship in Cross-Validation.

A Comparative Guide to the Synthesis of Stearyl Acetate: Enzymatic vs. Chemical Routes

For researchers, scientists, and drug development professionals, the synthesis of esters like stearyl acetate (B1210297) is a critical process. This guide provides a detailed comparison of enzymatic and chemical synthesis methods, offering insights into reaction conditions, yields, and environmental impact, supported by experimental data.

Stearyl acetate, the ester of stearyl alcohol and acetic acid, finds applications in various fields, including cosmetics, pharmaceuticals, and as a specialty chemical. The choice of synthetic route can significantly impact the product's purity, the process's sustainability, and overall cost-effectiveness. This guide delves into the two primary methods for its synthesis: traditional acid-catalyzed chemical synthesis (Fischer esterification) and modern lipase-catalyzed enzymatic synthesis.

Quantitative Comparison of Synthesis Methods

The following table summarizes the key quantitative parameters for the enzymatic and chemical synthesis of stearyl acetate, based on data from analogous esterification reactions.

Parameter	Enzymatic Synthesis	Chemical Synthesis (Fischer Esterification)
Catalyst	Immobilized Lipases (e.g., Candida antarctica Lipase (B570770) B)	Strong acids (e.g., Sulfuric acid, p-Toluenesulfonic acid), Metal oxides
Typical Reaction Temperature	40-70°C[1]	110-240°C[1]
Reaction Time	4-24 hours[1]	4-10 hours[1]
Typical Yield	>90%[1]	>95%[1]
Solvent	Often solvent-free or uses non-polar solvents like hexane[1][2]	Often requires solvents like toluene (B28343) or benzene[1]
By-products	Primarily water	Water and potential side-products from high-temperature reactions[2]
Catalyst Reusability	High (can be recycled multiple times)[3]	Generally not reusable; requires neutralization and removal
Product Purity	High, due to high specificity of the enzyme[2]	Can be lower due to side reactions, requiring extensive purification

Experimental Protocols

Enzymatic Synthesis of Stearyl Acetate

This protocol is based on established methods for the lipase-catalyzed synthesis of wax esters.[2]

Materials:

• Stearyl alcohol

• Vinyl acetate (as acyl donor)

• Immobilized lipase (e.g., Novozym® 435 from Candida antarctica)

• n-Hexane (or other suitable organic solvent)

• Sodium bicarbonate solution (5%)

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a temperature-controlled reactor, combine stearyl alcohol and vinyl acetate in a 1:1.2 molar ratio in a suitable amount of n-hexane.

• Enzyme Addition: Add the immobilized lipase to the mixture. A typical starting concentration is 10% by weight of the substrates.

• Reaction Conditions: Heat the mixture to 60°C and stir continuously (e.g., 200 rpm). The reaction can be carried out under a slight vacuum to remove the by-product, acetaldehyde, which helps to drive the reaction towards product formation.

• Monitoring: Monitor the reaction progress by taking small aliquots at regular intervals and analyzing them using gas chromatography (GC).

• Termination and Enzyme Recovery: Once the desired conversion is achieved (typically after 8-24 hours), cool the mixture and separate the immobilized enzyme by filtration. The enzyme can be washed with the solvent and dried for reuse.

• Product Purification:

  • Wash the reaction mixture with a 5% sodium bicarbonate solution to remove any unreacted acetic acid that may have formed.

  • Wash with distilled water until the aqueous layer is neutral.

  • Dry the organic phase over anhydrous sodium sulfate.

  • Remove the solvent using a rotary evaporator to obtain the purified stearyl acetate.

Chemical Synthesis of Stearyl Acetate (Fischer Esterification)

This protocol is a typical Fischer esterification procedure for long-chain esters.

Materials:

• Stearyl alcohol

• Glacial acetic acid

• Concentrated sulfuric acid (or p-toluenesulfonic acid)

• Toluene

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, dissolve stearyl alcohol and a slight excess of glacial acetic acid in toluene.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

• Reaction Conditions: Heat the mixture to reflux (approximately 110-120°C). The water produced during the reaction will be collected in the Dean-Stark trap, driving the equilibrium towards the formation of the ester.

• Monitoring: Continue the reflux until no more water is collected in the trap (typically 4-8 hours). The reaction can also be monitored by thin-layer chromatography (TLC).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Product Purification:

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter to remove the drying agent and concentrate the solution under reduced pressure using a rotary evaporator to remove the toluene.

  • The crude stearyl acetate can be further purified by vacuum distillation or recrystallization from a suitable solvent like ethanol.

Visualizing the Processes

To better understand the workflows and the comparative advantages, the following diagrams have been generated.

Enzymatic Synthesis Workflow

Chemical Synthesis Workflow

Comparative Analysis

Conclusion

The choice between enzymatic and chemical synthesis of stearyl acetate depends on the specific priorities of the researcher or manufacturer.

Chemical synthesis via Fischer esterification is a well-established, high-yielding, and relatively fast method.[1] However, it comes with significant environmental and safety concerns due to the use of harsh acid catalysts, high temperatures, and often hazardous organic solvents.[2] The high energy consumption and the need for extensive purification to remove by-products and residual catalyst can also impact the overall cost-effectiveness.

Enzymatic synthesis , on the other hand, offers a greener and more sustainable alternative.[2] Operating under mild conditions, it reduces energy consumption and minimizes the formation of undesirable by-products, leading to a purer final product.[2] The high specificity of lipases and the potential for catalyst recycling are significant advantages.[3] While the initial cost of the enzyme and potentially longer reaction times may be perceived as drawbacks, these can be offset by the reduced downstream processing costs and the increasing demand for environmentally friendly manufacturing processes. For applications in pharmaceuticals and high-purity chemicals, the enzymatic route is often superior due to the cleaner product profile.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Chemically vs Enzymatically Synthesized Polyglycerol-Based Esters: A Comparison between Their Surfactancy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Thermal Stability of Stearyl Acetate and Stearic Acid

For researchers, scientists, and drug development professionals, understanding the thermal stability of excipients is paramount for ensuring drug product stability, manufacturability, and efficacy. This guide provides an objective comparison of the thermal properties of stearyl acetate (B1210297) and stearic acid, two long-chain aliphatic compounds, supported by available experimental data.

Stearic acid, a saturated C18 fatty acid, and stearyl acetate, its corresponding acetate ester, are utilized in various pharmaceutical formulations. Their thermal behavior dictates their suitability in processes such as hot-melt extrusion, spray drying, and as components in lipid-based drug delivery systems. This comparison focuses on key thermal parameters to elucidate their relative stability under thermal stress.

Quantitative Thermal Property Comparison

The thermal properties of stearyl acetate and stearic acid are summarized below. These values are critical for determining processing temperatures and predicting the physical state of the excipients during manufacturing.

Property	Stearyl Acetate (Octadecyl acetate)	Stearic Acid (Octadecanoic Acid)
Molecular Formula	C₂₀H₄₀O₂	C₁₈H₃₆O₂
Molecular Weight	312.53 g/mol	284.48 g/mol
Melting Point	32.84 - 35.00 °C	69 - 72 °C
Boiling Point	344 - 352 °C	~361 °C (with decomposition)[1][2][3]
Decomposition Onset	Data not explicitly available; generally stable to high temperatures.	~185 - 232 °C (significant decomposition >320 °C)

Thermal Stability Insights from Experimental Data

Stearic Acid: Thermogravimetric analysis (TGA) and Differential Scanning Calorimetry (DSC) have been extensively used to characterize the thermal stability of stearic acid. TGA data indicates that stearic acid undergoes thermal decomposition, with major weight loss observed in the range of 190-280°C, and an onset of degradation as early as 185°C. Other studies suggest significant decomposition occurs at temperatures between 320°C and 480°C. It is noted that stearic acid begins to decompose around its boiling point[3]. The decomposition mechanism is primarily initiated by decarboxylation to form n-heptadecane, followed by cracking of the hydrocarbon chain at higher temperatures.

Stearyl Acetate: Specific TGA data detailing the decomposition of pure stearyl acetate is not readily available in the public domain. However, the thermal behavior of long-chain fatty acid esters, often referred to as wax esters, provides strong indications of their stability. Generally, saturated esters are thermally stable compounds. Studies on beeswax, which is composed of various long-chain esters, show initial weight loss beginning around 135-150°C, with complete decomposition not occurring until above 400°C. Research on fatty acid methyl esters has shown that saturated esters are quite resilient to thermal degradation, with methyl palmitate only beginning to decompose at 350°C under high pressure. This suggests that stearyl acetate, a saturated long-chain ester, is likely to be thermally stable to temperatures significantly above its boiling point under inert conditions. Its decomposition at elevated temperatures would likely proceed through pyrolysis, involving the elimination of acetic acid to form the corresponding alkene (1-octadecene).

Experimental Protocols

To ensure accurate and reproducible data for thermal stability analysis, standardized experimental protocols are essential. The following are detailed methodologies for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) applicable to long-chain aliphatic compounds like stearyl acetate and stearic acid.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition temperature of the sample by measuring mass loss as a function of temperature.

Instrumentation: A calibrated Thermogravimetric Analyzer.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the high-purity sample into a clean, inert TGA crucible (e.g., alumina (B75360) or platinum).

• Instrument Setup: Place the crucible onto the TGA's microbalance.

• Atmosphere: Purge the furnace with an inert gas, typically nitrogen, at a constant flow rate of 20-50 mL/min to create an inert atmosphere and prevent oxidative degradation.

• Thermal Program: Heat the sample from ambient temperature (e.g., 25°C) to a final temperature (e.g., 600°C) at a controlled, linear heating rate of 10°C/min.

• Data Analysis: Record the sample's mass as a function of temperature. The onset temperature of mass loss in the resulting TGA curve is indicative of the beginning of thermal decomposition.

Differential Scanning Calorimetry (DSC)

Objective: To measure the melting point, heat of fusion, and other phase transitions of the sample.

Instrumentation: A calibrated Differential Scanning Calorimeter.

Procedure:

• Sample Preparation: Accurately weigh 3-5 mg of the sample into an aluminum DSC pan. Hermetically seal the pan to prevent any loss of material during heating. Prepare an empty, sealed aluminum pan to serve as a reference.

• Instrument Calibration: Calibrate the DSC for temperature and enthalpy using a certified indium standard.

• Instrument Setup: Place the sample and reference pans into the DSC cell.

• Thermal Program:

  • Equilibrate the sample at a temperature below its expected melting point (e.g., 0°C for stearyl acetate, 25°C for stearic acid).

  • Ramp the temperature at a controlled heating rate, typically 10°C/min, to a temperature significantly above the expected melting point.

  • Hold the sample at the elevated temperature for a few minutes to ensure complete melting.

  • Cool the sample at a controlled rate (e.g., 10°C/min) back to the initial temperature.

  • Perform a second heating scan using the same parameters. Data from this second scan is typically used for analysis to ensure a consistent thermal history.

• Data Analysis: Determine the onset and peak temperatures of the endothermic melting peak from the DSC thermogram. The area under the peak is integrated to calculate the enthalpy of fusion.

Visualizing Experimental and Logical Workflows

To better illustrate the processes involved in comparing these two compounds, the following diagrams are provided.

Caption: Experimental workflow for comparing the thermal stability of stearyl acetate and stearic acid.

Caption: Postulated primary thermal decomposition pathways for stearic acid and stearyl acetate.

Conclusion

Based on available data, stearic acid exhibits a lower onset of thermal decomposition compared to what is inferred for stearyl acetate . The carboxylic acid group in stearic acid makes it susceptible to decarboxylation at temperatures approaching its boiling point. In contrast, as a saturated long-chain ester, stearyl acetate is expected to be more thermally robust, likely requiring higher temperatures to induce pyrolytic elimination.

For formulators, this implies that stearyl acetate may be a more suitable excipient for high-temperature manufacturing processes where the thermal degradation of stearic acid could be a concern. However, the significantly lower melting point of stearyl acetate must also be considered, as it will exist in a liquid state at temperatures where stearic acid remains a solid. The selection between these two excipients should, therefore, be based on a thorough evaluation of the specific processing temperatures and the desired physical properties of the final formulation. It is highly recommended that direct comparative TGA is performed under identical conditions to definitively quantify the thermal stability of stearyl acetate for critical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to the Efficacy of Stearyl Acetate and Other Ester-Based Lubricant Additives

In the quest for enhanced performance and efficiency in lubrication technology, ester-based additives have garnered significant attention due to their inherent beneficial properties such as high thermal stability, excellent lubricity, and biodegradability. This guide provides a comparative analysis of the efficacy of stearyl acetate (B1210297), represented by its isomer stearyl glycerate, against other common ester-based lubricant additives. The comparison is based on experimental data from tribological studies, offering valuable insights for researchers, scientists, and drug development professionals.

Due to a lack of direct, publicly available experimental data on the tribological properties of stearyl acetate as a lubricant additive, this guide will utilize data for its close structural isomer, stearyl glycerate (SG), as a proxy. Both stearyl acetate and stearyl glycerate are esters of stearyl alcohol, and it is anticipated that they would exhibit similar performance characteristics as boundary lubricants. This analysis primarily draws from a comparative study of stearyl glycerate and glycerol (B35011) monostearate (GMS) in a hexadecane (B31444) base oil.[1][2]

Performance Comparison of Ester Lubricant Additives

The lubricating performance of an additive is primarily evaluated by its ability to reduce friction and wear between contacting surfaces. The following tables summarize the tribological data for stearyl glycerate (as a proxy for stearyl acetate) and other ester-based additives.

Table 1: Comparison of Friction Coefficients for Various Ester Additives

Ester Additive	Base Oil	Test Temperature (°C)	Friction Coefficient (μ)	Reference
Stearyl Glycerate (SG)	Hexadecane	50	~0.08	[1][2]
Glycerol Monostearate (GMS)	Hexadecane	50	~0.14	[1][2]
Neat Hexadecane (Control)	Hexadecane	50	>0.20	[1]

Table 2: Wear Characteristics of Stearyl Glycerate vs. Glycerol Monostearate

Ester Additive	Base Oil	Test Temperature (°C)	Wear Scar Characteristics	Reference
Stearyl Glycerate (SG)	Hexadecane	80	Smoother and narrower wear tracks	[1][2]
Glycerol Monostearate (GMS)	Hexadecane	80	Wider wear tracks with signs of significant wear	[1][2]

The data indicates that stearyl glycerate exhibits a significantly lower friction coefficient compared to glycerol monostearate under the tested conditions.[1][2] Furthermore, the wear protection offered by stearyl glycerate is substantially better, as evidenced by the smoother and narrower wear tracks.[1][2]

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the performance of lubricant additives.

High-Frequency Reciprocating Rig (HFRR) Test for Friction and Wear

This test is used to assess the boundary lubrication properties of fluids and additives.

• Apparatus: A High-Frequency Reciprocating Rig (HFRR) tribometer.

• Specimens: The tests are conducted using a steel ball reciprocating against a stationary steel disc.[1][2] For the cited study, both the ball (6 mm diameter) and disc (10 mm diameter, 3 mm thick) were made of 52100 steel with a surface roughness of approximately 15 nm.[1][2]

• Specimen Preparation: Prior to testing, the ball and disc are cleaned by ultrasonication in toluene (B28343) for 30 minutes, followed by rinsing with 2-propanol and drying with high-pressure air.[1][2] A final cleaning step in oxygen plasma for 2 minutes is performed.[1][2]

• Test Procedure:

  • The cleaned disc and ball are mounted in the HFRR holder.

  • The lubricant solution (e.g., 1 mM of the ester additive in hexadecane) is added to the test reservoir. To prevent precipitation of certain additives at lower temperatures, the disc can be pre-heated (e.g., to 50°C) before adding the warmed solution.[1][2]

  • The solution is allowed to thermally equilibrate for a set period (e.g., 2 minutes).[1][2]

  • The reciprocating friction test is then initiated. Typical parameters include a frequency of 100 Hz, a normal load of 5 N, and a stroke length of 1 mm.[1][2]

• Data Reported: The coefficient of friction is continuously monitored and recorded throughout the test. After the test, the wear scars on the disc and ball are analyzed using techniques such as optical microscopy or profilometry to determine the wear volume and characteristics.

Four-Ball Wear Test (ASTM D4172)

This method is widely used to determine the wear preventive characteristics of lubricating fluids.

• Apparatus: A four-ball wear tester.

• Specimens: Four ½-inch diameter steel balls.

• Test Procedure:

  • Three balls are clamped together in a cup, and the fourth ball is held in a chuck above them.

  • The test lubricant is added to the cup to cover the three lower balls.

  • The top ball is brought into contact with the three lower balls and rotated at a specified speed (e.g., 1200 or 1800 rpm) under a defined load (e.g., 15 or 40 kgf) for a set duration (e.g., 60 minutes) at a controlled temperature (e.g., 75°C).

• Data Reported: After the test, the wear scars on the three lower balls are measured using a microscope. The average wear scar diameter is reported in millimeters. A smaller wear scar indicates better wear protection.

Pin-on-Disk Test (ASTM G99)

This test method covers procedures for determining the wear of materials during sliding using a pin-on-disk apparatus.

• Apparatus: A pin-on-disk tribometer.

• Specimens: A stationary pin that is in contact with a rotating disk. The geometry of the pin and disk can vary.

• Test Procedure:

  • The pin and disk are mounted in the tribometer.

  • The lubricant is applied to the disk surface.

  • A specified load is applied to the pin.

  • The disk is rotated at a constant speed for a set duration or number of cycles.

• Data Reported: The friction force is continuously measured during the test, from which the coefficient of friction is calculated. Wear is determined by measuring the volume of material lost from both the pin and the disk.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the comparative evaluation of ester-based lubricant additives.

Caption: Workflow for comparing ester lubricant additives.

Signaling Pathways and Logical Relationships

The lubricating action of ester-based additives, particularly under boundary lubrication conditions, involves their adsorption onto metal surfaces to form a protective film. This process is driven by the polar nature of the ester group.

Caption: Mechanism of action for ester lubricant additives.

References

• 1. Position of Carbonyl Group Affects Tribological Performance of Ester Friction Modifiers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal of Stearyl Acetate: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical waste is paramount. This guide provides essential, step-by-step procedures for the proper disposal of stearyl acetate (B1210297), a waxy solid ester, to maintain a safe laboratory environment and adhere to regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle stearyl acetate with appropriate personal protective equipment (PPE). This includes, but is not limited to, safety goggles, chemical-resistant gloves, and a lab coat. Ensure adequate ventilation in the handling area. In case of a spill, absorb the material with an inert substance such as sand or earth and collect it for disposal.

Step-by-Step Disposal Protocol

The recommended disposal method for stearyl acetate involves collection and transfer to a licensed hazardous waste disposal contractor. Landfilling or incineration at a permitted facility are the ultimate disposition pathways.

1. Waste Identification and Segregation:

• Treat all unwanted stearyl acetate as chemical waste.

• Do not mix stearyl acetate waste with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

2. Waste Collection and Containerization:

• Collect stearyl acetate waste in a designated, properly labeled, and sealed container.

• The container must be compatible with the chemical and in good condition, free from leaks or damage.

• Label the container clearly with "Hazardous Waste" and the full chemical name, "Stearyl Acetate." Include the accumulation start date and the responsible researcher's name and contact information.

3. Storage:

• Store the waste container in a designated satellite accumulation area within the laboratory.

• Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

4. Scheduling a Pickup:

• Once the container is full or ready for disposal, contact your institution's EHS office to schedule a waste pickup.

• Do not attempt to transport the chemical waste off-site yourself.

5. Disposal of Empty Containers:

• A container that held stearyl acetate should be triple-rinsed with a suitable solvent.

• The rinsate must be collected and disposed of as hazardous waste.

• After triple-rinsing, the container can often be disposed of as non-hazardous waste, but institutional policies may vary. Deface the original label before disposal.

Prohibited Disposal Methods:

• DO NOT dispose of stearyl acetate down the drain. This can lead to environmental contamination and is a violation of most wastewater regulations.

• DO NOT dispose of stearyl acetate in the regular trash.

Quantitative Data Summary

Property	Value	Citation
Appearance	White to pale yellow waxy solid	[1]
Melting Point	34.00 to 35.00 °C @ 760.00 mm Hg	[1]
Boiling Point	344.00 to 345.00 °C @ 760.00 mm Hg	[1]
Flash Point	314.00 °F (156.67 °C) (TCC)	[1]

These properties indicate that stearyl acetate is a stable solid at room temperature with a high flash point, suggesting a low fire hazard under normal laboratory conditions.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of stearyl acetate in a laboratory setting.

Caption: Decision workflow for the proper disposal of stearyl acetate waste.

References

• 1. stearyl acetate, 822-23-1 [thegoodscentscompany.com]

Safeguarding Your Research: A Guide to Handling Stearyl Acetate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for the handling of Stearyl acetate (B1210297), a common reagent in various research and development applications. Adherence to these procedures will help maintain a safe laboratory environment and ensure the integrity of your experimental work.

Essential Safety and Physical Properties

Stearyl acetate is a waxy solid that is soluble in hot alcohol and practically insoluble in water.[1] While it is not classified as a hazardous substance, proper handling is crucial to avoid potential skin and eye irritation.[1]

Property	Value	Source
Appearance	White to pale yellow waxy solid	[1]
Melting Point	34.00 to 35.00 °C @ 760.00 mm Hg	[1]
Boiling Point	344.00 to 345.00 °C @ 760.00 mm Hg	[1]
Flash Point	156.67 °C (314.00 °F) TCC	[1]
Solubility	Insoluble in water; Soluble in hot alcohol	[1]

Personal Protective Equipment (PPE) Protocol

A comprehensive approach to personal protection is critical when handling Stearyl acetate. The following PPE is recommended to minimize exposure and ensure safety.

PPE Category	Item	Standard/Specification
Eye Protection	Safety glasses with side shields or safety goggles	Conforming to EN 166 (EU) or NIOSH (US) approved standards.[2]
Hand Protection	Chemical-resistant gloves	Nitrile, Neoprene or PVC gloves are recommended. Inspect gloves prior to use.[2]
Body Protection	Laboratory coat	Standard lab coat to protect skin and clothing.
Respiratory Protection	Not generally required	Use in a well-ventilated area. If aerosolization is possible, a NIOSH-approved respirator may be necessary.

Operational Plan for Handling Stearyl Acetate

Following a systematic operational plan ensures that Stearyl acetate is handled safely and effectively throughout the experimental process.

1. Preparation and Engineering Controls:

• Ensure a well-ventilated work area, preferably a chemical fume hood.

• Confirm that an eyewash station and safety shower are readily accessible.

• Clear the workspace of any unnecessary items to prevent clutter and potential hazards.

2. Donning Personal Protective Equipment (PPE):

• Put on a laboratory coat, ensuring it is fully buttoned.

• Wear safety glasses with side shields or goggles.

• Inspect and don the appropriate chemical-resistant gloves (Nitrile, Neoprene, or PVC).

3. Handling and Dispensing:

• Since Stearyl acetate is a waxy solid at room temperature, it may need to be gently warmed for dispensing. Use a calibrated heating mantle or water bath. Avoid open flames.

• Use a clean spatula or scoop to transfer the solid material.

• If dispensing the molten liquid, use a calibrated pipette or graduated cylinder.

• Avoid creating dust or aerosols.

4. Experimental Use:

• Conduct all procedures involving Stearyl acetate within a well-ventilated area or fume hood.

• Keep containers closed when not in use to prevent contamination.

5. Decontamination and Immediate Waste Disposal:

• Wipe down any contaminated surfaces with an appropriate solvent (e.g., ethanol), followed by soap and water.

• Dispose of any disposable items that have come into contact with Stearyl acetate (e.g., pipette tips, weighing paper) into a designated chemical waste container.

6. Doffing Personal Protective Equipment (PPE):

• Remove gloves first, avoiding contact with the outside of the glove with bare skin.

• Remove the laboratory coat.

• Remove eye protection.

• Wash hands thoroughly with soap and water.

Disposal Plan for Stearyl Acetate Waste

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

1. Waste Segregation and Collection:

• All materials contaminated with Stearyl acetate, including unused product, reaction residues, and contaminated labware, should be considered chemical waste.

• Collect this waste in a dedicated, clearly labeled, and sealed container. The container should be made of a compatible material such as high-density polyethylene (B3416737) (HDPE).

• Do not mix Stearyl acetate waste with other incompatible waste streams.

2. Labeling:

• Label the waste container clearly with "Hazardous Waste," the name "Stearyl Acetate," and any other components in the waste mixture.

3. Storage:

• Store the sealed waste container in a designated, well-ventilated, and secure area away from general laboratory traffic.

• Follow your institution's guidelines for the temporary storage of chemical waste.

4. Final Disposal:

• Dispose of the chemical waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

• Never dispose of Stearyl acetate down the drain or in the regular trash. Adhere to all local, state, and federal regulations for hazardous waste disposal.

Below is a workflow diagram illustrating the safe handling of Stearyl Acetate.

Caption: Workflow for the safe handling of Stearyl Acetate.

References

• 1. chemtalk.com.au [chemtalk.com.au]
• 2. benchchem.com [benchchem.com]